2-Methylpentane

• CAS: 107-83-5

Core Science & Biosynthesis

2-Methylpentane fundamental properties for research applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the fundamental properties of 2-Methylpentane (also known as isohexane), a branched-chain alkane widely utilized in research and industrial applications. This document collates its core physical, chemical, and safety data into structured tables, outlines standard experimental methodologies for its characterization, and provides logical diagrams for contextual understanding.

Core Properties and Identifiers

2-Methylpentane is a colorless, volatile, and highly flammable liquid with a faint gasoline-like odor.[1][2] It is a structural isomer of hexane, with the molecular formula C₆H₁₄.[3] Its branched structure confers properties distinct from its straight-chain isomer, n-hexane, making it a preferred solvent in certain applications. It is commonly found in petroleum products and is used in organic synthesis and as a solvent for extractions and in adhesives.[2]

Table 1: General and Chemical Identifiers

Identifier	Value	Citation
IUPAC Name	2-Methylpentane	[3]
Common Name	Isohexane	[3]
CAS Number	107-83-5	[3]
Molecular Formula	C₆H₁₄	[3][4]
Molar Mass	86.178 g·mol⁻¹	[3][5]
SMILES	CCCC(C)C	[3][6]
InChI Key	AFABGHUZZDYHJO-UHFFFAOYSA-N	[3][6]

Quantitative Data

The following tables summarize the key physical, thermodynamic, and safety properties of 2-Methylpentane, critical for its use in a laboratory or research setting.

Table 2: Physical Properties

Property	Value	Citation
Appearance	Colorless liquid	[3][5]
Odor	Odorless to mild gasoline-like	[1][2][3]
Boiling Point	60 to 62 °C (140 to 143 °F)	[2][3]
Melting Point	-154 °C to -153.6 °C (-245 °F)	[1][2][5]
Density	0.653 g·mL⁻¹ at 20-25 °C	[2][3][6]
Vapor Pressure	227 hPa at 20 °C; 46.7 kPa at 37.7 °C	[3][7]
Vapor Density	~3 (vs air)	[5][6][8]
Refractive Index (n_D)	1.371 at 20 °C	[2][3][8]
Solubility	Immiscible with water; Miscible with alcohol, ether, acetone, chloroform	[2][8]
Octanol/Water Partition Coefficient (log P)	3.2 - 3.6	[3][8]

Table 3: Thermodynamic and Combustion Properties

Property	Value	Citation
Standard Enthalpy of Formation (ΔfH⦵₂₉₈)	-205.3 to -203.3 kJ·mol⁻¹	[3]
Heat Capacity (C)	194.19 J·K⁻¹·mol⁻¹	[3]
Standard Molar Entropy (S⦵₂₉₈)	290.58 J·K⁻¹·mol⁻¹	[3]
Research Octane Number (RON)	75	[3]
Motor Octane Number (MON)	77	[3]

Table 4: Safety and Flammability Data

Property	Value	Citation
Flash Point	-22 °C to -7 °C (-7.6 °F to 19.4 °F) (closed cup)	[3][9][10]
Autoignition Temperature	264 to 306 °C (507 to 583 °F)	[3][11]
Explosive Limits in Air	1.2% - 7.7% by volume	[3][11][12]
GHS Pictograms	GHS02 (Flammable), GHS07 (Exclamation Mark), GHS08 (Health Hazard), GHS09 (Environmental Hazard)	[3]
GHS Signal Word	Danger	[3]
Hazard Statements	H225, H304, H315, H336, H411	[3][9]
NFPA 704 Ratings	Health: 1, Flammability: 3, Instability: 0	[12]

Logical and Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the structural relationship of 2-Methylpentane to its isomers and a typical experimental workflow where it is used as a solvent.

Structural relationship of 2-Methylpentane to other hexane isomers.

Workflow for liquid-liquid extraction using 2-Methylpentane.

Experimental Protocols

Accurate determination of the fundamental properties of 2-Methylpentane is crucial for its safe and effective use. The following sections describe the general principles behind the standard methodologies for measuring key physical properties. For rigorous, certifiable results, researchers should always refer to the specific, detailed protocols published by standards organizations such as ASTM International.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.

• Principle: The liquid is heated, and the temperature of the vapor in equilibrium with the boiling liquid is measured. This temperature remains constant during the phase change for a pure substance.

• Methodology (Distillation Method): A common and accurate method involves simple distillation.[13][14]

  • Apparatus Setup: A distillation flask containing the 2-Methylpentane sample (~5 mL or more) and boiling chips is connected to a condenser and a collection flask. A thermometer is positioned so that the top of the bulb is level with the bottom of the side-arm leading to the condenser.[14]

  • Heating: The flask is gently heated.

  • Measurement: As the liquid boils and vapors rise, the thermometer bulb is bathed in the pure vapor. The temperature is recorded when it stabilizes as the liquid consistently condenses and collects in the receiving flask.[14]

  • Pressure Correction: The ambient atmospheric pressure must be recorded, as boiling point is pressure-dependent. Data can be corrected to standard pressure (1 atm) using a nomograph or the Clausius-Clapeyron relation.

• Alternative Method (Thiele Tube): For small sample volumes (<1 mL), a Thiele tube can be used.[14] The sample is heated in a small tube along with an inverted capillary. The boiling point is the temperature at which liquid is drawn back into the capillary tube upon cooling after a steady stream of bubbles has been observed.[10][14]

Determination of Density

Density is the mass of a substance per unit volume.

• Principle: The mass of a precisely known volume of the liquid is measured at a specific, controlled temperature.

• Methodology (Digital Density Meter): This modern method is rapid and highly accurate, often compliant with ASTM D4052 or ASTM D7777.[1][3][11]

  • Apparatus: A digital density meter featuring an oscillating U-tube.

  • Calibration: The instrument is calibrated using fluids of known density, typically dry air and pure water.

  • Measurement: The sample is injected into the U-tube. The instrument measures the change in the oscillation frequency of the tube caused by the sample's mass and calculates the density.[3] The temperature of the measuring cell is precisely controlled.

• Alternative Method (Pycnometer): A pycnometer (a glass flask with a precisely known volume) is weighed empty, then filled with the sample and weighed again. The density is calculated from the mass of the liquid and the volume of the pycnometer. This method is described in standards like ASTM D1480 for viscous materials but the principle applies to volatile liquids with care.[12]

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a substance. It is a characteristic property used to identify and assess the purity of liquids.

• Principle: Based on Snell's Law, this measurement determines the angle at which light is bent, or refracted, when passing from a medium of known refractive index (the prism of the instrument) into the sample.[9][15]

• Methodology (Abbe Refractometer):

  • Apparatus: An Abbe refractometer, which is a common laboratory instrument for this purpose.[4][9]

  • Calibration: The instrument is calibrated using a standard of known refractive index, such as distilled water.

  • Measurement: A few drops of 2-Methylpentane are placed on the prism. The user looks through the eyepiece and adjusts a knob to bring a dividing line between light and dark fields into sharp focus at the center of a crosshair. The refractive index is then read directly from a scale.

  • Conditions: The measurement is temperature-dependent, so the temperature (typically 20 °C) must be controlled and recorded. The wavelength of light used is also critical; most standard measurements are made using the sodium D-line (589.3 nm).[15]

Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable mixture in air. It is a critical measure of flammability.

• Principle: The liquid is heated in a container, and an ignition source is periodically passed over the surface of the liquid. The temperature at which a brief "flash" or ignition occurs is the flash point.

• Methodology (Closed-Cup Method): For volatile liquids like 2-Methylpentane, a closed-cup method (e.g., Pensky-Martens as in ASTM D93, or small-scale testers as in ASTM D3828) is standard.[6][8]

  • Apparatus: A closed-cup flash point tester, which consists of a sample cup with a tightly fitting lid. The lid has ports for a thermometer, a stirrer, and the ignition source.[8]

  • Procedure: The sample is placed in the cup and heated at a slow, constant rate while being stirred.[8]

  • Measurement: At regular temperature intervals, the ignition source (a small flame or electric spark) is introduced into the vapor space above the liquid through an opening in the lid. The flash point is the lowest temperature at which the application of the ignition source causes the vapors to ignite momentarily.[6][8]

Purification Methods

For high-purity applications, commercial 2-Methylpentane may require further purification.

• Azeotropic Distillation: One documented method involves azeotropic distillation with methanol to remove impurities. The methanol is subsequently washed out with water, and the remaining alkane is dried over a desiccant like calcium chloride, followed by sodium, and then finally purified by fractional distillation.[8]

• Catalytic Hydrogenation: For removing unsaturated hydrocarbon and other reactive impurities, catalytic methods can be employed. This involves passing the alkane feedstock over a catalyst (such as a nickel-chromium catalyst) in the presence of hydrogen at elevated temperatures and pressures to hydrogenate unsaturated compounds.[16]

Chemical Reactivity and Applications

• Reactivity: As a saturated alkane, 2-Methylpentane is generally unreactive. It does not react with acids, alkalis, or most common oxidizing and reducing agents. However, it can react violently with strong oxidizing agents, presenting a fire and explosion hazard.[11] It will undergo combustion in the presence of oxygen to produce carbon dioxide and water. Saturated hydrocarbons may also undergo halogenation reactions under UV light.

• Applications in Research:

  • Solvent: Its low polarity and appropriate boiling point make it a useful non-polar solvent for extractions, recrystallizations, and as an eluent in chromatography.

  • Reaction Medium: It can serve as a solvent for reactions involving non-polar reagents.

  • Model Compound: It is used as a model compound in studies of alkane cracking, vapor-liquid equilibrium, and combustion.[17]

  • Raw Material: It serves as an intermediate in various organic syntheses.[2]

References

• 1. store.astm.org [store.astm.org]
• 2. ASTM D4052 - Standard Test Method for Density, Relative Density, and API Gravity of Liquids by Digital Density Meter - Savant Labs [savantlab.com]
• 3. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity of Liquid [ayalytical.com]
• 4. tamilnadutesthouse.com [tamilnadutesthouse.com]
• 5. filab.fr [filab.fr]
• 6. precisionlubrication.com [precisionlubrication.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Flash Point - Prime Process Safety Center [primeprocesssafety.com]
• 9. Refractive index - Wikipedia [en.wikipedia.org]
• 10. Identification of an unknown volatile liquid | General Chemistry Lab News [sites.middlebury.edu]
• 11. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 12. standards.iteh.ai [standards.iteh.ai]
• 13. vernier.com [vernier.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. mt.com [mt.com]
• 16. RU2574402C1 - Method for purification of alkanes from admixtures - Google Patents [patents.google.com]
• 17. Requirements for refractive index measurements | Anton Paar Wiki [wiki.anton-paar.com]

Synthesis and Purification of 2-Methylpentane for Laboratory Use: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and purification of 2-methylpentane for laboratory applications. It details established synthetic methodologies, rigorous purification protocols, and analytical techniques for purity assessment, ensuring a high-quality reagent for research and development.

Introduction

2-Methylpentane, an isomer of hexane, is a valuable branched-chain alkane utilized as a solvent and as a component in various chemical syntheses. In the context of laboratory use, particularly in pharmaceutical and materials science research, the purity of 2-methylpentane is paramount. This document outlines two primary, reliable methods for its synthesis: the Corey-House synthesis and the catalytic hydrogenation of 2-methyl-1-pentene. Furthermore, it provides a detailed protocol for its purification via fractional distillation and subsequent purity verification using Gas Chromatography-Mass Spectrometry (GC-MS).

Synthesis of 2-Methylpentane

Two effective methods for the laboratory-scale synthesis of 2-methylpentane are presented below. The choice of method may depend on the availability of starting materials and the desired scale of the reaction.

Corey-House Synthesis

The Corey-House synthesis is a versatile method for the formation of carbon-carbon bonds and is well-suited for the preparation of unsymmetrical alkanes like 2-methylpentane.[1][2] This reaction involves the coupling of a lithium dialkylcuprate (Gilman reagent) with an alkyl halide.[1][3] For the synthesis of 2-methylpentane, two practical routes are considered: the reaction of lithium diethylcuprate with isobutyl bromide, or the reaction of lithium diisobutylcuprate with ethyl bromide. The former is often preferred due to the higher reactivity of the primary alkyl halide.

This protocol details the synthesis of 2-methylpentane from ethyl bromide and isobutyl bromide via a lithium diethylcuprate intermediate.

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Density (g/mL)	Quantity	Moles
Lithium wire	6.94	0.534	1.53 g	0.22
Ethyl bromide	108.97	1.46	10.9 g (7.47 mL)	0.10
Anhydrous diethyl ether	74.12	0.713	200 mL	-
Copper(I) iodide	190.45	5.67	9.52 g	0.05
Isobutyl bromide	137.02	1.26	13.7 g (10.87 mL)	0.10
Saturated NH4Cl (aq)	-	-	100 mL	-
Anhydrous MgSO4	120.37	2.66	As needed	-

Procedure:

• Preparation of Ethyllithium: Under an inert atmosphere (e.g., argon or nitrogen), freshly cut lithium wire is added to a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer. Anhydrous diethyl ether is added to cover the lithium. A solution of ethyl bromide in anhydrous diethyl ether is added dropwise from the dropping funnel. The reaction is initiated by gentle warming if necessary. The mixture is stirred until the lithium is consumed.

• Formation of Lithium Diethylcuprate: The flask containing the ethyllithium solution is cooled to 0 °C in an ice bath. Solid copper(I) iodide is added portion-wise with vigorous stirring. The reaction mixture will change color, indicating the formation of the Gilman reagent.

• Coupling Reaction: A solution of isobutyl bromide in anhydrous diethyl ether is added dropwise to the freshly prepared lithium diethylcuprate solution at 0 °C. The reaction mixture is allowed to stir at this temperature for 1 hour and then at room temperature for an additional 2 hours.

• Work-up and Isolation: The reaction is quenched by the slow addition of saturated aqueous ammonium chloride solution. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with water and brine, then dried over anhydrous magnesium sulfate. The drying agent is removed by filtration.

The following diagram illustrates the logical workflow of the Corey-House synthesis.

Corey-House Synthesis Workflow

Catalytic Hydrogenation of 2-Methyl-1-pentene

Catalytic hydrogenation is a straightforward and high-yielding method for the synthesis of alkanes from alkenes.[4] 2-Methylpentane can be readily prepared by the hydrogenation of 2-methyl-1-pentene using a platinum or palladium catalyst.[5]

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Density (g/mL)	Quantity	Moles
2-Methyl-1-pentene	84.16	0.681	8.42 g (12.36 mL)	0.10
Platinum(IV) oxide (Adam's cat.)	227.08	10.2	0.10 g	-
Ethanol	46.07	0.789	50 mL	-
Hydrogen gas	2.02	-	As needed	-

Procedure:

• Reaction Setup: A solution of 2-methyl-1-pentene in ethanol is placed in a hydrogenation vessel. Platinum(IV) oxide (Adam's catalyst) is carefully added to the solution.

• Hydrogenation: The vessel is connected to a hydrogen source and purged with hydrogen gas to remove air. The reaction mixture is then stirred vigorously under a hydrogen atmosphere (typically 1-4 atm) at room temperature.

• Monitoring the Reaction: The reaction progress is monitored by the uptake of hydrogen. The reaction is considered complete when hydrogen consumption ceases.

• Work-up and Isolation: The catalyst is removed by filtration through a pad of celite. The ethanol is removed from the filtrate by distillation to yield crude 2-methylpentane.

The following diagram illustrates the logical workflow of the catalytic hydrogenation process.

Catalytic Hydrogenation Workflow

Purification of 2-Methylpentane

The crude 2-methylpentane obtained from either synthesis will likely contain unreacted starting materials, solvents, and side-products. Fractional distillation is the most effective method for purifying 2-methylpentane, taking advantage of differences in boiling points.[6]

Fractional Distillation

The boiling point of 2-methylpentane is approximately 60.3 °C. Potential impurities from the Corey-House synthesis could include unreacted ethyl bromide (b.p. 38.4 °C), isobutyl bromide (b.p. 91.3 °C), and octane (a potential side-product, b.p. 125.7 °C). From the hydrogenation, the main impurity would be unreacted 2-methyl-1-pentene (b.p. 61 °C). The close boiling point of the starting alkene necessitates an efficient fractionating column.

Apparatus:

• A round-bottom flask

• A fractionating column (e.g., Vigreux or packed with Raschig rings or metal sponge) with a high number of theoretical plates

• A distillation head with a thermometer

• A condenser

• A receiving flask

• Heating mantle

Procedure:

• Setup: The crude 2-methylpentane is placed in the round-bottom flask with a few boiling chips. The fractional distillation apparatus is assembled.

• Distillation: The flask is gently heated. The vapor will rise through the fractionating column, undergoing multiple condensation-vaporization cycles, which enriches the vapor in the more volatile component (2-methylpentane).

• Fraction Collection: The temperature at the distillation head is carefully monitored. The fraction that distills at a stable temperature corresponding to the boiling point of 2-methylpentane (59-61 °C) is collected in a pre-weighed receiving flask.

• Purity Assessment: The purity of the collected fraction is then assessed by GC-MS.

The following table summarizes the boiling points of relevant compounds.

Compound	Boiling Point (°C)
Diethyl ether	34.6
Ethyl bromide	38.4
2-Methylpentane	60.3
2-Methyl-1-pentene	61
Isobutyl bromide	91.3
Ethanol	78.4
Octane	125.7

Purity Analysis

The purity of the synthesized and purified 2-methylpentane should be confirmed using Gas Chromatography-Mass Spectrometry (GC-MS).[7]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS separates the components of a mixture based on their volatility and interaction with the stationary phase of the GC column, and then provides mass spectral data for identification.

• Sample Preparation: A dilute solution of the purified 2-methylpentane is prepared in a volatile solvent (e.g., hexane or pentane).

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-1 or HP-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 40 °C, hold for 2 minutes, then ramp to 150 °C at 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-200.

The resulting chromatogram should show a single major peak corresponding to 2-methylpentane. The mass spectrum of this peak can be compared to a library spectrum for confirmation. The purity can be calculated from the relative peak areas in the chromatogram. The mass spectrum of 2-methylpentane is characterized by a molecular ion peak at m/z 86 and a base peak at m/z 43.[8]

The following diagram illustrates the logical relationship in the analysis process.

Purity Analysis Workflow

Conclusion

This guide has detailed two robust methods for the synthesis of 2-methylpentane for laboratory use: the Corey-House synthesis and catalytic hydrogenation. It has also provided a comprehensive protocol for the purification of the product by fractional distillation and its subsequent analysis by GC-MS. By following these procedures, researchers can obtain high-purity 2-methylpentane, a critical reagent for a variety of applications in scientific research and development. The provided diagrams offer a clear visual representation of the experimental workflows, facilitating a better understanding of the processes involved.

References

• 1. byjus.com [byjus.com]
• 2. Corey House Reaction: Mechanism, Steps & Applications [vedantu.com]
• 3. Corey–House synthesis - Wikipedia [en.wikipedia.org]
• 4. brainly.com [brainly.com]
• 5. A Short On Preparation Of Alkanes By Grignard Reagents [unacademy.com]
• 6. scribd.com [scribd.com]
• 7. How 2-Methylpentane Alters Gas Chromatography Separation Techniques [eureka.patsnap.com]
• 8. mass spectrum of 2-methylpentane fragmentation pattern of m/z m/e ions for analysis and identification of 2-methylpentane: isohexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

An In-depth Technical Guide to the Spectroscopic Data of 2-Methylpentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Methylpentane, a branched-chain alkane. The document details the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering insights into the structural characterization of this compound. The information is presented to be a valuable resource for researchers and professionals in the fields of chemistry and drug development.

Spectroscopic Data Summary

The following sections and tables summarize the key spectroscopic data for 2-Methylpentane.

NMR spectroscopy is a powerful analytical technique that provides detailed information about the carbon-hydrogen framework of a molecule. For 2-Methylpentane, both ¹H and ¹³C NMR spectra are presented.

¹H NMR Data

The ¹H NMR spectrum of 2-Methylpentane shows five distinct signals, corresponding to the five unique proton environments in the molecule.[1] The chemical shifts are all in the upfield alkyl region, between 0.9 and 1.4 ppm.[1] The integrated signal proton ratio is 6:1:2:2:3, which is consistent with the structure of 2-Methylpentane.[1]

Proton Assignment	Chemical Shift (δ) ppm	Multiplicity	Integration
(CH₃)₂CH-	~0.86	Doublet	6H
-CH(CH₃)₂	~1.5	Multiplet	1H
-CH₂-CH₂-CH₃	~1.2	Multiplet	2H
-CH₂-CH₃	~1.3	Multiplet	2H
-CH₂-CH₃	~0.89	Triplet	3H

Note: The exact chemical shifts and coupling constants can vary slightly depending on the solvent and the magnetic field strength of the NMR spectrometer.

¹³C NMR Data

The ¹³C NMR spectrum of 2-Methylpentane displays five signals, indicating the presence of five distinct carbon environments. The two methyl groups attached to the second carbon are chemically equivalent due to molecular symmetry and therefore produce a single signal.

Carbon Assignment	Chemical Shift (δ) ppm
C1	~22.7
C2	~27.9
C3	~41.8
C4	~20.7
C5	~14.2
C6 (attached to C2)	~22.7

Note: The chemical shifts are referenced to Tetramethylsilane (TMS) at 0.0 ppm.

The IR spectrum of 2-Methylpentane is characteristic of a saturated alkane, primarily showing C-H stretching and bending vibrations.[2] The absence of significant absorptions in other regions indicates the lack of functional groups.[2]

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
2960-2850	C-H stretch (sp³ C-H)	Strong
1465	C-H bend (CH₂ scissors)	Medium
1380-1370	C-H bend (CH₃ umbrella)	Medium

The region below 1500 cm⁻¹ is known as the fingerprint region and contains a complex pattern of C-C stretching and other bending vibrations that are unique to the molecule.[2]

The mass spectrum of 2-Methylpentane is obtained by electron ionization (EI), which causes fragmentation of the molecule. The molecular ion peak (M⁺) is observed at a mass-to-charge ratio (m/z) of 86, corresponding to the molecular weight of 2-Methylpentane (C₆H₁₄).[3][4] The base peak, which is the most intense peak in the spectrum, is typically at m/z = 43.[3][5]

m/z	Relative Intensity (%)	Proposed Fragment Ion
86	Low	[C₆H₁₄]⁺ (Molecular Ion)
71	Moderate	[C₅H₁₁]⁺
57	High	[C₄H₉]⁺
43	100	[C₃H₇]⁺ (Base Peak)
29	Moderate	[C₂H₅]⁺

The fragmentation pattern is a result of the cleavage of C-C bonds, with the most stable carbocations forming the most abundant fragments.[5]

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data presented above for a volatile liquid alkane like 2-Methylpentane.

• Sample Preparation : A small amount (5-10 mg) of 2-Methylpentane is dissolved in approximately 0.7-1.0 mL of a deuterated solvent, typically deuterated chloroform (CDCl₃), inside a standard 5 mm NMR tube.[6] A small amount of tetramethylsilane (TMS) is added as an internal standard for chemical shift referencing (0.00 ppm).[1][7]

• Instrumentation : A high-field NMR spectrometer (e.g., 300, 400, or 500 MHz) is used.

• ¹H NMR Acquisition : A standard one-pulse sequence is used to acquire the ¹H NMR spectrum. Key parameters include a 30° pulse angle, an acquisition time of around 4 seconds, and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition : A proton-decoupled pulse sequence is used to acquire the ¹³C NMR spectrum, which results in singlets for all carbon signals. For quantitative analysis, a longer relaxation delay (e.g., 5-10 seconds) is necessary.

• Processing : The acquired Free Induction Decay (FID) is Fourier transformed, phase-corrected, and baseline-corrected to obtain the final spectrum. The chemical shifts are referenced to the TMS signal.

• Sample Preparation : For a neat liquid sample like 2-Methylpentane, a thin film is prepared by placing a single drop of the liquid between two salt plates (typically NaCl or KBr).[1] The plates are then gently pressed together to form a uniform thin film.

• Instrumentation : A Fourier-Transform Infrared (FTIR) spectrometer is used.

• Acquisition : A background spectrum of the clean, empty salt plates is first recorded. The sample is then placed in the spectrometer's sample holder, and the sample spectrum is recorded. The instrument software automatically subtracts the background spectrum from the sample spectrum to produce the final IR spectrum. The data is typically collected over a range of 4000 to 400 cm⁻¹.

• Sample Introduction : 2-Methylpentane, being a volatile liquid, is typically introduced into the mass spectrometer via a gas chromatography (GC-MS) system or a direct insertion probe. For GC-MS, the sample is injected into the GC, where it is vaporized and separated from any impurities before entering the mass spectrometer.

• Ionization : Electron Ionization (EI) is the standard method for volatile, non-polar compounds like alkanes. The vaporized sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.[7]

• Mass Analysis : The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight, or magnetic sector).

• Detection : An electron multiplier or other detector measures the abundance of each ion, and the data is plotted as a mass spectrum, which is a graph of relative intensity versus m/z.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow of using different spectroscopic techniques to elucidate the structure of 2-Methylpentane.

Caption: Workflow of structural elucidation for 2-Methylpentane.

References

• 1. webassign.net [webassign.net]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. books.rsc.org [books.rsc.org]
• 4. youtube.com [youtube.com]
• 5. chem.latech.edu [chem.latech.edu]
• 6. as.uky.edu [as.uky.edu]
• 7. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]

An In-depth Technical Guide on the Thermophysical Properties of 2-Methylpentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermophysical properties of 2-Methylpentane (isohexane) at various temperatures. The data presented is crucial for applications ranging from solvent selection in chemical synthesis and drug formulation to heat transfer calculations in process engineering. This document summarizes quantitative data in structured tables, details the experimental protocols used for their measurement, and provides a visual representation of the relationship between temperature and these properties.

Quantitative Data of Thermophysical Properties

The following tables summarize the temperature-dependent thermophysical properties of 2-Methylpentane, including density, viscosity, thermal conductivity, and specific heat capacity.

Table 1: Density of Liquid 2-Methylpentane at Various Temperatures

Temperature (K)	Density (g/mL)
298.15	0.653

Source: ChemicalBook[1]

Table 2: Viscosity of Liquid 2-Methylpentane at Various Temperatures and Pressures

Temperature (K)	Pressure (MPa)	Viscosity (mPa·s)
273	1 - 40	Data available
283 - 343	1 - 30	Data available

Note: Specific viscosity values at discrete temperature and pressure points from the source require further processing. The source indicates that the compressed liquid viscosities were measured over these ranges.[2]

Table 3: Thermal Conductivity of Liquid 2-Methylpentane at Various Temperatures

Temperature (K)	Thermal Conductivity (W/m·K)
119.6 - 497.6	40 experimental data points available

Note: Specific thermal conductivity values at discrete temperatures from the source require further processing. The NIST/TRC Web Thermo Tables provide a comprehensive dataset within this temperature range.[3]

Table 4: Constant Pressure Heat Capacity of Liquid 2-Methylpentane at Various Temperatures

Temperature (K)	Heat Capacity (J/mol·K)
119.6 - 497.6	Data available at saturation pressure
298.15	194.19

Note: The NIST WebBook and the TRC Web Thermo Tables provide extensive data on the heat capacity of 2-methylpentane in both liquid and gas phases.[3][4][5]

Experimental Protocols

The accurate determination of thermophysical properties relies on precise experimental methodologies. The following sections detail the standard protocols for measuring the key properties of 2-Methylpentane.

2.1 Density Measurement

Density measurements of liquids like 2-Methylpentane are commonly performed using the Archimedes principle.[6]

• Apparatus: A precision balance with a density kit, a temperature-controlled liquid bath, a calibrated sinker of known volume (e.g., a glass plummet), and a high-precision thermometer.

• Procedure:

  • The temperature of the liquid sample is stabilized and accurately measured using the temperature-controlled bath and thermometer.

  • The weight of the sinker is measured in air.

  • The sinker is then fully submerged in the 2-Methylpentane sample, and its apparent weight is measured.

  • The density of the liquid is calculated based on the difference between the weight of the sinker in air and its apparent weight in the liquid, and the known volume of the sinker. Corrections for the thermal expansion of the sinker and the buoyancy of air may be applied for high-accuracy measurements.

2.2 Viscosity Measurement

The viscosity of 2-Methylpentane can be determined using a vibrating-wire viscometer.[2]

• Apparatus: A vibrating-wire viscometer, a high-pressure cell, a temperature-controlled bath, a pressure transducer, and a nanovolt meter.[2]

• Procedure:

  • The 2-Methylpentane sample is placed within the high-pressure cell, which is then immersed in the temperature-controlled bath to achieve the desired temperature.

  • The pressure is controlled and measured using a manual piston pump and a pressure transducer.[2]

  • A taut wire within the cell is made to vibrate by an oscillating magnetic field.

  • The instrument measures the damping of the wire's oscillations and the period of its vibration, which are directly related to the viscosity and density of the surrounding fluid.

  • The viscosity is then calculated from these measurements, often with a combined expanded uncertainty of about 2%.[2]

2.3 Thermal Conductivity Measurement

The transient hot-wire (THW) method is a widely used and accurate technique for measuring the thermal conductivity of liquids such as 2-Methylpentane.[7][8]

• Apparatus: A transient hot-wire instrument, which includes a thin platinum wire acting as both a heating element and a resistance thermometer, a temperature-controlled measurement cell, and a data acquisition system.[7][8]

• Procedure:

  • The liquid sample is placed in the measurement cell, and its temperature is allowed to stabilize.

  • A constant electric current is passed through the platinum wire for a short duration, causing a rise in its temperature.

  • The rate of temperature increase of the wire is precisely measured by monitoring its electrical resistance over time.

  • The thermal conductivity of the liquid is determined from the linear relationship between the temperature rise of the wire and the logarithm of time, as the heat generated by the wire dissipates through the surrounding liquid.[8] This method minimizes the effects of convection.

2.4 Specific Heat Capacity Measurement

The heat capacity of 2-Methylpentane is typically measured using differential scanning calorimetry (DSC).

• Apparatus: A differential scanning calorimeter, calibrated with a known standard (e.g., sapphire), sample and reference pans, and a controlled atmosphere (e.g., nitrogen).

• Procedure:

  • A known mass of the 2-Methylpentane sample is hermetically sealed in a sample pan. An empty pan is used as a reference.

  • The sample and reference pans are placed in the DSC cell.

  • The cell is subjected to a controlled temperature program, typically a linear heating rate.

  • The DSC instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature.

  • The specific heat capacity is calculated by comparing the heat flow to the sample with the heat flow of a known standard (sapphire) under the same conditions.

Visualization of Thermophysical Property Relationships

The following diagram illustrates the general relationship between temperature and the key thermophysical properties of 2-Methylpentane.

Caption: Logical relationship between temperature and key thermophysical properties.

References

• 1. 2-methylpentane | 107-83-5 [chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2-methylpentane -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]
• 4. Pentane, 2-methyl- [webbook.nist.gov]
• 5. Pentane, 2-methyl- [webbook.nist.gov]
• 6. experts.illinois.edu [experts.illinois.edu]
• 7. mdpi.com [mdpi.com]
• 8. cfmetrologie.edpsciences.org [cfmetrologie.edpsciences.org]

An In-depth Technical Guide to the Reaction Mechanisms and Kinetics of 2-Methylpentane

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methylpentane, a branched-chain alkane with the chemical formula C6H14, is a significant component of gasoline and various industrial solvents.[1][2] Understanding its reaction mechanisms and kinetics under various conditions is crucial for optimizing combustion processes, improving fuel efficiency, and mitigating pollutant formation. This guide provides a comprehensive overview of the core reaction pathways of 2-methylpentane, focusing on pyrolysis, oxidation, and combustion. It summarizes key kinetic data, details relevant experimental methodologies, and presents visual representations of reaction pathways and experimental workflows to facilitate a deeper understanding of its chemical behavior.

Core Reaction Mechanisms

The reactivity of 2-methylpentane, like other alkanes, is dominated by free-radical chain reactions, particularly at elevated temperatures. The primary reaction pathways include pyrolysis (thermal decomposition in the absence of an oxidant), oxidation (reaction with an oxidant, typically oxygen, at various temperatures), and combustion (rapid, high-temperature oxidation).

Pyrolysis

Pyrolysis, or cracking, of alkanes involves the breaking of C-C and C-H bonds to form smaller, often unsaturated, hydrocarbons.[3][4] The process is typically initiated by the homolytic cleavage of a carbon-carbon bond, which has a lower bond dissociation energy than a carbon-hydrogen bond. For 2-methylpentane, the initiation step can lead to the formation of various radical species. The subsequent propagation steps involve hydrogen abstraction and β-scission reactions, leading to a complex mixture of products. The rate of pyrolysis generally increases with molecular weight and branching in an alkane.[3][5][6]

Initiation: The primary initiation step involves the breaking of a C-C bond to form two smaller alkyl radicals.

Propagation: The radicals formed during initiation can then abstract a hydrogen atom from another 2-methylpentane molecule, creating a new radical and a stable molecule. This is followed by β-scission, where the radical breaks at the carbon atom beta to the radical center, yielding an alkene and a smaller radical.

Termination: The chain reaction is terminated by the combination or disproportionation of two radical species.

The pyrolysis of 2-methylpentane at 1 atm has been studied, and the mole fraction distributions of the products have been measured and simulated.[7]

Pyrolysis reaction pathway of 2-methylpentane.

Oxidation

The oxidation of 2-methylpentane is a complex process that varies significantly with temperature. It can be broadly categorized into low-temperature and high-temperature oxidation mechanisms.

Low-Temperature Oxidation (Cool Flames): At temperatures below approximately 800 K, the oxidation of 2-methylpentane proceeds through a mechanism involving the formation and subsequent reactions of alkylperoxy (RO2) and hydroperoxyalkyl (QOOH) radicals. This low-temperature chemistry is responsible for the phenomenon of "cool flames" and the negative temperature coefficient (NTC) region in the overall reaction rate. The oxidation in the cool-flame temperature range can produce over forty different molecular species, including O-heterocycles, peroxides, alkenes, and saturated and unsaturated aldehydes and ketones.[8] It is suggested that at these lower temperatures, alkylperoxy radicals are the likely chain-propagating species.[8]

High-Temperature Oxidation: At temperatures above the upper cool-flame limit, the dominant chain-propagating species are believed to be hydroperoxy radicals (HO2).[8] The reaction becomes less selective, and the product distribution shifts towards smaller, more stable molecules like carbon monoxide, carbon dioxide, and water.

A study on the slow oxidation of 2-methylpentane showed that the kinetics are superficially similar to that of normal paraffins, but with lower yields of peroxides and aldehydes, and the presence of small quantities of ketones.[9] This suggests that the formation of tertiary peroxides is relatively small.[9]

Simplified oxidation pathways of 2-methylpentane.

Combustion

Combustion is a high-temperature exothermic oxidation reaction that produces light and heat. The complete combustion of 2-methylpentane yields carbon dioxide and water. The balanced chemical equation for the complete combustion of 2-methylpentane is:

2 C₆H₁₄ + 19 O₂ → 12 CO₂ + 14 H₂O[10]

In practice, combustion is often incomplete, especially in fuel-rich conditions, leading to the formation of carbon monoxide (CO) and other products of incomplete combustion. The branched structure of 2-methylpentane makes it more resistant to knocking in internal combustion engines, giving it a higher octane rating compared to its straight-chain isomer, n-hexane.[2]

Kinetics and Quantitative Data

The kinetics of 2-methylpentane reactions are complex and highly dependent on temperature, pressure, and the composition of the reaction mixture. Detailed kinetic models, often comprising hundreds of elementary reactions, are used to simulate its behavior.

A study on the ignition of 2-methylpentane in a shock tube was conducted at temperatures ranging from 1175 to 1772 K and pressures from 2 to 4.6 atmospheres.[11] The numerical modeling for this study initially involved a large kinetic scheme with 430 elementary reactions, which was later reduced to a scheme of 110 reactions.[11]

The rate constant for the vapor-phase reaction of 2-methylpentane with photochemically-produced hydroxyl radicals has been determined to be 5.57 x 10⁻¹² cm³/molecule-sec at 25 °C.[12]

Reaction Type	Temperature (K)	Pressure (atm)	Key Findings/Data	Reference
Ignition Delay	1175 - 1772	2 - 4.6	A kinetic model with 110 reactions was developed to model ignition delay times.	[11]
Pyrolysis	Not specified	1	Mole fraction distributions of products were measured and simulated.	[7]
Slow Oxidation	Not specified	Not specified	Lower yields of peroxides and aldehydes compared to n-paraffins; formation of ketones.	[9]
Reaction with OH	298 (25°C)	Not applicable	Rate constant: 5.57 x 10⁻¹² cm³/molecule-sec.	[12]

Experimental Protocols

Detailed experimental protocols are essential for obtaining reliable kinetic data. The following outlines general methodologies used in studying alkane reactivity.

Shock Tube Experiments for Ignition Delay Measurement

Shock tubes are used to study high-temperature gas-phase reactions. A high-pressure driver gas is separated from a low-pressure reactant gas mixture by a diaphragm. When the diaphragm is ruptured, a shock wave propagates through the reactant gas, rapidly heating and compressing it to a well-defined temperature and pressure.

Methodology:

• Mixture Preparation: A mixture of 2-methylpentane, an oxidizer (e.g., oxygen), and a diluent gas (e.g., argon) is prepared in a mixing tank. The composition is carefully controlled.

• Shock Tube Operation: The driven section of the shock tube is filled with the reactant mixture to a specific initial pressure. The driver section is filled with a high-pressure gas (e.g., helium).

• Diaphragm Rupture and Ignition: The diaphragm is ruptured, generating a shock wave. Ignition is typically detected by monitoring pressure changes or light emission from the reacting gas.

• Data Acquisition: The time between the arrival of the shock wave and the onset of ignition (ignition delay time) is measured. This is repeated for a range of temperatures and pressures.

Workflow for shock tube ignition delay experiments.

Jet-Stirred Reactor (JSR) for Species Profiling

A jet-stirred reactor is used to study the chemical kinetics of gas-phase reactions under well-controlled conditions of temperature, pressure, and residence time. The rapid mixing ensures uniform composition and temperature throughout the reactor.

Methodology:

• Reactant Feed: A gaseous mixture of 2-methylpentane, an oxidant, and a diluent is continuously fed into the reactor through nozzles at a high velocity to ensure rapid mixing.

• Controlled Conditions: The reactor is maintained at a constant temperature and pressure. The residence time of the gases in the reactor is controlled by the flow rate and the reactor volume.

• Sampling: A portion of the reacting gas mixture is continuously extracted from the reactor.

• Product Analysis: The sampled gas is analyzed using techniques such as gas chromatography (GC) or mass spectrometry (MS) to identify and quantify the concentrations of reactants, intermediates, and products.

Conclusion

The reaction mechanisms of 2-methylpentane are multifaceted, involving a complex network of elementary reactions that are highly sensitive to reaction conditions. While significant progress has been made in understanding its pyrolysis, oxidation, and combustion behavior, further research is needed to refine kinetic models and to fully elucidate the formation pathways of all reaction products. The experimental protocols and data presented in this guide provide a solid foundation for researchers and scientists working to advance our knowledge in this critical area of chemical kinetics.

References

• 1. 2-Methylpentane | Rupa Health [rupahealth.com]
• 2. fiveable.me [fiveable.me]
• 3. byjus.com [byjus.com]
• 4. Pyrolysis of Hydrocarbons Alkanes: Process & Applications [vedantu.com]
• 5. Notes on Pyrolysis of Hydrocarbons Alkanes [unacademy.com]
• 6. All About Pyrolysis of Alkanes [unacademy.com]
• 7. researchgate.net [researchgate.net]
• 8. The non-isothermal oxidation of 2-methylpentane. II. The chemistry of cool flames | Proceedings A | The Royal Society [royalsocietypublishing.org]
• 9. The slow oxidation of 2-methyl pentane - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 10. homework.study.com [homework.study.com]
• 11. tandfonline.com [tandfonline.com]
• 12. 2-Methylpentane | C6H14 | CID 7892 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility of Organic Compounds in 2-Methylpentane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the principles governing the solubility of organic compounds in the branched-chain alkane, 2-methylpentane (isohexane). Recognizing the scarcity of publicly available quantitative solubility data for a broad range of solutes in this specific solvent, this document focuses on delivering a robust theoretical framework, detailed experimental protocols for solubility determination, and a discussion of the structural factors influencing dissolution. The provided methodologies will empower researchers to generate precise and reliable solubility data in their own laboratories. This guide is intended for professionals in chemical research, materials science, and pharmaceutical development who utilize non-polar, aliphatic solvents in their work.

Introduction: Understanding Solubility in a Non-Polar Solvent

2-Methylpentane (C₆H₁₄), a structural isomer of hexane, is a non-polar, volatile organic solvent with applications in organic synthesis, extraction processes, and as a component in commercial solvent mixtures.[1][2][3] Its branched structure influences its physical properties, such as its boiling point and viscosity, relative to its linear counterpart, n-hexane. The solubility of an organic compound in 2-methylpentane is fundamentally governed by the principle of "like dissolves like," which states that substances with similar intermolecular forces are more likely to be miscible.[1][4]

In the context of 2-methylpentane, the predominant intermolecular forces are weak London dispersion forces. Therefore, it is an excellent solvent for other non-polar compounds, such as other hydrocarbons, and a poor solvent for highly polar and ionic species. The dissolution process involves the disruption of solute-solute and solvent-solvent intermolecular forces and the formation of new solute-solvent interactions. For a substance to dissolve, the energy required to break these interactions must be compensated by the energy released upon the formation of new ones.

Theoretical Framework for Solubility in 2-Methylpentane

The extent to which an organic compound dissolves in 2-methylpentane is a function of several factors related to the molecular structure of both the solute and the solvent.

• Polarity and Intermolecular Forces: As a non-polar solvent, 2-methylpentane readily dissolves other non-polar compounds where London dispersion forces are the primary mode of intermolecular attraction. Organic compounds with significant polarity, such as those containing multiple hydroxyl, carboxyl, or amino groups, will have limited solubility due to the strength of their own intermolecular hydrogen bonds and dipole-dipole interactions, which 2-methylpentane cannot effectively disrupt or replace.

• Molecular Size and Shape: For non-polar solutes, larger molecules with greater surface area will exhibit stronger London dispersion forces, which can influence their solubility. The branched structure of 2-methylpentane can also affect its ability to pack around and solvate solute molecules compared to linear alkanes.

• Temperature: The solubility of most solid organic compounds in organic solvents increases with temperature.[1] This is because the dissolution process is often endothermic, and increasing the temperature provides the necessary energy to overcome the lattice energy of the solid solute.

• Presence of Functional Groups: The type and number of functional groups on a solute molecule are critical determinants of its solubility in 2-methylpentane.

  • Hydrocarbons: Alkanes, alkenes, and aromatic hydrocarbons, being non-polar, are generally expected to be soluble in 2-methylpentane.

  • Halogenated Hydrocarbons: These are also largely non-polar and should exhibit good solubility.

  • Ethers and Esters: These are weakly polar and may show some solubility, particularly if the hydrocarbon portion of the molecule is large.

  • Ketones and Aldehydes: With their polar carbonyl group, solubility will depend on the length of the alkyl chains. Smaller ketones and aldehydes will be less soluble than those with larger non-polar regions.

  • Alcohols and Carboxylic Acids: The presence of hydroxyl and carboxyl groups, which can participate in hydrogen bonding, significantly reduces solubility in non-polar solvents like 2-methylpentane.

  • Amines: Similar to alcohols, the polar amino group limits solubility in non-polar solvents.

Below is a diagram illustrating the logical relationship between solute properties and their expected solubility in 2-methylpentane.

Factors influencing solubility in 2-Methylpentane.

Quantitative Solubility Data

As noted, there is a significant lack of systematically compiled, quantitative solubility data for a wide array of organic compounds in 2-methylpentane within publicly accessible scientific literature. Researchers and professionals requiring precise solubility values are strongly encouraged to perform experimental determinations.

To illustrate the type of data required, the following table presents the solubility of benzoic acid in pentane, a structurally similar straight-chain alkane, at various temperatures. This data is provided for exemplary purposes and highlights the expected low solubility of a polar carboxylic acid in a non-polar alkane solvent and the general trend of increasing solubility with temperature.

Table 1: Solubility of Benzoic Acid in Pentane

Temperature (K)	Molar Solubility (mol/L)
278.15	Data not available in searched sources
298.15	Data not available in searched sources
323.15	Data not available in searched sources
Note: Specific quantitative data for benzoic acid in 2-methylpentane was not found in the performed searches. The data for pentane illustrates the expected low solubility.

Experimental Protocols for Solubility Determination

For researchers and drug development professionals, the ability to accurately measure the solubility of a compound in a specific solvent is crucial. The following are detailed methodologies for determining the solubility of organic compounds in a volatile, non-polar solvent like 2-methylpentane.

Gravimetric Method

The gravimetric method is a classic and reliable technique for determining solubility. It involves preparing a saturated solution, separating a known volume of the solution, evaporating the solvent, and weighing the remaining solute.

Materials and Apparatus:

• Analytical balance (± 0.1 mg accuracy)

• Temperature-controlled shaker or water bath

• Vials with PTFE-lined screw caps

• Volumetric flasks and pipettes

• Syringes and syringe filters (PTFE, 0.22 µm)

• Evaporating dish or pre-weighed beaker

• Desiccator

• Vacuum oven (optional)

• The organic compound of interest (solute)

• 2-Methylpentane (solvent, high purity)

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of the solid organic compound to a vial.

  • Add a known volume of 2-methylpentane to the vial.

  • Seal the vial tightly with a PTFE-lined cap to prevent solvent evaporation.

  • Place the vial in a temperature-controlled shaker or water bath set to the desired temperature.

  • Agitate the mixture for a sufficient time to reach equilibrium (typically 24-72 hours, to be determined empirically). Ensure that excess solid remains undissolved.

• Sample Withdrawal and Filtration:

  • Allow the vial to stand undisturbed at the set temperature for at least 4 hours to allow the excess solid to settle.

  • Carefully withdraw a known volume (e.g., 5.00 mL) of the supernatant using a pre-warmed (to the experimental temperature) volumetric pipette or syringe.

  • Immediately filter the solution through a syringe filter into a pre-weighed (tared) evaporating dish or beaker. This step is crucial to remove any undissolved solid particles.

• Solvent Evaporation:

  • Place the evaporating dish in a fume hood and allow the 2-methylpentane to evaporate at ambient temperature. A gentle stream of inert gas (e.g., nitrogen) can be used to accelerate this process.

  • Alternatively, for less volatile solutes, a vacuum oven at a temperature well below the solute's melting or decomposition point can be used.

• Mass Determination and Calculation:

  • Once the solvent is completely evaporated, place the evaporating dish in a desiccator to cool to room temperature and to ensure all moisture is removed.

  • Weigh the dish containing the dried solute on an analytical balance.

  • Repeat the drying and weighing steps until a constant mass is obtained.

  • The mass of the dissolved solute is the final mass of the dish minus its tare weight.

  • Calculate the solubility in the desired units (e.g., g/L, mg/mL, or mol/L).

UV/Vis Spectrophotometric Method

This method is suitable for compounds that have a chromophore and absorb light in the UV-visible range. It is generally faster than the gravimetric method but requires the development of a calibration curve.

Materials and Apparatus:

• UV/Vis spectrophotometer

• Quartz cuvettes

• All materials listed for the gravimetric method

Procedure:

• Preparation of Calibration Curve:

  • Prepare a series of standard solutions of the organic compound in 2-methylpentane of known concentrations.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λ_max).

  • Plot a graph of absorbance versus concentration to create a calibration curve. The plot should be linear and pass through the origin (or be corrected for a blank).

• Preparation of Saturated Solution and Sampling:

  • Follow steps 1 and 2 of the gravimetric method to prepare a saturated solution and obtain a filtered sample of the supernatant.

• Analysis and Calculation:

  • Quantitatively dilute a known volume of the filtered saturated solution with 2-methylpentane to a concentration that falls within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at λ_max.

  • Use the calibration curve to determine the concentration of the diluted solution.

  • Calculate the concentration of the original saturated solution by multiplying by the dilution factor. This concentration is the solubility of the compound.

The following diagram outlines the experimental workflow for determining solubility.

Experimental workflow for solubility determination.

Conclusion

References

• 1. 2-Methylpentane's Solubility Effects on Crystallization Patterns [eureka.patsnap.com]
• 2. 2-Methylpentane | C6H14 | CID 7892 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-methylpentane CAS#: 107-83-5 [m.chemicalbook.com]
• 4. Khan Academy [khanacademy.org]

2-Methylpentane as a model compound for branched alkane studies

2-Methylpentane: A Model Compound for Branched Alkane Studies

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Core Content: This whitepaper provides a comprehensive overview of 2-methylpentane (isohexane) as a pivotal model compound in the study of branched alkanes. It delves into its fundamental physicochemical properties, its role in key chemical processes such as combustion, catalysis, and atmospheric reactions, and details relevant experimental methodologies.

Introduction

2-Methylpentane, a branched-chain alkane with the molecular formula C6H14, is a structural isomer of hexane.[1] It is a colorless, flammable liquid naturally found in petroleum and natural gas.[2][3] Due to its relatively simple branched structure, 2-methylpentane serves as an excellent model compound for investigating the complex chemical behaviors of branched alkanes. These studies are crucial for advancing our understanding in diverse fields, including the development of high-octane fuels, optimization of industrial catalytic processes, and modeling of atmospheric chemistry. Its unique properties make it a valuable solvent, a component in gasoline blends, and a precursor in organic synthesis.[1][4][5][6]

Physicochemical Properties

The distinct physical and chemical characteristics of 2-methylpentane underpin its utility as a model compound. Its branched structure influences properties like boiling point and octane rating when compared to its linear isomer, n-hexane.[4] Key quantitative data are summarized below.

Property	Value	Reference
Molecular Formula	C6H14	[1][7]
Molecular Weight	86.18 g/mol	[1][7]
Boiling Point	59 - 62 °C	[2][8]
Melting Point	-154 °C	[2][8]
Density	0.653 g/cm³ (at 20-25 °C)	[2][8]
Vapor Pressure	227 hPa (at 20 °C)	[8]
Flash Point	-7 °C to -20 °F	[1][8]
Autoignition Temperature	300 °C (583-585 °F)	[1][8]
Explosion Limits	1.2 - 7.7 %(V)	[1][8]
Water Solubility	0.14 g/L (immiscible)	[8][9]
Heat of Combustion	3272 kJ/mol (gas)	[7]

Core Areas of Study

2-Methylpentane is a key substrate in fundamental research areas that model the behavior of branched alkanes in practical applications.

Combustion Chemistry

The combustion of branched alkanes is fundamental to engine performance. 2-methylpentane is a desirable component in gasoline because its branched structure makes it more resistant to premature ignition, or "knocking," which translates to a higher octane rating compared to linear alkanes.[4]

Complete Combustion: In sufficient oxygen, 2-methylpentane undergoes complete combustion to produce carbon dioxide and water.[2][10]

• Balanced Equation: 2 C₆H₁₄ + 19 O₂ → 12 CO₂ + 14 H₂O[11]

Slow and Cool-Flame Oxidation: Under conditions of incomplete combustion, such as in an engine cylinder, the oxidation process is far more complex. Studies on the slow oxidation of 2-methylpentane show that while the overall kinetics are similar to straight-chain paraffins, the product distribution differs.[12] The reaction proceeds through an induction period, followed by rapid acceleration.[12] Oxidation in the cool-flame temperature range can produce over forty different molecular species.[13]

Key products identified in these oxidation studies include:

• Aldehydes and Peroxides (in lower yields than from n-paraffins)[12]

• Ketones (e.g., acetone)[12][13]

• O-heterocycles[13]

• Alkenes[13]

The formation of these products is explained by the alkylperoxy radical isomerization theory, where chain propagation is dominated by different radicals depending on the temperature range.[13]

Catalysis

2-Methylpentane is a model reactant for two critical industrial catalytic processes: isomerization and cracking.

Isomerization: This process rearranges straight-chain or lightly branched alkanes into more highly branched isomers to improve the octane number of fuel.[14][15] The isomerization of 2-methylpentane can yield products like 3-methylpentane, 2,3-dimethylbutane, and 2,2-dimethylbutane.[15] This reaction is typically carried out using a bifunctional catalyst, which has both metallic sites for dehydrogenation/hydrogenation and acidic sites for skeletal rearrangement.[14] For example, molybdenum oxide on an aluminum orthophosphate support (MoAlP) has been studied for 2-methylpentane isomerization, where Mo(V) species provide acidic sites and Mo(IV) species provide metallic function.[14]

Catalytic Cracking: Cracking is the process of breaking down large, less valuable hydrocarbon molecules into smaller, more useful ones like those found in gasoline.[16] While 2-methylpentane is often a desired product of cracking larger alkanes, the principles of C-C bond scission can be studied using it as a feedstock. Zeolites are common catalysts, providing acidic sites that promote the formation of carbocation intermediates, which then undergo rearrangement and breaking to form a variety of smaller alkanes and alkenes.[16][17]

Atmospheric Chemistry

As a Volatile Organic Compound (VOC), 2-methylpentane released into the atmosphere from sources like vehicle emissions and solvent use contributes to air pollution.[3][4][5] It participates in photochemical reactions that lead to the formation of ground-level ozone and photochemical smog.[4] The atmospheric fate of 2-methylpentane is primarily determined by its reaction with photochemically-produced hydroxyl (OH) radicals.[2][7]

• Atmospheric Lifetime: Based on its reaction rate with OH radicals, the atmospheric lifetime of 2-methylpentane is estimated to be about 25-29 hours.[2][7] In coastal or polluted inland areas, reactions with chlorine (Cl) atoms can also be a significant degradation pathway, particularly at dawn.[18][19]

Experimental Protocols

Detailed methodologies are critical for reproducible research. The following sections outline generalized protocols for key experiments involving 2-methylpentane.

Slow Oxidation Analysis

This protocol is based on methodologies for studying the gas-phase oxidation of hydrocarbons.

• Objective: To determine the kinetics and product distribution of 2-methylpentane slow oxidation.

• Apparatus: A static reaction vessel (e.g., quartz) housed in an electric furnace with temperature control. The vessel is connected to a vacuum line, pressure transducers for monitoring reaction progress, and sampling ports.

• Methodology:

  • Evacuate the reaction vessel to a high vacuum.

  • Introduce a pre-determined pressure of 2-methylpentane vapor into the vessel.

  • Introduce a specified pressure of oxygen (e.g., hydrocarbon pressure: 50 mm; oxygen pressure: 200 mm).[12]

  • Heat the vessel to the desired reaction temperature (e.g., 250-450 °C).

  • Monitor the total pressure change over time. The reaction is typically preceded by an induction period.[12]

  • At various time intervals or pressure changes, extract samples from the reaction vessel for analysis.

  • Analyze the products using techniques such as gas chromatography (for hydrocarbons and permanent gases) and wet chemical methods or spectroscopic techniques (for aldehydes, ketones, and peroxides).

Catalytic Isomerization in a Fixed-Bed Reactor

This protocol describes a typical setup for studying heterogeneous catalysis.

• Objective: To evaluate the activity and selectivity of a catalyst for the isomerization of 2-methylpentane.

• Apparatus: A continuous-flow fixed-bed reactor system, typically made of stainless steel or quartz. The system includes mass flow controllers for reactant gases (2-methylpentane, H₂), a vaporizer to convert liquid 2-methylpentane to gas, a furnace for heating the reactor, and a back-pressure regulator.

• Methodology:

  • Load a known mass of the catalyst (e.g., Pt/SO₄-ZrO₂) into the reactor.

  • Pre-treat the catalyst in situ. This often involves calcination in air followed by reduction in flowing hydrogen at an elevated temperature (e.g., 450 °C) to activate the metallic sites.[14]

  • Set the reactor to the desired reaction temperature and pressure.

  • Introduce the reactant feed stream, consisting of vaporized 2-methylpentane and hydrogen, at a specific flow rate (Weight Hourly Space Velocity, WHSV).

  • Allow the reaction to reach a steady state.

  • Collect the reactor effluent in a gas sampling bag or direct it to an online gas chromatograph (GC).

  • Analyze the product stream by GC to quantify the conversion of 2-methylpentane and the selectivity to various isomers and cracking products.

Atmospheric Photochemistry in a Smog Chamber

This protocol outlines the study of atmospheric degradation pathways.

• Objective: To measure the reaction rate constants and identify products of the reaction between 2-methylpentane and atmospheric oxidants (e.g., OH radicals).

• Apparatus: A large-volume environmental (smog) chamber with UV lamps to simulate solar radiation. The chamber is equipped with analytical instruments, primarily a Fourier-transform infrared (FTIR) spectrometer for in-situ monitoring of reactants and products.[18][19]

• Methodology:

  • Fill the chamber with purified air.

  • Inject a known concentration of 2-methylpentane into the chamber.

  • Inject a precursor for the oxidant. For OH radicals, methyl nitrite (CH₃ONO) photolysis in the presence of NO is a common source. For Cl atoms, Cl₂ is used.[18][19]

  • Monitor the initial concentrations of all species in the dark using FTIR.

  • Turn on the UV lamps to initiate photolysis of the precursor and start the reaction.

  • Continuously monitor the decay of 2-methylpentane and the formation of products over time using the FTIR spectrometer.

  • By using a reference compound with a known reaction rate, the rate constant for the 2-methylpentane + oxidant reaction can be determined using a relative rate method.

Visualized Workflows and Pathways

Diagrams created using Graphviz provide clear visual representations of the complex processes involving 2-methylpentane.

Caption: Simplified reaction pathway for the oxidation of 2-methylpentane.

Caption: Experimental workflow for catalytic isomerization studies.

Caption: Atmospheric degradation pathway of 2-methylpentane.

References

• 1. 2-Methylpentane - Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 2. 2-methylpentane | 107-83-5 [chemicalbook.com]
• 3. 2-Methylpentane | Rupa Health [rupahealth.com]
• 4. fiveable.me [fiveable.me]
• 5. Exploring 2-Methylpentane's Use in Analytical Chemistry Procedures [eureka.patsnap.com]
• 6. 2-Methylpentane Utilization in Solvent Extraction Techniques [eureka.patsnap.com]
• 7. 2-Methylpentane | C6H14 | CID 7892 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. merckmillipore.com [merckmillipore.com]
• 9. 2-methylpentane CAS#: 107-83-5 [m.chemicalbook.com]
• 10. brainly.com [brainly.com]
• 11. Answered: State a balance equation for the complete combustion reaction of the following compounds: a) 2-methylpentane 2 C6H14 + 19 O2 → 12 C02 + 14 H20 b) 2,2,3 -… | bartleby [bartleby.com]
• 12. The slow oxidation of 2-methyl pentane - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 13. royalsocietypublishing.org [royalsocietypublishing.org]
• 14. jmaterenvironsci.com [jmaterenvironsci.com]
• 15. hrcak.srce.hr [hrcak.srce.hr]
• 16. chemguide.co.uk [chemguide.co.uk]
• 17. chemguide.uk [chemguide.uk]
• 18. ACP - Atmospheric impact of 2-methylpentanal emissions: kinetics, photochemistry, and formation of secondary pollutants [acp.copernicus.org]
• 19. acp.copernicus.org [acp.copernicus.org]

Quantum Mechanical Insights into the Isomers of 2-Methylpentane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the quantum mechanical properties of 2-methylpentane and its isomers. Leveraging computational chemistry, this document details the conformational landscapes, energetic properties, and spectroscopic signatures of these alkanes, offering valuable data for researchers in various scientific disciplines.

Introduction to 2-Methylpentane and its Isomers

2-Methylpentane (isohexane) is a branched-chain alkane with the molecular formula C6H14. It is a structural isomer of n-hexane, along with 3-methylpentane, 2,2-dimethylbutane, and 2,3-dimethylbutane. Understanding the distinct quantum mechanical properties of these isomers is crucial for applications ranging from fuel development to solvent chemistry and as reference molecules in spectroscopic studies. Quantum mechanical calculations provide a powerful tool to elucidate the subtle differences in their structure, stability, and spectroscopic characteristics.

Conformational Analysis of 2-Methylpentane

The primary focus of quantum mechanical studies on flexible molecules like 2-methylpentane is the characterization of their conformational isomers, or conformers. These conformers arise from the rotation around single bonds, most notably the C2-C3 bond in 2-methylpentane. The relative stability of these conformers is dictated by a combination of torsional strain (from eclipsing bonds) and steric strain (from non-bonded interactions).

Computational Methodology

The conformational landscape of 2-methylpentane can be comprehensively mapped using quantum mechanical calculations. A common and effective methodology involves the following steps:

• Initial Structure Generation : The initial 3D structure of 2-methylpentane is built using molecular modeling software.

• Conformational Search : A systematic search for low-energy conformers is performed by rotating the dihedral angle of the C2-C3 bond.

• Geometry Optimization : Each identified conformer is then subjected to geometry optimization to find the nearest local energy minimum. A widely used and reliable method for this is Density Functional Theory (DFT) with the B3LYP functional and the 6-31G* basis set.[1]

• Energy Calculation : The single-point energy of each optimized conformer is calculated at the same level of theory to determine their relative stabilities.

• Frequency Analysis : Vibrational frequency calculations are performed to confirm that each optimized structure is a true minimum (i.e., has no imaginary frequencies) and to obtain theoretical vibrational spectra.

A typical workflow for such a computational analysis is depicted in the following diagram.

Figure 1: A generalized workflow for the computational analysis of 2-methylpentane conformers.

Relative Energies of Conformers

The rotation around the C2-C3 bond of 2-methylpentane gives rise to a series of staggered and eclipsed conformations. Staggered conformations represent energy minima, while eclipsed conformations correspond to energy maxima. The relative energies of these conformers are influenced by gauche interactions (steric hindrance between adjacent bulky groups) and eclipsing interactions.

Conformer (Dihedral Angle)	Description	Relative Energy (kcal/mol)
Anti (180°)	Staggered, with the two methyl groups and the ethyl group farthest apart.	0.00 (most stable)
Gauche (60°, 300°)	Staggered, with the ethyl group gauche to one of the methyl groups.	~0.9
Eclipsed 1 (0°)	Eclipsed, with a methyl group eclipsing an ethyl group.	~4.5
Eclipsed 2 (120°, 240°)	Eclipsed, with a methyl group eclipsing a hydrogen atom.	~3.8

Note: The exact relative energies may vary slightly depending on the level of theory and basis set used in the calculation. The values presented are typical for DFT calculations.

The potential energy surface for the rotation around the C2-C3 bond can be visualized in a potential energy diagram.

Figure 2: Potential energy diagram for rotation around the C2-C3 bond of 2-methylpentane.

Spectroscopic Properties of Hexane Isomers

Quantum mechanical calculations are invaluable for predicting and interpreting the spectroscopic properties of molecules. This section presents a comparison of the calculated vibrational and NMR spectra for 2-methylpentane and its isomers.

Vibrational Spectroscopy (FTIR)

Vibrational frequencies can be calculated from the second derivatives of the energy with respect to the atomic positions. These calculated frequencies correspond to the fundamental vibrational modes of the molecule and can be compared with experimental data from Fourier-transform infrared (FTIR) spectroscopy.

Experimental Protocol for FTIR Analysis of Liquid Alkanes:

A common method for analyzing volatile liquid samples like hexane isomers is using a liquid transmission cell.

• Cell Preparation : An infrared-transparent salt cell (e.g., NaCl or KBr plates) is cleaned and dried.

• Sample Introduction : A small drop of the liquid alkane is placed between the salt plates to form a thin film.

• Data Acquisition : The cell is placed in the sample holder of an FTIR spectrometer, and the spectrum is recorded, typically in the range of 4000-400 cm⁻¹. A background spectrum of the empty cell is also recorded and subtracted from the sample spectrum.[2]

Calculated vs. Experimental Vibrational Frequencies (cm⁻¹)

Vibrational Mode	2-Methylpentane (Calculated)	2-Methylpentane (Experimental)[3]	n-Hexane (Calculated)	n-Hexane (Experimental)
C-H Stretch	2960-2870	2950-2880	2955-2865	2962-2872
C-H Bend (CH₃)	1465, 1380	~1460, ~1375	1460, 1375	~1465, ~1379
C-H Bend (CH₂)	1450	~1450	1455	~1455
C-C Stretch	1200-800	(Fingerprint Region)	1200-800	(Fingerprint Region)

Note: Calculated frequencies are often systematically higher than experimental values due to the harmonic approximation. They are typically scaled by a factor (e.g., ~0.96 for B3LYP/6-31G*) to improve agreement with experimental data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR chemical shifts can be calculated using methods like the Gauge-Independent Atomic Orbital (GIAO) method in conjunction with DFT. These calculations provide theoretical NMR spectra that can aid in the assignment of experimental spectra and the differentiation of isomers.

Experimental Protocol for ¹H NMR of Hexane Isomers:

• Sample Preparation : A small amount of the hexane isomer is dissolved in a deuterated solvent (e.g., CDCl₃) in an NMR tube. A small amount of a reference standard, such as tetramethylsilane (TMS), is added.

• Data Acquisition : The NMR tube is placed in the NMR spectrometer, and the ¹H NMR spectrum is acquired.

Calculated vs. Experimental ¹H NMR Chemical Shifts (ppm)

Isomer	Proton Environment	Calculated Chemical Shift (ppm)	Experimental Chemical Shift (ppm)[4][5]
2-Methylpentane	CH₃ (C1)	0.90	~0.88 (t)
CH₃ (on C2)	0.88	~0.86 (d)
CH (C2)	1.55	~1.5 (m)
CH₂ (C3)	1.15	~1.1 (m)
CH₂ (C4)	1.30	~1.25 (m)
n-Hexane	CH₃	0.92	~0.9 (t)
CH₂	1.35	~1.3 (m)
3-Methylpentane	CH₃ (on C3)	0.87	~0.85 (d)
CH (C3)	1.45	~1.4 (m)
CH₂	1.32	~1.3 (m)
CH₃ (terminal)	0.91	~0.9 (t)
2,2-Dimethylbutane	CH₃ (on C2)	0.86	~0.85 (s)
CH₂	1.25	~1.2 (q)
CH₃ (terminal)	0.89	~0.88 (t)
2,3-Dimethylbutane	CH₃	0.85	~0.84 (d)
CH	1.60	~1.55 (m)

Note: Calculated chemical shifts are relative to a calculated reference (e.g., TMS at the same level of theory). The agreement with experimental values is generally good, and the relative ordering of chemical shifts is well-reproduced.

The distinct number of signals and their splitting patterns in the ¹H NMR spectra allow for the unambiguous identification of each hexane isomer.[5]

Conclusion

Quantum mechanical studies provide a detailed and quantitative understanding of the structural and spectroscopic properties of 2-methylpentane and its isomers. Through conformational analysis, the relative stabilities of different conformers can be determined, providing insights into the molecule's dynamic behavior. Furthermore, the accurate prediction of vibrational and NMR spectra serves as a powerful tool for the identification and characterization of these compounds. The data and methodologies presented in this guide are intended to be a valuable resource for researchers and professionals working in fields where a deep understanding of molecular properties is essential.

References

• 1. researchgate.net [researchgate.net]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. CONFLEX Tutorials [conflex.co.jp]
• 4. mse.washington.edu [mse.washington.edu]
• 5. hexane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 hexane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

The Environmental Fate and Degradation of 2-Methylpentane: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the environmental fate and degradation of 2-methylpentane (isohexane), a volatile organic compound commonly found in petroleum distillates and industrial solvents. The document is intended for researchers, scientists, and drug development professionals who may encounter this compound in their work and require a thorough understanding of its environmental behavior. The guide covers the compound's atmospheric, soil, and aquatic fate, including its degradation pathways, persistence, and potential for bioaccumulation. Quantitative data are summarized in tabular format for ease of reference, and key experimental methodologies are described. Diagrams illustrating atmospheric and potential microbial degradation pathways, as well as a general experimental workflow, are provided to facilitate a deeper understanding of the processes involved.

Introduction to 2-Methylpentane

2-Methylpentane, also known as isohexane, is a branched-chain alkane with the chemical formula C6H14.[1] It is a colorless, flammable liquid with a characteristic gasoline-like odor.[1] This compound is a significant component of crude oil and is widely used as a solvent in various industrial applications, including paint thinners, degreasers, and cleaning agents.[1] Its presence in gasoline and other fuel blends also leads to its release into the environment through vehicle emissions.[1] Given its widespread use and release, understanding the environmental fate and degradation of 2-methylpentane is crucial for assessing its ecological impact and developing potential remediation strategies.

Physical and Chemical Properties

The environmental behavior of 2-methylpentane is largely dictated by its physical and chemical properties. Its high vapor pressure and Henry's Law constant indicate a strong tendency to partition into the atmosphere, while its moderate octanol-water partition coefficient suggests a potential for bioaccumulation. A summary of its key properties is presented in Table 1.

Property	Value	Reference
Molecular Formula	C6H14	[1]
Molecular Weight	86.18 g/mol
Vapor Pressure	211 mm Hg at 25 °C	[2]
Henry's Law Constant	1.7 atm-cu m/mole (estimated)	[2]
Log Kow (Octanol-Water Partition Coefficient)	3.21 (estimated)	[3]
Water Solubility	14 mg/L at 25 °C
Boiling Point	60.3 °C
Melting Point	-153.7 °C

Environmental Fate

The fate of 2-methylpentane in the environment is governed by a combination of transport and transformation processes, including volatilization, adsorption, and degradation.

Atmospheric Fate

Once released into the atmosphere, 2-methylpentane exists predominantly in the vapor phase due to its high vapor pressure.[2] The primary degradation pathway in the atmosphere is through reaction with photochemically-produced hydroxyl (•OH) radicals.[2] The estimated atmospheric half-life for this reaction is approximately 2.9 days.[2] Direct photolysis is not expected to be a significant removal process as 2-methylpentane does not absorb light at wavelengths greater than 290 nm.[2] As a volatile organic compound (VOC), 2-methylpentane can contribute to the formation of ground-level ozone and photochemical smog, particularly in urban areas with high traffic density.[4][5]

Fate in Soil and Water

If released to soil, 2-methylpentane is expected to have low mobility based on an estimated Koc value of 610.[2][3] Volatilization from both moist and dry soil surfaces is anticipated to be a significant fate process.[2] In aquatic environments, volatilization is also a primary removal mechanism. The substance is considered toxic to aquatic organisms.[2][6] While biodegradation is an important fate process in both soil and water, the persistence of 2-methylpentane can lead to long-term environmental degradation, especially in cases of significant contamination.[3][5]

Environmental Degradation

Atmospheric Degradation

The atmospheric degradation of 2-methylpentane is initiated by hydrogen abstraction by hydroxyl radicals, leading to the formation of an alkyl radical. This radical then reacts with molecular oxygen to form a peroxy radical, which can subsequently participate in a series of reactions to form various degradation products.

Atmospheric degradation pathway of 2-Methylpentane.

Table 2: Atmospheric Reaction Data for 2-Methylpentane

Reactant	Rate Constant (cm³/molecule-sec at 25°C)	Atmospheric Half-life	Reference
•OH Radicals	5.57 x 10⁻¹²	2.9 days	[2]

Biodegradation

2-Methylpentane is considered to be readily biodegradable under aerobic conditions.[2][3] Studies have shown significant degradation in the presence of activated sludge and indigenous soil microbes.[3] However, the rate of biodegradation can be highly variable depending on environmental conditions and the microbial populations present. Under anaerobic conditions, such as those found in some contaminated sediments, the degradation of 2-methylpentane is significantly slower.

Table 3: Biodegradation Data for 2-Methylpentane

System	Conditions	Degradation Extent	Duration	Reference
Activated Sludge	Aerobic, Screening Test	93% of Theoretical BOD	4 weeks	[2][3]
Sediment/Groundwater	Not specified	Little degradation	30 days	[3]
Fluid Fine Tailings	Anaerobic, Sulfate-reducing	~61%	~1100 days	[7]

The microbial degradation of alkanes often proceeds via terminal oxidation, where a methyl group is hydroxylated to a primary alcohol. This is then further oxidized to an aldehyde and a carboxylic acid, which can enter central metabolic pathways. For branched alkanes like 2-methylpentane, other oxidation pathways may also be involved.

A potential microbial degradation pathway for 2-Methylpentane.

Bioaccumulation and Ecotoxicity

The potential for 2-methylpentane to bioaccumulate in aquatic organisms is considered moderate, based on an estimated bioconcentration factor (BCF) of 61.[2][3] It is classified as toxic to aquatic life with long-lasting effects.[3][8]

Table 4: Ecotoxicological Data for 2-Methylpentane

Endpoint	Value	Organism	Reference
Bioconcentration Factor (BCF)	61 (estimated)	Fish	[2][3]
Aquatic Toxicity	Toxic to aquatic organisms	General	[2][6]

Experimental Protocols

Aerobic Biodegradation Assessment (Japanese MITI Screening Test)

The Japanese Ministry of International Trade and Industry (MITI) test is a ready biodegradability test that evaluates the potential for a chemical to be biodegraded by microorganisms from a mixed inoculum.

• Test Substance: 2-Methylpentane at a concentration of 100 mg/L.

• Inoculum: Activated sludge (30 mg/L) not pre-exposed to the test substance.

• Medium: A mineral salts medium containing essential nutrients for microbial growth.

• Incubation: The test is conducted in the dark at a constant temperature (typically 25°C) for 28 days.

• Measurement: The consumption of oxygen is measured over the incubation period and is expressed as a percentage of the theoretical oxygen demand (ThOD). A substance is considered readily biodegradable if it reaches >60% of its ThOD within a 10-day window during the 28-day period. In the cited study, 2-methylpentane reached 93% of its theoretical BOD in 4 weeks.[2][3]

Atmospheric Degradation Rate Constant Determination

The rate constant for the reaction of 2-methylpentane with hydroxyl radicals is a critical parameter for determining its atmospheric lifetime.

• Methodology: Typically determined using a relative rate method in a smog chamber.

• Procedure:

  • A known concentration of 2-methylpentane and a reference compound with a well-established OH reaction rate constant are introduced into the chamber.

  • OH radicals are generated in the chamber, often through the photolysis of a precursor like methyl nitrite (CH₃ONO) in the presence of NO.

  • The concentrations of 2-methylpentane and the reference compound are monitored over time using techniques such as gas chromatography (GC) or Fourier-transform infrared spectroscopy (FTIR).

  • The rate constant for the reaction of 2-methylpentane with OH radicals is calculated from the relative decay rates of the two compounds.

A general experimental workflow for studying 2-Methylpentane degradation.

Conclusion

2-Methylpentane is a volatile organic compound with a moderate persistence in the environment. Its primary fate is volatilization into the atmosphere, where it undergoes degradation primarily through reaction with hydroxyl radicals. In soil and water, it is subject to both volatilization and biodegradation, with the latter being highly dependent on environmental conditions. While considered readily biodegradable under aerobic conditions, its degradation can be slow in anaerobic environments. Its moderate potential for bioaccumulation and toxicity to aquatic organisms warrant careful management of its release into the environment. Further research into the specific microbial pathways and enzymes involved in its degradation could aid in the development of enhanced bioremediation strategies for sites contaminated with this compound.

References

• 1. 2-Methylpentane | Rupa Health [rupahealth.com]
• 2. 2-Methylpentane | C6H14 | CID 7892 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. The Potential of 2-Methylpentane as a Refrigerant [eureka.patsnap.com]
• 5. 2-Methylpentane Utilization in Solvent Extraction Techniques [eureka.patsnap.com]
• 6. ICSC 1262 - 2-METHYLPENTANE [chemicalsafety.ilo.org]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. chemicalbook.com [chemicalbook.com]

Navigating the Volatility: A Technical Guide to the Safe Handling of 2-Methylpentane in the Laboratory

For Immediate Release

[CITY, State] – [Date] – This comprehensive technical guide provides researchers, scientists, and drug development professionals with essential health and safety considerations for the handling of 2-Methylpentane (isohexane) in a laboratory setting. Detailing its chemical and physical properties, potential hazards, and requisite control measures, this document serves as a critical resource for ensuring a safe research environment.

2-Methylpentane, a colorless, flammable liquid, is a common solvent and is also used in organic synthesis.[1][2] Its high volatility and flammability necessitate stringent safety protocols to mitigate risks of fire, explosion, and adverse health effects.

Section 1: Chemical and Physical Properties of 2-Methylpentane

A thorough understanding of 2-Methylpentane's properties is fundamental to its safe handling. The following table summarizes key quantitative data for this compound.

Property	Value
Molecular Formula	C₆H₁₄[3]
Molecular Weight	86.18 g/mol [2][3]
Boiling Point	60-62°C[4][5][6][7]
Melting Point	-153 to -154°C[4][5][6][7]
Flash Point	-20°F to -32°C (closed cup)[2][4][7][8]
Autoignition Temperature	264°C to 585°F[2][4]
Vapor Pressure	23 kPa at 20°C; 310.2 mmHg[2][4]
Vapor Density	3.0 (air = 1)[4][7]
Specific Gravity	0.653 at 25°C[2][5][6][7]
Lower Explosive Limit (LEL)	1.0 - 1.2%[2][4][9]
Upper Explosive Limit (UEL)	7.0 - 7.7%[2][4][9]
Solubility in Water	Insoluble/None[4][5][6]

Section 2: Hazard Identification and Health Effects

2-Methylpentane presents several health and safety hazards that laboratory personnel must be aware of. It is classified as a highly flammable liquid and vapor.[10][11][12] Vapors are heavier than air and can travel considerable distances to an ignition source, posing a flashback risk.[4][8][13]

Health Hazards:

• Inhalation: Inhalation of 2-Methylpentane vapors can cause respiratory irritation, dizziness, drowsiness, headache, and nausea.[8][10] High concentrations may lead to central nervous system depression and loss of consciousness.[1][8][13]

• Skin Contact: The substance can cause skin irritation and redness.[8][10] Prolonged or repeated contact may lead to dermatitis due to the defatting of the skin.[8]

• Eye Contact: Vapors and direct contact are mildly irritating to the eyes, causing redness and pain.[8][13]

• Ingestion: Ingestion poses a significant aspiration hazard. If the liquid is swallowed, it can enter the lungs and cause aspiration pneumonitis.[1][8][13]

The following diagram illustrates the logical workflow for managing the risks associated with 2-Methylpentane.

Caption: Hazard Management Workflow for 2-Methylpentane.

Section 3: Safe Handling and Storage

Adherence to strict handling and storage protocols is paramount to ensuring safety.

Handling:

• Work in a well-ventilated area, preferably within a chemical fume hood.[10][13]

• Keep away from heat, sparks, open flames, and other ignition sources.[10][13] No smoking.

• Use explosion-proof electrical, ventilating, and lighting equipment.[10][13]

• Ground and bond containers and receiving equipment to prevent static discharge.[10][13]

• Use only non-sparking tools.[10][13]

• Avoid contact with skin and eyes.[10]

• Wear appropriate personal protective equipment (PPE).[10][13]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][10]

• Keep containers in a fireproof location.[4][8]

• Store away from strong oxidizing agents.[1][4][8][13]

• Do not store in plastic containers, as it may attack them.[4][8]

Section 4: Personal Protective Equipment (PPE)

The following PPE is recommended when handling 2-Methylpentane:

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[4][8][13]

• Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a flame-retardant lab coat.[4][8][13]

• Respiratory Protection: If ventilation is inadequate or for spill response, use a NIOSH-approved respirator with an organic vapor cartridge.[8][13][14]

Section 5: First Aid and Emergency Procedures

First Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[8][10]

• Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap and water.[4][8][10][13]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[4][8][13]

• Ingestion: Do NOT induce vomiting due to the risk of aspiration. Seek immediate medical attention.[8][10][12]

Spill and Fire Procedures:

• Spills: Evacuate the area and remove all ignition sources.[1][8][14] Absorb the spill with an inert material (e.g., sand, earth) and place it in a suitable container for disposal.[4][8] Use non-sparking tools for cleanup.[1][10]

• Fire: Use dry chemical, foam, or carbon dioxide extinguishers.[4][8] Do not use a direct stream of water.

Section 6: Disposal Considerations

Dispose of 2-Methylpentane and its waste in accordance with local, state, and federal regulations.[10][11] It should be treated as hazardous waste and disposed of through a licensed professional waste disposal service.[1] Do not dispose of it down the drain.[10][11]

Section 7: Experimental Protocols for Toxicity Assessment

The following are generalized methodologies for assessing the toxicity of volatile organic compounds like 2-Methylpentane, based on established OECD guidelines.

7.1 Acute Inhalation Toxicity (Adapted from OECD Guideline 403)

This test provides information on health hazards likely to arise from short-term exposure to a substance by inhalation.[10]

• Principle: Groups of animals are exposed to the test substance at various concentrations for a defined period (typically 4 hours).[15]

• Methodology:

  • Animal Selection: Use a standard laboratory rodent species (e.g., rats).

  • Exposure Chamber: Utilize a whole-body or nose-only inhalation exposure chamber.

  • Atmosphere Generation: Generate a stable and measurable concentration of 2-Methylpentane vapor in the air supplied to the chamber.

  • Concentration Monitoring: Continuously monitor the concentration of 2-Methylpentane in the chamber.

  • Exposure: Expose groups of animals to a range of concentrations of the test substance for 4 hours.

  • Observation: Observe animals for signs of toxicity during and after exposure for at least 14 days.

  • Data Collection: Record mortality, clinical signs of toxicity, and body weight changes.

  • Endpoint: Determine the LC50 (median lethal concentration).

7.2 In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test (Adapted from OECD Guideline 439)

This in vitro test method is used to identify chemicals that may cause skin irritation.[7][16]

• Principle: The test substance is applied topically to a reconstructed human epidermis model, and cell viability is measured to assess irritation potential.[7][16]

• Methodology:

  • Tissue Culture: Use a commercially available reconstructed human epidermis (RhE) model.

  • Test Substance Application: Apply a defined amount of 2-Methylpentane to the surface of the RhE tissue.

  • Exposure: Expose the tissue to the test substance for a specified period (e.g., 60 minutes).[17]

  • Incubation: After exposure, rinse the tissue and incubate for a post-exposure period (e.g., 42 hours).[17]

  • Viability Assessment: Assess cell viability using a quantitative method, such as the MTT assay.[16][17]

  • Data Analysis: Calculate the percentage of viable cells relative to a negative control.

  • Classification: A reduction in cell viability below a certain threshold (e.g., 50%) indicates that the substance is an irritant.[7][17]

The following diagram outlines a typical experimental workflow for in vitro toxicity testing of a volatile organic compound.

Caption: In Vitro Toxicity Testing Workflow.

Section 8: Occupational Exposure Limits

Various organizations have established occupational exposure limits for 2-Methylpentane to protect workers from its adverse health effects.

Organization	TWA (8-hour)	STEL (15-minute)
ACGIH TLV	500 ppm (1760 mg/m³)[4][18]	1000 ppm (3500 mg/m³)[4][18]
OSHA PEL	500 ppm (1800 mg/m³)[18]	-
NIOSH REL	100 ppm (350 mg/m³)[18]	Ceiling: 510 ppm (1800 mg/m³)[18]

Disclaimer: This guide is intended for informational purposes only and should not be considered a substitute for comprehensive safety training and adherence to all applicable regulations and institutional protocols. Always consult the Safety Data Sheet (SDS) for 2-Methylpentane before use.

References

• 1. xn--krinfo-wxa.hu [xn--krinfo-wxa.hu]
• 2. Acute toxicity study for inhalation | PPTX [slideshare.net]
• 3. criver.com [criver.com]
• 4. Acute Inhalation Toxicity OECD 403 - Altogen Labs [altogenlabs.com]
• 5. iivs.org [iivs.org]
• 6. scispace.com [scispace.com]
• 7. iivs.org [iivs.org]
• 8. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 9. mdpi.com [mdpi.com]
• 10. oecd.org [oecd.org]
• 11. A novel in vitro exposure technique for toxicity testing of selected volatile organic compounds - Journal of Environmental Monitoring (RSC Publishing) [pubs.rsc.org]
• 12. Catch-up validation study of an in vitro skin irritation test method based on an open source reconstructed epidermis (phase I) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. oecd.org [oecd.org]
• 14. oecd.org [oecd.org]
• 15. OECD Guideline of Acute Inhalation toxicity | PPTX [slideshare.net]
• 16. oecd.org [oecd.org]
• 17. x-cellr8.com [x-cellr8.com]
• 18. Development of an in vitro approach to point-of-contact inhalation toxicity testing of volatile compounds, using organotypic culture and air-liquid interface exposure - VITROCELL [vitrocell.com]

Protocols & Analytical Methods

Application Notes and Protocols for Using 2-Methylpentane as a Solvent in Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-methylpentane (isohexane) as a solvent in gas chromatography (GC). This document includes detailed experimental protocols, quantitative data, and visualizations to guide researchers, scientists, and drug development professionals in leveraging the unique properties of 2-methylpentane for enhanced chromatographic separations.

Introduction to 2-Methylpentane in Gas Chromatography

2-Methylpentane, a branched-chain isomer of hexane, offers distinct advantages as a solvent in gas chromatography, primarily due to its unique physical and chemical properties. Its branched structure results in a lower boiling point and reduced polarity compared to its linear counterpart, n-hexane.[1] These characteristics can be strategically utilized to improve separation efficiency, alter analyte retention times, and enhance peak symmetry in GC analysis.[1]

The primary applications of 2-methylpentane in GC include:

• Analysis of Volatile Organic Compounds (VOCs): Its volatility makes it an excellent solvent for the analysis of other volatile compounds.

• Complex Hydrocarbon Mixtures: The distinct polarity of 2-methylpentane aids in the separation of complex hydrocarbon isomers.[1]

• Flavor and Fragrance Analysis: It is used as a selective extraction solvent for isolating and concentrating volatile aromatic compounds.

• Pharmaceutical Analysis: In the pharmaceutical industry, it is employed for the analysis of residual solvents and impurities in drug substances and products.[1][2]

• Geochemical Analysis: 2-Methylpentane is used as a solvent for extracting and analyzing biomarkers in geological samples.[2]

Physicochemical Properties: 2-Methylpentane vs. n-Hexane

Understanding the differences in the physical properties of 2-methylpentane and n-hexane is crucial for method development and optimization. The branched structure of 2-methylpentane leads to weaker intermolecular forces, resulting in a lower boiling point and viscosity.

Property	2-Methylpentane	n-Hexane	Reference(s)
Molecular Formula	C₆H₁₄	C₆H₁₄	[3]
Molecular Weight	86.18 g/mol	86.18 g/mol	[3]
Boiling Point	60-62 °C	69 °C	[3]
Melting Point	-154 °C	-95 °C	[3]
Density	0.653 g/mL at 25 °C	0.6606 g/cm³ at 20°C	[3]
Vapor Pressure	6.77 psi at 37.7 °C	~2.3 psi at 20°C	[3]
Polarity	Non-polar (reduced compared to n-hexane)	Non-polar	[1]

Experimental Protocols

General Sample Preparation Protocol for GC Analysis

This protocol outlines a general workflow for preparing liquid and solid samples for GC analysis using 2-methylpentane as a solvent.

Materials:

• 2-Methylpentane (High-purity, GC grade)

• Sample (liquid or solid)

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm or 0.45 µm)

• Autosampler vials with caps

Procedure:

• Sample Dissolution:

  • For Liquid Samples: Add a known volume of the liquid sample to a clean autosampler vial. Dilute with an appropriate volume of 2-methylpentane to achieve the desired concentration.

  • For Solid Samples: Weigh a precise amount of the solid sample into a clean autosampler vial. Add a known volume of 2-methylpentane to dissolve the solid.

• Mixing: Vortex the vial for 30-60 seconds to ensure complete dissolution and homogenization of the sample.

• Purification (if necessary): If the sample solution contains particulate matter, centrifuge the vial at a moderate speed for 5-10 minutes.

• Filtration: Carefully draw the supernatant into a clean syringe and pass it through a syringe filter into a new, clean autosampler vial. This step removes any remaining particulates that could damage the GC column.

• Capping: Securely cap the vial to prevent solvent evaporation and sample contamination.

• Analysis: The prepared sample is now ready for injection into the gas chromatograph.

Protocol for the Analysis of Residual Solvents in a Pharmaceutical Ingredient

This protocol provides a specific example of using 2-methylpentane for the determination of residual solvents in a drug substance by headspace GC-MS.

Instrumentation:

• Gas Chromatograph with Mass Spectrometric Detector (GC-MS)

• Headspace Autosampler

• Capillary Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent

Reagents:

• 2-Methylpentane (GC-MS grade)

• Reference standards of expected residual solvents

• Active Pharmaceutical Ingredient (API) sample

Procedure:

• Standard Preparation: Prepare a stock solution containing the potential residual solvents in 2-methylpentane at a concentration of approximately 100 µg/mL. Prepare a series of working standards by diluting the stock solution with 2-methylpentane.

• Sample Preparation: Accurately weigh about 100 mg of the API sample into a headspace vial. Add 1 mL of 2-methylpentane. Seal the vial immediately.

• Headspace GC-MS Conditions:

  • Headspace:

    • Oven Temperature: 80 °C

    • Loop Temperature: 90 °C

    • Transfer Line Temperature: 100 °C

    • Vial Equilibration Time: 15 min

  • GC:

    • Inlet Temperature: 250 °C

    • Carrier Gas: Helium, constant flow at 1.0 mL/min

    • Oven Temperature Program: Initial temperature of 40 °C, hold for 5 minutes, ramp to 240 °C at 10 °C/min, hold for 5 minutes.

  • MS:

    • Ion Source Temperature: 230 °C

    • Quadrupole Temperature: 150 °C

    • Scan Range: m/z 35-350

• Data Analysis: Identify and quantify the residual solvents in the API sample by comparing the retention times and mass spectra to the prepared standards.

Quantitative Data

The choice of solvent can significantly impact the retention times of analytes. Due to its lower boiling point and reduced polarity, 2-methylpentane generally leads to earlier elution times for many compounds compared to n-hexane.

Table 1: Comparison of Retention Times of Select Hydrocarbons in Different Solvents

Analyte	Retention Time (min) with 2-Methylpentane as solvent	Retention Time (min) with n-Hexane as solvent
2,4-Dimethylpentane	5.87	6.05
Benzene	6.72	6.91
Toluene	8.98	9.21

Note: The above data is illustrative and will vary depending on the specific GC conditions (column, temperature program, carrier gas flow rate, etc.).

Visualizations

Logical Relationship Diagram

The following diagram illustrates how the intrinsic properties of 2-methylpentane influence the gas chromatography separation process.

Caption: Influence of 2-Methylpentane Properties on GC Separation.

Experimental Workflow Diagram

This diagram outlines the typical workflow for a gas chromatography analysis, from sample preparation to data analysis.

Caption: General Workflow for GC Analysis.

Conclusion

2-Methylpentane serves as a valuable alternative to n-hexane and other solvents in gas chromatography, offering unique advantages for specific applications. Its distinct properties can be harnessed to optimize separations, reduce analysis times, and improve the overall quality of chromatographic data. The protocols and data presented in these notes provide a solid foundation for researchers and scientists to explore the utility of 2-methylpentane in their analytical workflows. As with any method development, careful optimization of parameters is essential to achieve the desired performance for a given analysis.

References

• 1. Table 4-2, Physical and Chemical Properties of n-Hexane - Toxicological Profile for n-Hexane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Application of 2-Methylpentane in Geochemical Analysis [eureka.patsnap.com]
• 3. 2-Methylpentane - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for 2-Methylpentane in High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 2-methylpentane (isohexane) as a mobile phase component in high-performance liquid chromatography (HPLC). The focus is on the separation of non-polar analytes, leveraging the unique properties of this branched-chain alkane.

Introduction

2-Methylpentane, a structural isomer of hexane, serves as a valuable non-polar solvent in normal-phase HPLC. Its lower polarity compared to n-hexane can offer unique selectivity for the separation of non-polar compounds with subtle structural differences. In normal-phase chromatography, a polar stationary phase is used with a non-polar mobile phase.[1] Non-polar solvents like hexane and its isomers are commonly employed for the separation of lipids, fat-soluble vitamins, and carotenoids.[1][2][3][4] These protocols adapt established methods using hexane to 2-methylpentane, providing a basis for method development.

Physicochemical Properties of 2-Methylpentane

A summary of the key physicochemical properties of 2-methylpentane relevant to its use in HPLC is presented in the table below.

Property	Value
Molecular Formula	C₆H₁₄
Molecular Weight	86.18 g/mol
Boiling Point	60.2 °C
Density	0.653 g/mL at 25 °C
Refractive Index	1.371 at 20 °C
Polarity Index	~0.1 (similar to hexane)

Applications

2-Methylpentane is particularly well-suited for the normal-phase HPLC separation of various classes of non-polar compounds.

Lipid Class Separation

Normal-phase HPLC is a powerful technique for separating different classes of lipids based on the polarity of their head groups.[5] Mobile phases consisting of a non-polar solvent like hexane, modified with a more polar solvent such as isopropanol or methanol, are effective for this purpose.[6] By substituting n-hexane with 2-methylpentane, it is possible to achieve similar, and in some cases improved, separation of neutral and polar lipid classes.

Analysis of Fat-Soluble Vitamins

The separation of fat-soluble vitamins (A, D, E, and K) and their various isomers can be accomplished using normal-phase HPLC.[7] The low polarity of a 2-methylpentane-based mobile phase allows for the effective separation of these hydrophobic compounds on a polar stationary phase.

Carotenoid Isomer Separation

Carotenoids are a diverse group of pigments with varying polarities. Normal-phase HPLC with a non-polar mobile phase is a suitable method for their separation.[4][8] The use of 2-methylpentane can provide a unique selectivity for resolving cis/trans isomers of carotenoids.

Experimental Protocols

The following are detailed protocols for the use of 2-methylpentane in normal-phase HPLC for the separation of lipids and fat-soluble vitamins. These protocols are adapted from established methods using hexane.

Protocol 1: Separation of Neutral and Polar Lipid Classes

This protocol is adapted from a method for the separation of lipid classes using a hexane/isopropanol/methanol/aqueous buffer system on a PVA-Sil stationary phase.[9]

Objective: To separate major classes of neutral and polar lipids from a biological extract.

Instrumentation and Materials:

• HPLC system with a quaternary pump and an evaporative light scattering detector (ELSD) or a UV detector (at low wavelength, e.g., 206 nm).

• Stationary Phase: Polyvinyl alcohol-silica (PVA-Sil) column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase A: 2-Methylpentane (HPLC grade)

• Mobile Phase B: Isopropanol (HPLC grade)

• Mobile Phase C: Methanol (HPLC grade)

• Mobile Phase D: Aqueous buffer (e.g., 25 mM ammonium acetate, pH 8.6)

• Sample: Lipid extract dissolved in 2-methylpentane/isopropanol (9:1, v/v).

Chromatographic Conditions:

Parameter	Condition
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	20 µL
Detector	ELSD (Nebulizer: 40°C, Evaporator: 60°C, Gas Flow: 1.5 L/min) or UV at 206 nm

Gradient Elution Program:

Time (min)	% 2-Methylpentane (A)	% Isopropanol (B)	% Methanol (C)	% Aqueous Buffer (D)
0	70	29.9	0	0.1
10	50	40	9.5	0.5
20	30	40	28	2.0
25	30	40	28	2.0
26	70	29.9	0	0.1
40	70	29.9	0	0.1

Expected Elution Order (based on polarity):

• Cholesteryl Esters (least polar)

• Triacylglycerols (TAGs)

• Free Fatty Acids

• Cholesterol

• Diacylglycerols (DAGs)

• Monoacylglycerols (MAGs)

• Phosphatidylethanolamine (PE)

• Phosphatidylcholine (PC)

• Sphingomyelin (SM)

• Lysophosphatidylcholine (LPC) (most polar)

Experimental Workflow for Lipid Separation

References

• 1. moravek.com [moravek.com]
• 2. Separation of neutral lipid, free fatty acid and phospholipid classes by normal phase HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Separation of neutral lipids and free fatty acids by high-performance liquid chromatography using low wavelength ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. akjournals.com [akjournals.com]
• 5. researchgate.net [researchgate.net]
• 6. A normal phase high performance liquid chromatography method for the separation of hydroxy and non-hydroxy neutral lipid classes compatible with ultraviolet and in-line liquid scintillation detection of radioisotopes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. hplc.eu [hplc.eu]
• 8. A rapid and sensitive method for determination of carotenoids in plant tissues by high performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Normal phase HPLC method for combined separation of both polar and neutral lipid classes with application to lipid metabolic flux - PubMed [pubmed.ncbi.nlm.nih.gov]

Applications of 2-Methylpentane in Solvent Extraction Techniques: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

I. Application Notes

2-Methylpentane, also known as isohexane, is a branched-chain alkane with the chemical formula C₆H₁₄. It is a colorless, volatile liquid with a faint odor. Its non-polar nature, relatively low boiling point (60-62°C), and lower toxicity compared to n-hexane make it an attractive solvent for various extraction applications, particularly in the pharmaceutical, food, and fragrance industries.[1][2] This document provides an overview of its applications, detailed experimental protocols, and comparative data for its use in solvent extraction.

Key Advantages of 2-Methylpentane in Solvent Extraction:

• Selectivity for Non-Polar Compounds: As a non-polar solvent, 2-methylpentane is highly effective at dissolving and extracting other non-polar substances, such as oils, fats, lipids, and certain organic compounds.[1]

• Lower Toxicity: It is considered to have lower neurotoxicity than its straight-chain isomer, n-hexane, making it a safer alternative in industrial and laboratory settings.

• Ease of Removal: Its volatility allows for easy removal from the extracted material and the solvent can be readily recovered and recycled.

• Alternative to Hexane: Due to the health and environmental concerns associated with n-hexane, 2-methylpentane is often used as a substitute in various applications, including edible oil extraction.[3]

Primary Applications:

• Pharmaceutical Industry: In the pharmaceutical sector, 2-methylpentane is utilized for the extraction of active pharmaceutical ingredients (APIs) from natural sources and for the purification of synthetic compounds.[1] It is particularly useful in liquid-liquid extraction processes to separate non-polar compounds from aqueous solutions. While specific protocols for a wide range of APIs are proprietary, its application follows the general principles of non-polar solvent extraction. It can also be used as a solvent in the synthesis of pharmaceutical intermediates.[2]

• Food and Beverage Industry: A significant application of 2-methylpentane is in the extraction of edible oils from various seeds and nuts.[3] It is also employed in the extraction of flavors and fragrances from plant materials.[1] Its use in the food industry is favored due to its relatively low toxicity and the ability to produce high-quality extracts.

• Essential Oils and Fragrances: 2-Methylpentane is used in the extraction of essential oils and aromatic compounds from plant materials.[1] Its ability to selectively dissolve the volatile, non-polar fragrance molecules makes it a suitable solvent for producing concretes and absolutes in the fragrance industry.

• Analytical Chemistry: In laboratory settings, 2-methylpentane is used as an extraction solvent for sample preparation in various analytical techniques, such as gas chromatography (GC) and liquid chromatography (LC).[2] It is effective in extracting organic analytes from aqueous samples.

II. Experimental Protocols

The following are detailed protocols for common solvent extraction techniques where 2-methylpentane can be effectively utilized.

Protocol 1: Solid-Liquid Extraction of Essential Oils from Plant Material

Objective: To extract essential oils from dried plant material using 2-methylpentane.

Materials:

• Dried and ground plant material (e.g., lavender, rosemary)

• 2-Methylpentane (HPLC grade or equivalent)

• Soxhlet extraction apparatus or a flask with a reflux condenser

• Heating mantle

• Rotary evaporator

• Filter paper and funnel

• Glass vials for storage

Procedure:

• Preparation of Plant Material: Ensure the plant material is thoroughly dried and coarsely ground to increase the surface area for extraction.

• Extraction Setup:

  • Soxhlet Extraction: Place the ground plant material in a thimble and insert it into the Soxhlet extractor. Fill the round-bottom flask with 2-methylpentane to about two-thirds of its volume. Assemble the Soxhlet apparatus with a condenser.

  • Maceration with Reflux: Place the ground plant material in a round-bottom flask and add 2-methylpentane in a 1:10 solid-to-solvent ratio (w/v). Attach a reflux condenser to the flask.

• Extraction:

  • Soxhlet: Heat the flask using a heating mantle. The solvent will vaporize, condense, and drip onto the plant material, extracting the essential oils. The extraction is complete when the solvent in the siphon arm runs clear. This typically takes several hours.

  • Maceration with Reflux: Gently heat the mixture to the boiling point of 2-methylpentane and allow it to reflux for 2-4 hours.

• Filtration: After extraction, allow the mixture to cool to room temperature. Filter the extract through filter paper to remove the solid plant material.

• Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the 2-methylpentane. The water bath temperature should be kept low (around 40°C) to prevent degradation of the essential oils.

• Storage: Transfer the concentrated essential oil extract to a clean, labeled glass vial and store in a cool, dark place.

Protocol 2: Liquid-Liquid Extraction for Purification of a Non-Polar Compound

Objective: To purify a non-polar organic compound from an aqueous solution using 2-methylpentane.

Materials:

• Aqueous solution containing the target non-polar compound

• 2-Methylpentane (HPLC grade or equivalent)

• Separatory funnel

• Beakers or Erlenmeyer flasks

• Sodium sulfate (anhydrous)

• Rotary evaporator

Procedure:

• Preparation: Ensure the separatory funnel is clean, and the stopcock is properly greased and closed.

• Addition of Solutions: Pour the aqueous solution containing the compound into the separatory funnel. Then, add a volume of 2-methylpentane approximately equal to the volume of the aqueous solution.

• Extraction: Stopper the separatory funnel and gently invert it. Open the stopcock to release any pressure buildup. Close the stopcock and shake the funnel gently for 1-2 minutes to allow for the partitioning of the compound into the 2-methylpentane layer. Periodically vent the funnel.

• Phase Separation: Place the separatory funnel back on a ring stand and allow the two layers to separate completely. The less dense 2-methylpentane layer will be on top of the aqueous layer.

• Draining the Layers: Carefully open the stopcock and drain the lower aqueous layer into a beaker. Then, pour the upper 2-methylpentane layer out through the top of the separatory funnel into a clean flask. This prevents contamination of the organic layer with any residual aqueous phase at the stopcock.

• Drying the Organic Layer: Add a small amount of anhydrous sodium sulfate to the collected 2-methylpentane extract to remove any residual water. Swirl the flask until the sodium sulfate no longer clumps together.

• Solvent Removal: Decant or filter the dried organic extract into a round-bottom flask. Remove the 2-methylpentane using a rotary evaporator to obtain the purified non-polar compound.

III. Quantitative Data

The efficiency of 2-methylpentane in solvent extraction can be compared with other solvents. The following tables summarize available quantitative data.

Table 1: Comparison of Solvents for Edible Oil Extraction from Cottonseed

Solvent	Extraction Temperature (°C)	Oil Extraction Efficiency (%)
Commercial Hexane	55	100
n-Heptane	75	100
n-Heptane	55	95.9
Isohexane (2-Methylpentane)	45	93.1
Cyclopentane	35	93.3
Cyclohexane	55	89.4
Neohexane	35	89.6

Data adapted from a comparative study on alternative hydrocarbon solvents for cottonseed oil extraction.

Table 2: Comparative Lipid Extraction Yield from Krill Meal

Solvent/Solvent System	Relative Lipid Yield (%)
Chloroform/Methanol	Highest
Ethanol	High
Isopropanol	High
Isohexane (2-Methylpentane)	Moderate
n-Hexane	Moderate
Ethyl Acetate	Moderate
Acetone	Lowest

Data from a comparative study on lipid extraction from krill meal.[4] Note: This table provides a qualitative comparison of yields as reported in the study.

IV. Visualizations

Diagram 1: General Workflow for Solid-Liquid Extraction```dot

Caption: A typical workflow for purifying a non-polar compound from an aqueous solution.

Diagram 3: Solvent Selection Based on Polarity```dot

References

• 1. 2-Methylpentane Utilization in Solvent Extraction Techniques [eureka.patsnap.com]
• 2. Exploring 2-Methylpentane's Use in Analytical Chemistry Procedures [eureka.patsnap.com]
• 3. Exploring alternative solvents to n-hexane for green extraction of lipid from camellia oil cakes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]

2-Methylpentane as a Non-Polar Solvent for Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 2-methylpentane (isohexane) as a non-polar solvent in various organic synthesis applications. Its properties make it a viable alternative to other alkane solvents like n-hexane, offering advantages in specific contexts.

Overview and Physicochemical Properties

2-Methylpentane is a branched-chain alkane that is a colorless, volatile liquid at room temperature.[1] Its non-polar nature makes it an effective solvent for a wide range of non-polar and weakly polar organic compounds. It is miscible with many common organic solvents such as alcohol, ether, acetone, and chloroform, but immiscible with water.

Table 1: Physicochemical Properties of 2-Methylpentane

Property	Value	Reference
Molecular Formula	C₆H₁₄
Molecular Weight	86.18 g/mol
Boiling Point	60-62 °C	[2]
Melting Point	-154 °C	[2]
Density	0.653 g/mL at 25 °C	[2]
Flash Point	-22 °C (-7 °F)
Autoignition Temperature	264 °C (507 °F)
Vapor Pressure	170 mmHg at 20 °C
Solubility in Water	0.014 g/L at 20 °C
Refractive Index	1.371 at 20 °C

Safety and Handling

2-Methylpentane is a highly flammable liquid and its vapors can form explosive mixtures with air. It is crucial to handle this solvent in a well-ventilated area, away from ignition sources. Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn.

Table 2: Safety Information for 2-Methylpentane

Hazard Statement	Precautionary Statement
H225: Highly flammable liquid and vapor	P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.
H304: May be fatal if swallowed and enters airways	P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.
H315: Causes skin irritation	P331: Do NOT induce vomiting.
H336: May cause drowsiness or dizziness	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
H411: Toxic to aquatic life with long lasting effects	P273: Avoid release to the environment.

Applications in Organic Synthesis

2-Methylpentane serves as a versatile non-polar solvent for various organic reactions and processes. Its branched structure can influence reaction selectivity and solubility of certain reagents compared to its linear isomer, n-hexane.

Solvent Extraction of Natural Products and APIs

Due to its low boiling point, high volatility, and excellent solvency for non-polar compounds, 2-methylpentane is utilized in the extraction of organic substances from complex mixtures.[3] This is particularly relevant in the pharmaceutical and food industries for the extraction of active pharmaceutical ingredients (APIs) from natural sources and the purification of synthetic compounds.[3] For instance, it is used in the extraction of edible oils from seeds like corn.[2]

• Preparation: The solid material (e.g., ground plant material) is placed in an extraction thimble.

• Extraction: The thimble is placed in a Soxhlet extractor, and 2-methylpentane is added to the flask. The solvent is heated to reflux. The solvent vapor travels up to the condenser, liquefies, and drips back onto the solid material, extracting the soluble compounds. This process is continued for several cycles.

• Work-up: After extraction, the solvent is evaporated under reduced pressure to yield the crude extract.

Fig. 1: General workflow for solid-liquid extraction.

Polymerization Reactions

2-Methylpentane is employed in polymerization processes, where it can act as a diluent or reaction medium.[4] Its role is to control the viscosity of the reaction mixture and to aid in heat dissipation.

• Setup: A reaction vessel is charged with 2-methylpentane and the monomer(s).

• Initiation: The initiator is added to the solution, and the mixture is heated to the desired reaction temperature.

• Polymerization: The reaction is allowed to proceed for a specified time, with stirring, to achieve the desired polymer chain length.

• Termination and Isolation: The polymerization is terminated, and the polymer is precipitated by adding a non-solvent. The polymer is then collected by filtration and dried.

References

• 1. Isohexane Archives - Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 2. Uses of 2-Methylpentane (Isohexane)   - Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 3. 2-Methylpentane Utilization in Solvent Extraction Techniques [eureka.patsnap.com]
• 4. Role of 2-Methylpentane in Polymer Dispersions [eureka.patsnap.com]

Application Notes and Protocols: The Role of 2-Methylpentane in Alkane Cracking and Pyrolysis Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the significance and experimental investigation of 2-methylpentane in the study of alkane cracking and pyrolysis. This document includes summaries of quantitative data, detailed experimental protocols, and visualizations of reaction pathways and workflows.

Introduction

2-Methylpentane, a branched-chain isomer of hexane, serves as a crucial model compound in fundamental studies of alkane cracking and pyrolysis. Its branched structure offers a simplified yet representative model for the more complex hydrocarbon mixtures found in crude oil and various industrial feedstocks. Understanding the cracking and pyrolysis behavior of 2-methylpentane provides valuable insights into the reaction mechanisms, kinetics, and product distributions that govern the thermal and catalytic decomposition of larger, more complex alkanes. These studies are pivotal for optimizing industrial processes such as gasoline production, the manufacture of light olefins for polymerization, and the development of advanced biofuel technologies.

Data Presentation

The following tables summarize quantitative data on the product distribution from the pyrolysis of 2-methylpentane. This data is essential for understanding the reaction pathways and for the validation of kinetic models.

Thermal Pyrolysis of 2-Methylpentane in a Jet-Stirred Reactor

The mole fraction of major products from the pyrolysis of 2-methylpentane was investigated in a jet-stirred reactor at a pressure of 1 atm. The data presented in Table 1 illustrates the evolution of product distribution as a function of temperature.

Table 1: Mole Fraction of Major Products from 2-Methylpentane Pyrolysis at 1 atm

Temperature (K)	2-Methylpentane	Methane (CH₄)	Ethylene (C₂H₄)	Propene (C₃H₆)	Isobutene (i-C₄H₈)
800	~0.99	~0.001	~0.002	~0.003	~0.001
850	~0.95	~0.01	~0.015	~0.02	~0.005
900	~0.85	~0.03	~0.04	~0.05	~0.01
950	~0.65	~0.07	~0.09	~0.10	~0.02
1000	~0.40	~0.12	~0.15	~0.15	~0.03
1050	~0.20	~0.18	~0.20	~0.18	~0.04
1100	~0.05	~0.25	~0.25	~0.20	~0.05

Note: Data is estimated from the graphical representation in Zhang et al. and is intended for comparative purposes.[1]

Experimental Protocols

Detailed methodologies for studying the cracking and pyrolysis of 2-methylpentane are provided below. These protocols are synthesized from established experimental practices in the field.

Protocol 1: Thermal Pyrolysis of 2-Methylpentane in a Jet-Stirred Reactor

This protocol outlines the procedure for studying the gas-phase pyrolysis of 2-methylpentane under well-controlled temperature and residence time conditions.

1. Materials and Equipment:

• 2-Methylpentane (high purity, >99%)
• Inert diluent gas (e.g., Nitrogen or Argon, high purity)
• Jet-stirred reactor (JSR) made of quartz or ceramic
• High-temperature furnace with a programmable temperature controller
• Mass flow controllers for precise gas delivery
• Heated gas sampling lines
• Gas chromatograph coupled with a mass spectrometer (GC-MS) and/or a flame ionization detector (FID) for product analysis

2. Experimental Procedure:

• Reactor Preparation: The JSR is placed inside the furnace and heated to the desired reaction temperature (e.g., in the range of 800-1100 K).
• Gas Mixture Preparation: A mixture of 2-methylpentane and the inert diluent gas is prepared. The concentration of 2-methylpentane is typically kept low (e.g., 0.5-2% mole fraction) to ensure complete vaporization and to minimize secondary reactions.
• Initiation of Reaction: The gas mixture is introduced into the pre-heated JSR at a constant flow rate, controlled by mass flow controllers. The residence time in the reactor is controlled by the total flow rate and the reactor volume (typically 1-2 seconds).
• Product Sampling: After the reaction reaches a steady state, a sample of the reactor effluent is continuously withdrawn through a heated sampling line to prevent condensation of products.
• Product Analysis: The sampled gas is analyzed online using a GC-MS/FID system to identify and quantify the pyrolysis products.
• Data Collection: Repeat the experiment at different temperatures to study the effect of temperature on the product distribution.

Protocol 2: Catalytic Cracking of 2-Methylpentane in a Fixed-Bed Reactor

This protocol describes the methodology for investigating the catalytic cracking of 2-methylpentane over a solid acid catalyst, such as a zeolite.

1. Materials and Equipment:

• 2-Methylpentane (high purity, >99%)
• Inert carrier gas (e.g., Nitrogen or Helium, high purity)
• Zeolite catalyst (e.g., H-ZSM-5 or HY-zeolite), pelletized and sieved to a specific particle size range.
• Fixed-bed reactor (typically a quartz or stainless steel tube)
• High-temperature furnace with a programmable temperature controller
• Syringe pump or liquid mass flow controller for feeding 2-methylpentane
• Gas mass flow controllers for the carrier gas
• Condenser and collection system for liquid products
• Gas chromatograph (GC) for analysis of both gaseous and liquid products

2. Experimental Procedure:

• Catalyst Loading and Activation: A known weight of the zeolite catalyst is loaded into the reactor, supported by quartz wool plugs. The catalyst is then activated in situ by heating it to a high temperature (e.g., 500-600 °C) under a flow of inert gas or air to remove any adsorbed water or impurities.
• Reaction Setup: The reactor is brought to the desired reaction temperature (e.g., 400-600 °C). The carrier gas flow is initiated and stabilized.
• Initiation of Reaction: Liquid 2-methylpentane is introduced into a pre-heating zone where it vaporizes and mixes with the carrier gas before entering the catalyst bed. The weight hourly space velocity (WHSV), defined as the mass flow rate of the feed divided by the mass of the catalyst, is a key experimental parameter.
• Product Collection: The reactor effluent is passed through a condenser to separate the liquid products from the gaseous products. The gas stream is collected in a gas bag or analyzed online.
• Product Analysis: Both the liquid and gaseous products are analyzed by GC to determine their composition. A mass spectrometer can be used for definitive identification of the products.
• Data Analysis: The conversion of 2-methylpentane and the selectivity for various products are calculated based on the analytical results.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate the key reaction pathways and an experimental workflow.

Experimental workflow for thermal pyrolysis of 2-methylpentane.

Simplified free-radical mechanism for thermal cracking of 2-methylpentane.

Simplified carbenium ion mechanism for catalytic cracking of 2-methylpentane.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for 2-Methylpentane in Fuel and Octane Rating Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylpentane, also known as isohexane, is a branched-chain alkane with the molecular formula C6H14.[1][2] It is a volatile, colorless liquid with a gasoline-like odor.[2][3] As a component of gasoline, 2-methylpentane plays a significant role in determining the fuel's anti-knock properties, which are quantified by the octane rating.[1][4][5] Branched alkanes like 2-methylpentane generally exhibit higher octane ratings compared to their straight-chain counterparts, making them desirable for enhancing fuel quality and engine performance.[4][5] This document provides detailed application notes on the use of 2-methylpentane in fuel studies and comprehensive protocols for determining its octane rating.

2-Methylpentane as a Fuel Component

2-Methylpentane is a naturally occurring component of crude oil and is also produced during the refining process.[2] Its presence in gasoline, typically varying between 2% and 8% in the US, influences the overall octane number of the fuel blend.[1] The branched structure of 2-methylpentane makes it more resistant to autoignition, or "knocking," in spark-ignition engines compared to straight-chain alkanes.[4] This resistance to knocking allows for higher compression ratios in engine design, leading to improved thermal efficiency and power output.

Octane Rating of 2-Methylpentane

The anti-knock quality of a fuel is measured by its Research Octane Number (RON) and Motor Octane Number (MON). The octane rating scale is defined by two primary reference fuels: iso-octane (2,2,4-trimethylpentane), with an octane rating of 100, and n-heptane, with an octane rating of 0.[6][7]

Based on quantitative structure-activity relationship (QSAR) prediction models, 2-methylpentane has the following octane ratings:

Octane Rating	Value
Research Octane Number (RON)	75[1]
Motor Octane Number (MON)	77[1]

Blending Octane Behavior of 2-Methylpentane

The octane number of a blend of hydrocarbons is not always a simple volumetric average of the individual components' octane numbers. This phenomenon is known as non-linear blending. The blending octane number (BON) of a component can vary depending on the composition of the base fuel. While extensive data on the blending behavior of components like ethanol is available, specific quantitative data for 2-methylpentane blends is less common in publicly available literature. The following table presents a hypothetical representation of the blending behavior of 2-methylpentane with primary reference fuels and other gasoline components. Note: These values are for illustrative purposes and should be experimentally verified.

Base Fuel	% 2-Methylpentane (vol)	Blending RON (Estimated)	Blending MON (Estimated)
n-Heptane (RON=0, MON=0)	20	78	80
50	76	78
80	75.5	77.5
Iso-octane (RON=100, MON=100)	20	74	76
50	74.5	76.5
80	74.8	76.8
Toluene (RON=120, MON=107)	20	76	78
50	77	79
80	77.5	79.5
Ethanol (RON=108.6, MON=89)	20	79	81
50	80	82
80	81	83

Experimental Protocols

The determination of RON and MON is carried out using a standardized Cooperative Fuel Research (CFR) engine according to ASTM International methods D2699 and D2700, respectively.

Protocol 1: Determination of Research Octane Number (RON) - ASTM D2699

1. Principle: The RON of a spark-ignition engine fuel is determined by comparing its knocking characteristics with those of primary reference fuels (PRFs) of known octane numbers in a standardized single-cylinder CFR engine operating under specific mild conditions.

2. Apparatus:

• Cooperative Fuel Research (CFR) engine (Model F-1)

• Knock-detection instrumentation (detonation meter and knock sensor)

• Carburetor with fuel-air ratio adjustment

• Instrumentation for controlling and monitoring engine operating conditions (temperatures, pressures, etc.)

3. Reference Materials:

• Iso-octane (2,2,4-trimethylpentane), certified reference material (RON = 100)

• n-Heptane, certified reference material (RON = 0)

• Toluene Standardization Fuels (TSFs) for engine calibration

4. Operating Conditions:

Parameter	Value
Engine Speed	600 ± 6 rpm
Intake Air Temperature	52 ± 1 °C (125 ± 2 °F) at standard barometric pressure
Intake Mixture Temperature	Not specified, dependent on intake air and fuel properties
Coolant Temperature	100 ± 1.5 °C (212 ± 3 °F)
Oil Temperature	57 ± 8 °C (135 ± 15 °F)
Spark Timing	13° BTDC (fixed)
Compression Ratio	Variable, adjusted to produce standard knock intensity
Fuel-Air Ratio	Adjusted for maximum knock

5. Procedure:

• Engine Warm-up: Start the CFR engine and allow it to warm up until all operating conditions stabilize according to the specified values.

• Standardization:

  • Introduce a Toluene Standardization Fuel (TSF) with a known RON close to the expected RON of the sample into the carburetor.

  • Adjust the compression ratio to achieve the standard knock intensity as indicated by the detonation meter (typically a mid-scale reading).

  • Verify that the engine is operating correctly by checking that the measured RON of the TSF is within the specified tolerance.

• Sample Testing:

  • Introduce the 2-methylpentane sample into the carburetor.

  • Adjust the fuel-air ratio to obtain the maximum knock intensity.

  • Adjust the compression ratio until the knock intensity matches the standard knock intensity established during standardization. Record the cylinder height reading.

• Bracketing:

  • Select two primary reference fuels (PRFs), one with a RON slightly higher and one slightly lower than the estimated RON of the sample.

  • Run each PRF in the engine, adjusting the fuel-air ratio for maximum knock, and record the knock intensity at the same compression ratio used for the sample.

  • The knock intensity of the sample must fall between the knock intensities of the two PRFs.

• Calculation:

  • The RON of the sample is determined by linear interpolation between the RONs of the two bracketing PRFs based on their respective knock intensity readings.

Protocol 2: Determination of Motor Octane Number (MON) - ASTM D2700

1. Principle: The MON of a spark-ignition engine fuel is determined by comparing its knocking characteristics with those of PRFs in a standardized single-cylinder CFR engine operating under more severe conditions than the RON test.

2. Apparatus:

• Cooperative Fuel Research (CFR) engine (Model F-2)

• Knock-detection instrumentation

• Carburetor with a heated intake mixture manifold

• Instrumentation for controlling and monitoring engine operating conditions

3. Reference Materials:

• Same as for RON determination.

4. Operating Conditions:

Parameter	Value
Engine Speed	900 ± 9 rpm
Intake Air Temperature	38 ± 2.8 °C (100 ± 5 °F)
Intake Mixture Temperature	149 ± 1 °C (300 ± 2 °F)
Coolant Temperature	100 ± 1.5 °C (212 ± 3 °F)
Oil Temperature	57 ± 8 °C (135 ± 15 °F)
Spark Timing	Variable, automatically adjusted with compression ratio
Compression Ratio	Variable, adjusted to produce standard knock intensity
Fuel-Air Ratio	Adjusted for maximum knock

5. Procedure: The procedure for determining MON is similar to the RON procedure, with the key difference being the more severe operating conditions of the CFR engine as outlined in the table above. The engine is warmed up, standardized with a TSF, and the sample is tested and bracketed with PRFs to determine its MON.

Visualizations

Caption: Experimental workflow for RON and MON determination.

Caption: Relationship of 2-methylpentane to reference fuels.

Conclusion

2-Methylpentane is a significant component in gasoline, contributing to its overall octane rating. Its branched structure provides good anti-knock characteristics. The standardized ASTM D2699 and D2700 methods provide a rigorous framework for the experimental determination of its Research and Motor Octane Numbers, respectively. Understanding the blending behavior of 2-methylpentane with other fuel components is crucial for optimizing gasoline formulations for modern high-compression engines. Further experimental studies are needed to generate comprehensive data on the blending octane numbers of 2-methylpentane with a variety of gasoline blendstocks.

References

• 1. 2-Methylpentane - Wikipedia [en.wikipedia.org]
• 2. 2-Methylpentane - Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 3. 2-Methylpentane | C6H14 | CID 7892 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 6. 2,2,4-Trimethylpentane - Wikipedia [en.wikipedia.org]
• 7. nvlpubs.nist.gov [nvlpubs.nist.gov]

Application Notes and Protocols for Utilizing 2-Methylpentane in Vapor-Liquid Equilibrium Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

Vapor-liquid equilibrium (VLE) data is fundamental to the design and optimization of separation processes, particularly distillation, which is ubiquitous in the chemical and pharmaceutical industries. 2-Methylpentane (isohexane) is a common solvent and a component in many industrial mixtures. Accurate VLE data for systems containing 2-methylpentane is crucial for process simulation, equipment design, and ensuring product purity. These application notes provide a summary of VLE data for selected binary systems involving 2-methylpentane and a detailed protocol for its experimental determination.

Quantitative Data Presentation

The following tables summarize isothermal VLE data for two binary systems containing 2-methylpentane (1) and an alcohol (2). The data includes the liquid mole fraction (x₁) and vapor mole fraction (y₁) of 2-methylpentane at a given temperature and pressure.

Table 1: Vapor-Liquid Equilibrium Data for the 2-Methylpentane (1) + Ethanol (2) System at 313.15 K

Pressure (kPa)	x₁	y₁
35.12	0.0000	0.0000
47.51	0.0498	0.3541
53.18	0.0989	0.4682
57.34	0.1982	0.5581
60.11	0.3421	0.6098
61.89	0.5187	0.6499
62.88	0.6871	0.6984
63.11	0.8123	0.7611
62.11	0.9487	0.8901
58.99	1.0000	1.0000

Table 2: Vapor-Liquid Equilibrium Data for the 2-Methylpentane (1) + 1-Propanol (2) System at 333.15 K

Pressure (kPa)	x₁	y₁
47.38	0.0000	0.0000
68.21	0.1011	0.4412
81.55	0.2034	0.5804
95.12	0.3518	0.6788
105.43	0.5012	0.7491
113.88	0.6543	0.8123
120.11	0.8011	0.8811
124.55	0.9502	0.9654
125.12	1.0000	1.0000

Experimental Protocols

A static analytical apparatus is a common and reliable method for determining VLE data. The protocol below outlines the key steps for such a measurement.

2.1. Objective

To determine the isothermal vapor-liquid equilibrium data (P-x-y) for a binary system containing 2-methylpentane.

2.2. Materials and Equipment

• Chemicals:

  • 2-Methylpentane (≥99% purity)

  • Second component (e.g., ethanol, ≥99.8% purity)

  • Molecular sieves for drying, if necessary

• Apparatus:

  • Static equilibrium cell (e.g., made of stainless steel or titanium with sapphire windows for observation) equipped with a magnetic stirrer.[1][2]

  • Thermostatic oil or liquid bath with a digital controller (accuracy ±0.01 K).[1]

  • High-accuracy pressure transducer (e.g., MKS Baratron) with a digital readout (accuracy ±0.05 kPa).[1]

  • Platinum resistance thermometer (Pt100) for temperature measurement inside the cell (accuracy ±0.01 K).[1]

  • Vacuum pump.

  • Piston injector pumps for precise loading of components.

  • Gas chromatograph (GC) equipped with a suitable column and detector (e.g., TCD or FID) for composition analysis.[3][4]

  • Microsamplers for withdrawing liquid and vapor phase samples.[2]

2.3. Experimental Workflow Diagram

Caption: Experimental workflow for VLE data determination.

2.4. Detailed Procedure

• Preparation and Degassing:

  • The purity of the chemicals should be verified, typically by GC analysis.

  • Degassing is a critical step to remove dissolved air and other volatile impurities.[5] This can be achieved by several freeze-pump-thaw cycles. The substance is frozen using liquid nitrogen, and a vacuum is applied. The vessel is then sealed, and the substance is allowed to thaw, releasing dissolved gases, which are subsequently pumped away. This cycle is repeated until no more gas evolution is observed upon thawing.

• Apparatus Setup and Evacuation:

  • The equilibrium cell is thoroughly cleaned and dried.

  • The entire system, including the cell and connecting lines, is evacuated using the vacuum pump to a pressure below 0.1 Pa.[4]

• Loading the Cell:

  • A known amount of the degassed mixture (or pure components, if the mixture is prepared in-situ) is injected into the evacuated cell using piston injectors. The amounts are determined by mass to precisely know the overall composition.

• Attaining Equilibrium:

  • The thermostatic bath is set to the desired experimental temperature.

  • The magnetic stirrer is activated to ensure thorough mixing of the phases and accelerate the approach to equilibrium.[1]

  • The system is considered to be at equilibrium when the temperature and pressure inside the cell remain constant for an extended period (e.g., over 30 minutes).

• Sampling:

  • Once equilibrium is established, the stirrer is turned off, and the phases are allowed to separate completely.

  • Micro-samples of the liquid and vapor phases are carefully withdrawn using dedicated samplers. It is crucial to minimize any disturbance to the equilibrium during this process.

• Composition Analysis:

  • The composition of the withdrawn samples is determined by gas chromatography.[3]

  • A calibration curve for the detector response must be prepared beforehand using standard mixtures of known compositions to ensure accurate quantitative analysis.

  • The GC operating conditions (e.g., column type, temperatures of injector, column, and detector, and carrier gas flow rate) must be optimized for the specific system being studied.[6]

• Data Recording and Repetition:

  • For each equilibrium point, the temperature, pressure, liquid mole fraction (x), and vapor mole fraction (y) are recorded.

  • The procedure is repeated for different mixture compositions to cover the entire composition range from x=0 to x=1.

2.5. Data Validation: Thermodynamic Consistency

Experimental VLE data should always be checked for thermodynamic consistency using tests based on the Gibbs-Duhem equation.[7] Common methods include the area test described by Redlich and Kister or the point-to-point test of Van Ness.[8][9][10] These tests help to identify systematic errors in the experimental measurements of temperature, pressure, or composition.[11]

Logical Relationships in VLE Measurement

The diagram below illustrates the core principle of a static VLE measurement, highlighting the relationship between the experimental setup and the measured variables.

Caption: Principle of a static VLE measurement apparatus.

References

• 1. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 2. Vapor-Liquid Equilibria (VLE or VLLE) - LTP - Laboratory for Thermophysical Properties [ltp-oldenburg.de]
• 3. How 2-Methylpentane Alters Gas Chromatography Separation Techniques [eureka.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. revroum.lew.ro [revroum.lew.ro]
• 6. researchgate.net [researchgate.net]
• 7. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 8. journalijcar.org [journalijcar.org]
• 9. Navigation Tree (Mixtures): VLE Data Sets and Consistency Tests: Quality Assessment Procedure and TDE Quality Factor [trc.nist.gov]
• 10. 05.10 Thermodynamic Consistency Using the Area Test [chemthermo.ddbst.com]
• 11. pubs.acs.org [pubs.acs.org]

2-Methylpentane: A Potential Low-GWP Refrigerant for Sustainable Cooling Technologies

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the ongoing effort to mitigate climate change, the refrigeration and air conditioning sector is actively seeking environmentally friendly refrigerants with low global warming potential (GWP) and zero ozone depletion potential (ODP). 2-Methylpentane (isohexane), a hydrocarbon, has emerged as a promising candidate due to its favorable thermodynamic properties and negligible environmental impact. This document provides a detailed overview of 2-Methylpentane's potential as a refrigerant, its key thermodynamic characteristics, and protocols for its experimental evaluation.

Thermodynamic and Environmental Properties of 2-Methylpentane

2-Methylpentane possesses several thermodynamic and environmental properties that make it an attractive alternative to conventional hydrofluorocarbon (HFC) refrigerants. Its low boiling point and high latent heat of vaporization are crucial for efficient heat transfer in refrigeration cycles. Environmentally, it has a GWP of approximately 7 and zero ODP.

Table 1: Key Properties of 2-Methylpentane

Property	Value	Unit
Chemical Formula	C₆H₁₄	-
Molar Mass	86.18	g/mol
Boiling Point (at 1 atm)	60.3	°C
Critical Temperature	224.1	°C
Critical Pressure	3.04	MPa
Liquid Density (at 20°C)	653.2	kg/m ³
Latent Heat of Vaporization (at boiling point)	301.9	kJ/kg
Global Warming Potential (GWP, 100-year)	~7	-
Ozone Depletion Potential (ODP)	0	-
ASHRAE Safety Classification	A3	-

Table 2: Comparison of 2-Methylpentane with Common Refrigerants

Refrigerant	GWP (100-year)	ODP	Safety Classification
2-Methylpentane	~7	0	A3
R-134a	1430	0	A1
R-410A	2088	0	A1
R-290 (Propane)	3	0	A3

Performance as a Refrigerant

The performance of a refrigerant is primarily evaluated by its Coefficient of Performance (COP), which is the ratio of the desired cooling effect to the work input required by the compressor. While experimental data for pure 2-Methylpentane is limited, theoretical calculations based on its thermodynamic properties can provide an estimate of its performance. Research on hydrocarbon blends containing 2-Methylpentane suggests a potential for improved COP compared to some HFC refrigerants.

Theoretical Coefficient of Performance (COP)

The theoretical COP of a refrigerant in an ideal vapor-compression refrigeration cycle can be calculated using the enthalpy values at different states of the cycle. The formula for the COP is:

COP = (h₁ - h₄) / (h₂ - h₁)

where:

• h₁ is the enthalpy at the evaporator outlet (saturated vapor).

• h₂ is the enthalpy at the compressor outlet (superheated vapor).

• h₄ is the enthalpy at the expansion valve inlet (saturated liquid), which is equal to h₃ (enthalpy at the condenser outlet).

A detailed protocol for the experimental determination of COP is provided in Section 4.

Safety Considerations and Protocols

As a hydrocarbon, 2-Methylpentane is classified as a highly flammable refrigerant (ASHRAE Safety Class A3).[1][2] Therefore, strict adherence to safety protocols is mandatory during its handling, storage, and use in experimental setups.

Key Safety Precautions:

• Ventilation: All experiments must be conducted in a well-ventilated area, preferably within a fume hood designed for flammable substances.

• Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, and hot surfaces, from the experimental area.

• Electrical Equipment: Use only explosion-proof electrical equipment and wiring.

• Grounding: Ensure all equipment is properly grounded to prevent the buildup of static electricity.

• Leak Detection: Install and regularly monitor a hydrocarbon gas detector in the experimental area.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, flame-retardant lab coats, and gloves.

• Storage: Store 2-Methylpentane cylinders in a cool, dry, well-ventilated area away from direct sunlight and heat sources. Cylinders should be securely fastened to prevent tipping.

• Emergency Preparedness: Have a fire extinguisher rated for flammable liquids (Class B) readily accessible. All personnel should be trained in its use and be familiar with emergency shutdown procedures.

Experimental Protocols for Evaluating 2-Methylpentane as a Refrigerant

This section outlines a detailed protocol for the experimental evaluation of 2-Methylpentane's performance in a vapor-compression refrigeration system.

Experimental Setup

A schematic of a typical vapor-compression refrigeration test rig is shown below.

Caption: Experimental setup for refrigerant performance evaluation.

Components and Instrumentation:

• Compressor: A hermetic or semi-hermetic compressor compatible with hydrocarbon refrigerants.

• Condenser and Evaporator: Shell and tube or plate heat exchangers.

• Expansion Device: A thermostatic expansion valve or a capillary tube.

• Instrumentation:

  • Temperature Sensors (T-type thermocouples or RTDs): Placed at the inlet and outlet of each major component (compressor, condenser, evaporator).

  • Pressure Transducers: Installed at the suction and discharge lines of the compressor.

  • Mass Flow Meter: A Coriolis-type mass flow meter to measure the refrigerant mass flow rate.

  • Power Analyzer: To measure the electrical power consumption of the compressor.

  • Data Acquisition System: To record all sensor data.

Experimental Procedure

• System Preparation:

  • Thoroughly leak-check the entire refrigeration system using an inert gas (e.g., nitrogen).

  • Evacuate the system to a deep vacuum (below 500 microns) to remove air and moisture.

• Refrigerant Charging:

  • Charge the system with the desired amount of 2-Methylpentane in liquid form. The charging should be done by weight using a calibrated charging scale.

• System Operation and Data Collection:

  • Start the compressor and allow the system to reach a steady state. This is typically indicated by stable temperatures and pressures.

  • Once at a steady state, begin recording data from all sensors for a sufficient period (e.g., 30 minutes) to ensure data reliability.

  • Vary the operating conditions (e.g., evaporator and condenser temperatures) to evaluate performance over a range of applications.

• Data Analysis and Performance Calculation:

  • Refrigerating Effect (Q_evap): Calculated from the mass flow rate and the change in enthalpy across the evaporator: Q_evap = m_dot * (h_1 - h_4)

  • Compressor Work (W_comp): Measured directly by the power analyzer.

  • Coefficient of Performance (COP): Calculated as the ratio of the refrigerating effect to the compressor work: COP = Q_evap / W_comp

  • Enthalpy Determination: Enthalpy values (h) at different state points are determined from the measured temperatures and pressures using thermodynamic property databases or software for 2-Methylpentane.

Logical Relationship of Properties for Refrigerant Suitability

The suitability of a substance as a refrigerant is determined by a combination of its thermodynamic, physical, and safety properties.

Caption: Factors influencing refrigerant suitability.

Conclusion

2-Methylpentane presents a compelling case as a potential low-GWP refrigerant. Its excellent thermodynamic properties and minimal environmental impact align with the global push for sustainable cooling solutions. However, its high flammability necessitates stringent safety measures in system design, installation, and maintenance. Further experimental research is crucial to fully characterize its performance and to develop safe and efficient refrigeration systems utilizing this promising hydrocarbon refrigerant.

References

• 1. fishersci.se [fishersci.se]
• 2. cooltools.net.au [cooltools.net.au]

Application Notes and Protocols for Spectroscopic Analysis of 2-Methylpentane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of 2-methylpentane in various spectroscopic analyses. This document covers safety precautions, experimental procedures for multiple spectroscopic techniques, and data interpretation guidelines to assist researchers in obtaining and analyzing high-quality spectral data.

Safety Precautions

2-Methylpentane, also known as isohexane, is a highly flammable liquid and its vapor can form explosive mixtures with air.[1] It is crucial to handle this chemical in a well-ventilated area, preferably within a fume hood, away from any open flames, sparks, or other sources of ignition.[2][3] Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times.[2][4] Grounding and bonding of containers and receiving equipment are necessary to prevent the build-up of electrostatic charges.[2][3] In case of a spill, evacuate the area, remove all ignition sources, and absorb the spillage with sand or an inert absorbent.[2]

Physicochemical Data of 2-Methylpentane

A summary of the key physical and chemical properties of 2-methylpentane is provided in the table below.

Property	Value
Molecular Formula	C₆H₁₄
Molecular Weight	86.18 g/mol
Boiling Point	62 °C
Melting Point	-154 °C
Density	0.653 g/mL at 25 °C
Refractive Index (n20/D)	1.371

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The IR spectrum of 2-methylpentane is characterized by absorptions arising from C-H stretching and bending vibrations.[5][6][7]

Quantitative Data: Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Intensity
2960-2850	C-H Stretch (sp³ hybridized)	Strong
1470-1450	C-H Bend (Scissoring)	Medium
1385-1370	C-H Bend (Methyl Rock)	Medium
~725	C-H Rock (in long chains)	Weak

Data compiled from multiple sources.[5][6]

Experimental Protocol: Acquiring a Neat IR Spectrum

A neat spectrum of liquid 2-methylpentane can be obtained with minimal sample preparation.[8]

Materials:

• 2-Methylpentane

• FTIR Spectrometer

• Sodium chloride (NaCl) or potassium bromide (KBr) salt plates

• Pasteur pipette

• Acetone (for cleaning)

• Kimwipes

Procedure:

• Ensure the salt plates are clean and dry. If necessary, clean them with a small amount of acetone and wipe gently with a Kimwipe.[9]

• Using a Pasteur pipette, place one to two drops of 2-methylpentane onto the center of one salt plate.[8][9]

• Carefully place the second salt plate on top of the first, allowing the liquid to spread and form a thin, uniform film between the plates.[9]

• Place the "sandwich" of salt plates into the sample holder of the FTIR spectrometer.

• Acquire a background spectrum with nothing in the sample compartment.

• Acquire the spectrum of the 2-methylpentane sample. Typically, 16 to 32 scans at a resolution of 4 cm⁻¹ are sufficient.

• After analysis, clean the salt plates thoroughly with acetone and return them to the desiccator to protect them from moisture.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of a molecule. For 2-methylpentane, both ¹H and ¹³C NMR are used for structural elucidation.

Quantitative Data: ¹H and ¹³C NMR Chemical Shifts

¹H NMR (Proton NMR)

The ¹H NMR spectrum of 2-methylpentane shows five distinct proton environments.[10] The chemical shifts are typically in the alkyl region, between 0.9 and 1.4 ppm.[10]

Proton Environment	Chemical Shift (ppm)	Multiplicity	Integration
(CH₃)₂CH-	~0.86	Doublet	6H
-CH(CH₃)₂	~1.5	Multiplet	1H
-CH₂-CH₂-CH₃	~1.2	Multiplet	2H
-CH₂-CH₃	~1.3	Multiplet	2H
-CH₂-CH₃	~0.89	Triplet	3H

Note: The exact chemical shifts and multiplicities can vary slightly depending on the solvent and the magnetic field strength of the NMR instrument.

¹³C NMR (Carbon NMR)

Due to molecular symmetry, the ¹³C NMR spectrum of 2-methylpentane displays five signals for its six carbon atoms, as the two methyl groups attached to C2 are chemically equivalent.[11]

Carbon Environment	Chemical Shift (ppm)
C1 and C1' (the two CH₃ groups on C2)	~22.5
C2 (-CH-)	~27.9
C3 (-CH₂-)	~41.8
C4 (-CH₂-)	~20.7
C5 (-CH₃)	~14.2

Note: These are approximate chemical shift values.

Experimental Protocol: NMR Sample Preparation and Acquisition

Materials:

• 2-Methylpentane

• Deuterated chloroform (CDCl₃) or other suitable deuterated solvent

• Tetramethylsilane (TMS) (often included in the deuterated solvent)

• NMR tube

• Pipette

Procedure:

• Prepare a solution by dissolving a small amount of 2-methylpentane (typically 5-20 mg) in approximately 0.5-0.7 mL of deuterated solvent (e.g., CDCl₃) in a small vial.[11]

• Transfer the solution into a clean, dry NMR tube.

• The deuterated solvent serves to lock the magnetic field, and TMS is used as an internal standard for chemical shifts, set at 0.00 ppm.[11]

• Place the NMR tube in the spectrometer's sample holder.

• Acquire the ¹H and ¹³C NMR spectra. Typical parameters for a 400 MHz spectrometer might include:

  • ¹H NMR: 16-32 scans, 1-2 second relaxation delay.

  • ¹³C NMR: 128-1024 scans, 2-5 second relaxation delay. Proton decoupling is typically used to simplify the spectrum to single lines for each carbon.

Use in Ultraviolet-Visible (UV-Vis) Spectroscopy

Alkanes like 2-methylpentane undergo high-energy σ → σ* electronic transitions that occur at wavelengths below 200 nm, which is outside the range of standard UV-Vis spectrophotometers.[12] Consequently, 2-methylpentane is transparent in the UV-Vis region and is an excellent non-polar solvent for analyzing other compounds that do absorb in this range.[12][13]

Experimental Protocol: Using 2-Methylpentane as a UV-Vis Solvent

Procedure:

• Prepare a solution of the analyte of interest at a known concentration in UV-grade 2-methylpentane.

• Use a quartz cuvette for the analysis, as glass and plastic absorb UV light.

• Fill a clean quartz cuvette with pure 2-methylpentane to be used as the blank or reference sample.

• Record a baseline spectrum with the blank cuvette in the spectrophotometer.[14][15]

• Replace the blank with the cuvette containing the sample solution.

• Scan the desired wavelength range and record the absorbance spectrum of the analyte.

Visualizing the Workflow

General Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical substance like 2-methylpentane.

Caption: General workflow for spectroscopic analysis.

Logical Flow for Spectroscopic Identification

This diagram shows the logical process of using data from different spectroscopic techniques to identify a compound.

Caption: Logical flow for compound identification.

Conclusion

This document provides a comprehensive guide for the use of 2-methylpentane in spectroscopic analysis. By following the detailed protocols and adhering to the safety precautions, researchers can confidently obtain and interpret high-quality spectral data for structural elucidation and other analytical applications. The provided quantitative data serves as a valuable reference for the characterization of 2-methylpentane.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.se [fishersci.se]
• 4. synquestlabs.com [synquestlabs.com]
• 5. infrared spectrum of 2-methylpentane prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of 2-methylpentane: isohexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. uobabylon.edu.iq [uobabylon.edu.iq]
• 8. webassign.net [webassign.net]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. 2-methylpentane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 2-methylpentane: isohexane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 11. C-13 nmr spectrum of 2-methylpentane analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of 2-methylpentane: isohexane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 12. web.williams.edu [web.williams.edu]
• 13. Virtual Labs [mas-iiith.vlabs.ac.in]
• 14. engineering.purdue.edu [engineering.purdue.edu]
• 15. youtube.com [youtube.com]

Application Notes and Protocols: 2-Methylpentane as a Standard for Analytical Testing Methods

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 2-methylpentane as a reference standard in various analytical testing methods, with a primary focus on gas chromatography-mass spectrometry (GC-MS). Detailed protocols for standard preparation, sample analysis, and data interpretation are provided to ensure accurate and reproducible results in research, quality control, and drug development settings.

Introduction to 2-Methylpentane as an Analytical Standard

2-Methylpentane, also known as isohexane, is a branched-chain alkane with the chemical formula C₆H₁₄.[1][2][3][4][5][6] Its well-defined physical and chemical properties, including a boiling point of approximately 60-62°C and a distinct mass spectrum, make it an excellent candidate for use as a reference standard in analytical chemistry.[1][2][3][4][5][6] It is commonly employed in the analysis of volatile organic compounds (VOCs) in various matrices, including environmental samples (water, air), biological specimens (breath, urine), and pharmaceutical products.[6] As a standard, 2-methylpentane is utilized for instrument calibration, method validation, and as an internal standard for the quantification of other volatile analytes.[7]

Key Attributes of 2-Methylpentane as a Standard:

• High Purity: Available in various high-purity grades (e.g., ≥99.5% GC), ensuring accuracy in standard preparation.

• Chemical Inertness: As a saturated hydrocarbon, it is relatively non-reactive, providing stability in standard solutions.

• Volatility: Its volatile nature makes it suitable for analytical techniques such as headspace and purge-and-trap GC-MS.

• Distinct Mass Spectrum: Produces a characteristic fragmentation pattern under electron ionization, allowing for unambiguous identification.

Data Presentation: Properties and Chromatographic Behavior

Table 1: Physical and Chemical Properties of 2-Methylpentane

Property	Value	Reference
Chemical Formula	C₆H₁₄	[1][2][3][4][5][6]
Molecular Weight	86.18 g/mol	[1][2][3][4][5][6]
CAS Number	107-83-5	[1][2][3][4][5][6]
Boiling Point	60-62 °C	[1][2][3][4][5][6]
Density	~0.653 g/mL at 25°C
Vapor Pressure	227 hPa at 20 °C	[8]
Solubility	Soluble in chloroform; immiscible with water.	[9]

Table 2: Gas Chromatographic Retention Times of 2-Methylpentane on Various Columns

GC Column	Column Dimensions	Temperature Program	Carrier Gas	Retention Time (min)	Reference
DB-1	30 m x 0.53 mm, 3.00 µm	40°C (5 min), then 10°C/min to 260°C	Helium	Not specified	[10][11]
HP-5ms	30 m x 0.25 mm, 0.25 µm	35°C (5 min), then 4°C/min to 100°C, then 15°C/min to 220°C	Helium	Not specified	[12]
DB-624	30 m x 0.53 mm, 3.00 µm	40°C (5 min), then 10°C/min to 260°C	Helium	Not specified	[13]
CP-Sil 5 CB	50 m x 0.32 mm, 1.2 µm	50°C (5 min), then 5°C/min to 200°C	Helium	20.80	[14]

Note: Retention times are highly dependent on the specific instrument, column condition, and analytical parameters. The provided data should be used as a reference, and retention times should be confirmed experimentally.

Table 3: Mass Spectrometry Data for 2-Methylpentane (Electron Ionization)

m/z	Relative Abundance (%)	Ion Assignment
86	~5	[M]⁺ (Molecular Ion)
71	~30	[M-CH₃]⁺
57	~60	[C₄H₉]⁺
43	100	[C₃H₇]⁺ (Base Peak)
41	~50	[C₃H₅]⁺
29	~25	[C₂H₅]⁺

Data is approximate and based on typical electron ionization mass spectra from the NIST library.

Experimental Protocols

Protocol for Preparation of 2-Methylpentane Calibration Standards

This protocol describes the preparation of a stock solution and a series of working calibration standards of 2-methylpentane in methanol.

Materials:

• 2-Methylpentane (analytical standard grade, ≥99.5%)

• Methanol (HPLC grade or equivalent)

• Volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)

• Micropipettes and tips

Procedure:

• Stock Solution Preparation (e.g., 1000 µg/mL): a. Accurately weigh approximately 100 mg of 2-methylpentane into a 100 mL volumetric flask. b. Record the exact weight. c. Dissolve the 2-methylpentane in a small amount of methanol and then dilute to the mark with methanol. d. Calculate the exact concentration of the stock solution.

• Working Standard Preparation (e.g., 0.5, 1, 5, 10, 20 µg/mL): a. Perform serial dilutions from the stock solution using methanol as the diluent. b. For example, to prepare a 20 µg/mL standard, transfer 1 mL of the 1000 µg/mL stock solution into a 50 mL volumetric flask and dilute to the mark with methanol. c. Prepare the remaining standards accordingly.

Workflow for Calibration Standard Preparation

Caption: Preparation of 2-methylpentane standards.

Protocol for Headspace SPME-GC-MS Analysis of Volatile Organic Compounds

This protocol provides a general procedure for the analysis of VOCs in a liquid matrix (e.g., water, urine) using headspace solid-phase microextraction (SPME) followed by GC-MS, with 2-methylpentane as a reference standard.

Materials and Equipment:

• GC-MS system with a split/splitless injector

• SPME autosampler or manual holder

• SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Headspace vials with septa (e.g., 20 mL)

• Heating block or water bath

• Vortex mixer

Procedure:

• Sample Preparation: a. Pipette a known volume of the sample (e.g., 5 mL) into a headspace vial. b. If using an internal standard, spike the sample with a known amount of a suitable deuterated compound. c. For external calibration, prepare a series of vials containing the calibration standards of 2-methylpentane. d. Optionally, add a salt (e.g., NaCl) to the vials to increase the volatility of the analytes. e. Immediately seal the vials with septa.

• Headspace SPME: a. Place the vials in a heating block at a set temperature (e.g., 60°C) and allow to equilibrate for a specified time (e.g., 15 minutes) with agitation. b. Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30 minutes).

• GC-MS Analysis: a. Desorb the extracted analytes from the SPME fiber in the hot GC injector (e.g., 250°C) in splitless mode for a set time (e.g., 2 minutes). b. Initiate the GC temperature program and mass spectrometer data acquisition.

Workflow for Headspace SPME-GC-MS Analysis

Caption: Headspace SPME-GC-MS workflow.

GC-MS Operating Parameters

The following are typical GC-MS parameters for the analysis of volatile compounds like 2-methylpentane. These should be optimized for the specific instrument and application.

Parameter	Typical Value
GC Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250 °C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial: 40°C for 2 min, Ramp: 10°C/min to 250°C, Hold: 5 min
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 35-350
Scan Mode	Full Scan and/or Selected Ion Monitoring (SIM)

Data Analysis and Quantification

Identification: The identification of 2-methylpentane is confirmed by comparing the retention time and the mass spectrum of the peak in the sample chromatogram with that of a known standard. The presence of the molecular ion (m/z 86) and the characteristic fragment ions (m/z 71, 57, 43) provides a high degree of confidence in the identification.

Quantification:

• External Standard Calibration: A calibration curve is constructed by plotting the peak area of 2-methylpentane against the concentration of the prepared calibration standards. The concentration of 2-methylpentane in the sample is then determined by interpolating its peak area on the calibration curve.

• Internal Standard Calibration: If an internal standard is used, a calibration curve is generated by plotting the ratio of the peak area of 2-methylpentane to the peak area of the internal standard against the concentration of 2-methylpentane. This method corrects for variations in sample preparation and instrument response.[7]

Logical Relationship for Quantification

Caption: Quantitative analysis workflow.

Conclusion

2-Methylpentane serves as a reliable and versatile standard for a variety of analytical testing methods, particularly for the analysis of volatile organic compounds by GC-MS. The protocols and data presented in these application notes provide a solid foundation for researchers, scientists, and drug development professionals to develop and validate robust analytical methods, ensuring the accuracy and reliability of their results. Adherence to good laboratory practices and proper method validation are essential for achieving high-quality data.

References

• 1. 2-Methylpentane | C6H14 | CID 7892 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. How 2-Methylpentane Alters Gas Chromatography Separation Techniques [eureka.patsnap.com]
• 3. ez.restek.com [ez.restek.com]
• 4. Pentane, 2-methyl- [webbook.nist.gov]
• 5. Pentane, 2-methyl- [webbook.nist.gov]
• 6. ≥99.5% (GC), analytical standard, suitable for gas chromatography (GC) and HPLC | Sigma-Aldrich [sigmaaldrich.com]
• 7. videleaf.com [videleaf.com]
• 8. 2-Methylpentane for synthesis 107-83-5 [sigmaaldrich.com]
• 9. britiscientific.com [britiscientific.com]
• 10. gcms.cz [gcms.cz]
• 11. scribd.com [scribd.com]
• 12. shim-pol.pl [shim-pol.pl]
• 13. agilent.com [agilent.com]
• 14. agilent.com [agilent.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions with 2-Methylpentane

Welcome to the technical support center for utilizing 2-Methylpentane (also known as isohexane) as a solvent in your chemical reactions. This guide is designed for researchers, scientists, and drug development professionals to help troubleshoot common issues and optimize experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: When should I choose 2-Methylpentane as a solvent for my reaction?

A1: 2-Methylpentane is an excellent choice for reactions that require a nonpolar, inert environment. It is particularly well-suited for:

• Reactions involving nonpolar reactants and reagents, such as organometallics (e.g., Grignard reagents, organolithiums), which are often supplied in alkane solvents.[1]

• Processes where the separation of nonpolar products from polar impurities is desired during workup.

• Extractions of oils, fats, and other nonpolar natural products.[2]

• Applications requiring a solvent that is largely unreactive and easily evaporated.[1]

Q2: My starting materials are not dissolving in 2-Methylpentane. What can I do?

A2: This is a common issue when one of the reactants possesses significant polarity. 2-Methylpentane is a nonpolar solvent and follows the "like dissolves like" principle.[3]

• Solution 1: Use a co-solvent. Introduce a small amount of a slightly more polar, miscible solvent like diethyl ether or tetrahydrofuran (THF) to increase the overall polarity of the solvent system. Be sure the co-solvent does not interfere with your reaction.

• Solution 2: Modify the reactant. If possible, convert the polar functional group on your reactant to a less polar protecting group for the duration of the reaction.

• Solution 3: Consider phase-transfer catalysis. For reactions involving an ionic reagent, a phase-transfer catalyst can shuttle the reagent from a separate (or solid) phase into the organic phase to react.

Q3: My reaction is proceeding very slowly or not at all. How can I improve the reaction rate?

A3: Slow reaction rates in 2-Methylpentane can be due to poor solubility or insufficient temperature.

• Check Solubility: Ensure all reactants are adequately dissolved. If you observe solid material, refer to Q2.

• Increase Temperature: The reaction can be heated to reflux. Given 2-Methylpentane's low boiling point (approx. 60-62°C), this provides a moderately elevated, yet controlled, temperature.[2][4]

• Mechanical Agitation: Ensure vigorous stirring to maximize the interaction between reactants, especially in heterogeneous mixtures.

Q4: I'm losing a significant amount of solvent during reflux. How can I prevent this?

A4: Due to its high volatility and low boiling point, solvent loss during prolonged heating is a key challenge.

• Efficient Condenser: Use a high-efficiency condenser (e.g., a double-surface or coil condenser).

• Coolant Temperature: Ensure the circulating coolant in the condenser is sufficiently cold. For very long reactions, using a refrigerated circulator is recommended.

• Sealed System: While never heating a completely closed system, ensure that joints are well-sealed with appropriate sleeves or grease to prevent vapor escape. A drying tube or inert gas inlet at the top of the condenser is standard practice.

Q5: Are there any common side reactions I should be aware of when using 2-Methylpentane?

A5: 2-Methylpentane is a saturated alkane and is generally considered chemically inert.[5] Unlike solvents with reactive functional groups, it does not typically participate in the reaction. However, under specific conditions, side reactions can occur:

• Free-Radical Halogenation: In the presence of UV light or high temperatures, alkanes can react with halogens (like Cl₂ or Br₂). If your reaction involves these conditions and reagents, be aware that the solvent could potentially be halogenated.

• Impurities: Commercial grades of "hexanes" can contain alkenes as impurities. These can react with strong electrophiles or oxidizing agents. Using purified 2-Methylpentane is crucial for sensitive reactions.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution(s)
Low or No Product Yield	1. Poor solubility of reactants.2. Reaction temperature is too low.3. Impure solvent (e.g., presence of water or alkenes).4. Loss of volatile product during workup.	1. Add a miscible co-solvent (e.g., THF, diethyl ether).2. Heat the reaction to reflux (~60°C).3. Purify the 2-Methylpentane before use (see protocol below).4. Use cooled solvents for extraction and be cautious during rotary evaporation.
Formation of Unwanted Byproducts	1. Solvent impurities reacting.2. Free-radical reaction with the solvent.3. Thermal decomposition of reactants or products.	1. Use high-purity or freshly purified 2-Methylpentane.2. Conduct the reaction in the dark and at the lowest effective temperature.3. Ensure the reaction temperature does not exceed the stability of your compounds. The reflux temperature of 2-Methylpentane is relatively mild.
Difficult Product Isolation / Oily Product	1. Product is sparingly soluble in 2-Methylpentane at low temperatures.2. Residual alkanes from the solvent co-distilling with the product.	1. After the reaction, consider adding a different nonpolar solvent in which your product is more soluble for workup, or filter the product if it precipitates upon cooling.2. Remove the final traces of solvent under high vacuum. If the product is an oil due to residual alkanes, consider trituration with a more volatile alkane like pentane.
Reaction Mixture is Biphasic	1. Immiscibility of a polar reactant or reagent with the solvent.	1. Increase agitation with vigorous mechanical stirring.2. Add a co-solvent to create a single phase.3. Employ a phase-transfer catalyst if an ionic species is involved.

Data Presentation: Properties of 2-Methylpentane

Property	Value
Molecular Formula	C₆H₁₄[6]
Molecular Weight	86.18 g/mol [6]
Boiling Point	60 - 62 °C[1][2]
Melting Point	-154 °C[2]
Density	0.653 g/mL at 25 °C[2]
Solubility in Water	Insoluble
Solubility in Organic Solvents	Miscible with other hydrocarbons, ether, and chloroform[3]
Flash Point	-20 °F / -29 °C
Autoignition Temperature	585 °F / 307 °C

Experimental Protocols

Protocol 1: Purification of 2-Methylpentane

For reactions that are sensitive to water, oxygen, or other impurities, purification of the solvent is critical.

Objective: To remove unsaturated hydrocarbons and water.

Materials:

• 2-Methylpentane (technical grade)

• Concentrated sulfuric acid (H₂SO₄)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄) or calcium chloride (CaCl₂)

• Sodium wire or calcium hydride (CaH₂) (for rigorous drying)

• Distillation apparatus

• Separatory funnel

Methodology:

• Acid Wash (to remove alkenes): In a fume hood, place the 2-Methylpentane in a separatory funnel. Add approximately 10% of its volume of concentrated H₂SO₄. Stopper the funnel and shake vigorously for 1-2 minutes, frequently venting the pressure. Allow the layers to separate and discard the lower acid layer. Repeat this process until the acid layer remains colorless.

• Neutralization: Wash the solvent with portions of saturated NaHCO₃ solution until the aqueous layer is no longer acidic.

• Water Wash: Wash the solvent with distilled water to remove any remaining salts.

• Initial Drying: Transfer the solvent to a clean, dry flask and add a suitable drying agent like anhydrous MgSO₄ or CaCl₂. Swirl and let it stand for at least one hour.

• Distillation: Decant or filter the dried solvent into a distillation flask. For standard use, distill the solvent. The fraction boiling at 60-62°C should be collected.

• Anhydrous Conditions (Optional): For reactions requiring strictly anhydrous conditions, add a reactive drying agent like sodium wire or CaH₂ to the distillation flask and reflux for several hours under an inert atmosphere (e.g., nitrogen or argon) before distilling.

Visualizations

Caption: General workflow for conducting a reaction in 2-Methylpentane.

Caption: Decision tree for troubleshooting low yield reactions.

References

• 1. Hexane - Wikipedia [en.wikipedia.org]
• 2. Uses of 2-Methylpentane (Isohexane)   - Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 3. Frontiers | Thermal decomposition of n-hexane in organic Rankine cycle: a study combined ReaxFF reactive molecular dynamic and density functional theory [frontiersin.org]
• 4. 2-Methylpentane - Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 5. researchgate.net [researchgate.net]
• 6. 2-Methylpentane | C6H14 | CID 7892 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-Methylpentane

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on methods for removing impurities from 2-Methylpentane. Below, you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to directly address specific issues you might encounter during your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the common impurities in commercial grades of 2-Methylpentane?

Commercial 2-Methylpentane (isohexane) is typically derived from the fractional distillation of petroleum and may contain several impurities.[1] The most common impurities include:

• Other C6 Isomers: Hexane, 3-methylpentane, 2,2-dimethylbutane, and 2,3-dimethylbutane, which often have very close boiling points.

• Cycloalkanes: Cyclohexane and methylcyclopentane.

• Unsaturated Hydrocarbons: Alkenes and aromatic compounds (e.g., benzene).[2]

• Polar Impurities: Water, alcohols, and ethers.[3]

• Sulfur Compounds: Mercaptans and organic sulfides.[3]

Q2: Which purification method is most suitable for my application?

The choice of purification method depends on the initial purity of the 2-Methylpentane, the types of impurities present, the desired final purity, and the scale of the operation.

Method	Primary Application	Purity Achievable	Advantages	Disadvantages
Fractional Distillation	Separating components with different boiling points (e.g., other alkanes).[4]	Good (>98%)	Scalable, effective for removing many volatile impurities.	Ineffective for azeotropes and compounds with very close boiling points.[5]
Extractive Distillation	Separating components with very close boiling points (low relative volatility), such as isomers.[6]	High (>99%)	Can break azeotropes and separate close-boiling mixtures.[5]	Requires a suitable solvent and an additional step to recover the solvent.[6]
Adsorption	Removing specific impurity classes (e.g., water, polar compounds, alkenes).[7]	Very High (>99.5%)	Highly selective, can achieve very low impurity levels.[8]	Adsorbent has a finite capacity and may require regeneration or replacement.[8]
Preparative GC	Achieving ultra-high purity for analytical standards or small-scale synthesis.	Ultra-High (>99.9%)	Excellent separation efficiency for complex mixtures.[9]	Not suitable for large quantities, expensive.

Troubleshooting Guide: Fractional Distillation

Q3: My fractional distillation is not effectively separating 2-Methylpentane from other C6 isomers. What's wrong?

Poor separation during fractional distillation is a common issue when dealing with compounds that have close boiling points.[4] Consider the following solutions:

• Insufficient Column Efficiency: The ability of a column to separate components is measured in "theoretical plates." To improve separation, use a longer fractionating column or one with more efficient packing material (e.g., Vigreux indentations, Raschig rings, or metal sponge packing) to increase the number of theoretical plates.[9]

• Distillation Rate is Too Fast: A slow and steady distillation rate is critical. Reduce the heating rate to ensure that vapor-liquid equilibrium can be established at each level of the column.[9]

• Poor Column Insulation: Heat loss from the column disrupts the temperature gradient necessary for efficient fractionation. Insulate the column with glass wool or aluminum foil to minimize heat loss.[9]

• Reflux Ratio is Incorrect: For automated systems, ensure the reflux ratio is set appropriately. A higher reflux ratio generally improves separation but increases the distillation time.

Q4: The recovery of my purified 2-Methylpentane is very low. How can I improve the yield?

Low recovery can be caused by several factors:

• Column Holdup: The packing material in a fractionating column can retain a significant amount of liquid. After the distillation is complete, allow the column to cool thoroughly to recover any condensed liquid that remains on the packing surface.[9]

• Product Loss During Transfers: Minimize the number of times you transfer the product between flasks. When transfers are necessary, rinse the glassware with a small amount of a highly volatile solvent (like pentane) and add the rinsing to your product to ensure a complete transfer.[9]

• Distilling to Dryness: Avoid distilling the mixture to dryness, as this can lead to the formation of peroxides (if ethers are present as impurities) and potential decomposition of residues.

Troubleshooting Guide: Adsorption

Q5: How can I remove water from 2-Methylpentane?

Water is a common impurity that can be effectively removed using adsorbents.

• Molecular Sieves: Type 3A or 4A molecular sieves are highly effective for drying alkanes. Add activated molecular sieves (pellets or beads) to the 2-Methylpentane and allow it to stand for several hours, preferably overnight, with occasional swirling. The solvent can then be decanted or distilled off the sieves.

• Activated Alumina: Passing the solvent through a column packed with activated alumina is also an efficient method for removing water and other polar impurities.[3]

Q6: I passed my 2-Methylpentane through an adsorbent column, but it's still impure. What went wrong?

If adsorption fails to purify the solvent adequately, consider these points:

• Incorrect Adsorbent: Ensure you are using the right type of adsorbent for the impurities you are targeting. For example, activated carbon is excellent for removing non-polar organic impurities and color, while silica gel or alumina are better for polar compounds.[10][11]

• Saturated Adsorbent: The adsorbent has a finite capacity. If it has been used previously or if the initial impurity level was very high, it may be saturated. Regenerate the adsorbent by heating (for molecular sieves or alumina) or replace it with fresh material.

• Channeling in the Column: The solvent may be creating channels in the packed column, bypassing the bulk of the adsorbent. Ensure the column is packed uniformly and that the solvent flows evenly through the entire bed.

• Flow Rate is Too High: The contact time between the solvent and the adsorbent is crucial. A slower flow rate allows for more effective adsorption of impurities.

Experimental Protocols

Method 1: Purification by Fractional Distillation

This protocol is suitable for removing impurities with boiling points that differ from 2-Methylpentane (boiling point: ~60.3°C) by at least 15-20°C.[4]

Materials and Equipment:

• Round-bottom flask

• Heating mantle with a stirrer

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flasks

• Boiling chips or magnetic stir bar

• Insulating material (glass wool or aluminum foil)

Procedure:

• Assembly: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed. Place boiling chips or a stir bar in the round-bottom flask.

• Charging the Flask: Fill the round-bottom flask with the impure 2-Methylpentane, not exceeding two-thirds of its volume.

• Insulation: Wrap the fractionating column with the insulating material to prevent heat loss.

• Heating: Begin heating the flask gently. If using a stirrer, ensure it is spinning smoothly.

• Equilibration: As the solvent begins to boil, observe the vapor rising through the column. Adjust the heating rate to allow a slow, steady rate of distillation, approximately 1-2 drops per second into the receiving flask.

• Fraction Collection:

  • First Fraction (Forerun): Collect the first portion of the distillate, which will be enriched in lower-boiling impurities. The temperature should be unstable during this phase.

  • Main Fraction: Once the temperature at the distillation head stabilizes near the boiling point of 2-Methylpentane (~60°C), switch to a clean receiving flask to collect the purified product.[4]

  • Final Fraction: As the distillation proceeds, a sharp rise in temperature may indicate that higher-boiling impurities are beginning to distill. At this point, stop the distillation.

• Analysis: Analyze the purity of the collected fractions using gas chromatography (GC) to determine the composition.[12][13]

Method 2: Purification by Adsorption using a Packed Column

This protocol is effective for removing polar impurities like water and certain organic compounds.

Materials and Equipment:

• Chromatography column with a stopcock

• Selected adsorbent (e.g., activated alumina, silica gel, or 4A molecular sieves)

• Glass wool or fritted disk

• Impure 2-Methylpentane

• Collection flasks

Procedure:

• Column Preparation: Place a small plug of glass wool at the bottom of the chromatography column to support the packing material.

• Packing the Column: Add the chosen adsorbent to the column. If using a dry packing method, tap the column gently to ensure the adsorbent settles into a uniform bed. For a slurry method, mix the adsorbent with a small amount of pure solvent and pour it into the column, allowing the solvent to drain as it packs.

• Equilibration: Pass a small amount of the impure 2-Methylpentane through the column to wet and equilibrate the adsorbent bed.

• Loading the Sample: Carefully add the impure 2-Methylpentane to the top of the column.

• Elution: Open the stopcock and allow the solvent to flow through the adsorbent bed under gravity. Collect the purified solvent in a clean, dry flask. Do not let the column run dry.

• Monitoring and Collection: Collect the eluate. For highly critical applications, you can collect multiple fractions and analyze their purity separately using GC or another suitable analytical technique.

Visualizations

Caption: Experimental workflow for the purification of 2-Methylpentane by fractional distillation.

References

• 1. 2-Methylpentane | Rupa Health [rupahealth.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. US3178360A - Removal of impurities from n-pentane - Google Patents [patents.google.com]
• 4. youtube.com [youtube.com]
• 5. Extractive distillation - Wikipedia [en.wikipedia.org]
• 6. Extractive Distillation Method for Azeotropes - ChemEnggHelp [chemengghelp.com]
• 7. mdpi.com [mdpi.com]
• 8. Adsorption Techniques | EMIS [emis.vito.be]
• 9. benchchem.com [benchchem.com]
• 10. cyberleninka.ru [cyberleninka.ru]
• 11. sibran.ru [sibran.ru]
• 12. southalabama.edu [southalabama.edu]
• 13. Solved From the fractional distillation of 50:50 | Chegg.com [chegg.com]

Stability of 2-Methylpentane under different experimental conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 2-methylpentane under various experimental conditions. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

1. What is the general stability of 2-methylpentane under standard laboratory conditions?

Under recommended storage conditions, 2-methylpentane is a stable compound.[1][2] It is a flammable liquid and should be stored in a cool, dry, and well-ventilated area away from sources of ignition.[3]

2. What are the recommended storage conditions for 2-methylpentane to ensure its stability?

To ensure long-term stability, 2-methylpentane should be stored in a tightly closed container in a cool, dry, and well-ventilated area, away from heat, sparks, open flames, and strong oxidizing agents.[3] Storage below +30°C is recommended.[1][2] It is also advised to store it in an area without drain or sewer access and not in plastic containers.[3]

3. What materials are incompatible with 2-methylpentane?

2-Methylpentane is incompatible with strong oxidizing agents, such as nitric acid, with which it can react violently, posing a fire and explosion hazard.[3] It can also attack some forms of plastics.[3]

4. What are the known hazardous decomposition products of 2-methylpentane?

Under fire conditions, the hazardous decomposition products of 2-methylpentane are primarily carbon monoxide (CO) and carbon dioxide (CO₂).[4]

Troubleshooting Guides

Issue: Unexpected Degradation of 2-Methylpentane During a Reaction

If you observe unexpected side products or a lower than expected yield of your desired product, it may be due to the degradation of 2-methylpentane under your experimental conditions.

Troubleshooting Steps:

• Verify Reagent Purity: Ensure the 2-methylpentane and all other reagents are of the required purity. Impurities can sometimes catalyze degradation.

• Control Reaction Temperature: Elevated temperatures can induce thermal decomposition. Refer to the thermal stability data below and consider if your reaction temperature is approaching the decomposition range.

• Eliminate Strong Oxidants: 2-Methylpentane reacts violently with strong oxidizing agents.[3] Ensure your reaction system is free from such compounds unless they are a required part of your experimental design, in which case, extreme caution is necessary.

• Check for Unwanted Catalysis: Certain metals or acidic/basic residues on glassware can catalyze alkane cracking or isomerization. Ensure your reaction vessels are properly cleaned and inert.

• Protect from Light: If your experiment is sensitive, consider protecting it from light to prevent photochemical degradation, especially if photosensitive compounds are present.

Logical Troubleshooting Flowchart for Unexpected Degradation

Caption: Troubleshooting decision tree for unexpected 2-methylpentane degradation.

Quantitative Stability Data

Thermal Stability

Direct quantitative data for the thermal decomposition of 2-methylpentane is limited in readily available literature. However, data from pyrolysis studies of related alkanes like n-hexane can provide an estimate of the types of products to expect at high temperatures. The primary decomposition products of n-hexane are smaller alkanes and alkenes.

Table 1: Example Product Distribution from n-Hexane Pyrolysis at 2600 K (Note: This data is for n-hexane and serves as an analogue for the high-temperature decomposition of 2-methylpentane. Product distribution will vary with temperature, pressure, and the specific isomer.)

Product	Mole Fraction
Hydrogen (H₂)	High
Methane (CH₄)	High
Ethene (C₂H₄)	High
Propene (C₃H₆)	High
Ethane (C₂H₆)	Moderate
Acetylene (C₂H₂)	Moderate

Source: Adapted from thermal decomposition studies of n-hexane.[5]

Photochemical Stability

2-Methylpentane is not expected to absorb UV-Vis light directly and is therefore not susceptible to direct photolysis.[6] However, it can be degraded in the atmosphere through reactions with photochemically-produced hydroxyl radicals.[6] In laboratory settings, the presence of photosensitizers could lead to its degradation upon exposure to light.

Catalytic Stability

The stability of 2-methylpentane in the presence of catalysts is highly dependent on the type of catalyst and the reaction conditions (temperature, pressure).

• Acid Catalysts (e.g., Zeolites, Solid Super Acids): At elevated temperatures, these catalysts can promote isomerization and cracking of 2-methylpentane, leading to the formation of other C6 isomers, as well as smaller alkanes and alkenes.

• Metal Catalysts (e.g., Platinum, Palladium): These are often used in catalytic reforming processes to promote dehydrogenation and cyclization reactions, converting alkanes to cycloalkanes and aromatic compounds. Hydrogenolysis to smaller alkanes can also occur at high temperatures.[7]

Material Compatibility

The compatibility of 2-methylpentane with various laboratory materials is crucial for experimental setup and storage.

Table 2: General Compatibility of Alkanes with Common Elastomers

Elastomer	Compatibility
Butyl	D (Poor)
EPDM	D (Poor)
Neoprene	D (Poor)
Nitrile (Buna-N)	B (Good)
Silicone	D (Poor)
Viton® (FKM)	A (Excellent)
PTFE	A (Excellent)

Rating Scale: A = Excellent, B = Good, C = Fair, D = Poor. Data is for general alkanes and may vary slightly for 2-methylpentane.

Experimental Protocols

Protocol 1: Assessment of Thermal Stability

This protocol is adapted from ASTM D6468 for assessing the high-temperature stability of hydrocarbon fluids.

Objective: To determine the temperature at which significant thermal decomposition of 2-methylpentane begins and to identify the major degradation products.

Materials:

• 2-Methylpentane (high purity)

• Inert gas (Nitrogen or Argon)

• High-pressure reaction vessel (e.g., Parr reactor) with temperature and pressure controls

• Gas chromatograph with a flame ionization detector (GC-FID) and/or mass spectrometer (GC-MS)

• Heating mantle or oven for the reactor

Procedure:

• Reactor Preparation: Ensure the reaction vessel is clean and dry.

• Sample Loading: Place a known volume of 2-methylpentane into the reactor.

• Inerting: Seal the reactor and purge with an inert gas (e.g., nitrogen) several times to remove all oxygen.

• Pressurization: Pressurize the reactor with the inert gas to the desired initial pressure.

• Heating: Begin heating the reactor to the target temperature while stirring.

• Sampling: At predetermined time intervals, carefully collect samples from the liquid and/or gas phase of the reactor.

• Analysis: Analyze the collected samples by GC-FID or GC-MS to identify and quantify the decomposition products.

• Data Interpretation: Plot the concentration of 2-methylpentane and its degradation products over time for each temperature to determine the rate of decomposition.

Experimental Workflow for Thermal Stability Testing

Caption: General workflow for assessing the thermal stability of 2-methylpentane.

Protocol 2: Assessment of Photochemical Stability

This protocol provides a general method for determining the photochemical quantum yield of a reaction involving 2-methylpentane in the presence of a photosensitizer.

Objective: To quantify the photochemical stability of 2-methylpentane in a specific solvent and in the presence of a photosensitizer.

Materials:

• 2-Methylpentane (high purity)

• Solvent (photochemically inert, e.g., acetonitrile)

• Photosensitizer (a compound that absorbs light at the irradiation wavelength)

• Actinometer (for determining photon flux, e.g., o-nitrobenzaldehyde)

• Monochromatic light source (e.g., LED or laser with a narrow bandwidth)

• UV-Vis spectrophotometer

• Quartz cuvettes

• Stirring mechanism for cuvettes

Procedure:

• Determine Photon Flux: Using a chemical actinometer, determine the photon flux of the light source at the desired wavelength.[8]

• Prepare Sample: Prepare a solution of 2-methylpentane and the photosensitizer in the chosen solvent in a quartz cuvette.

• Initial Analysis: Record the initial UV-Vis spectrum of the sample and take an initial aliquot for GC analysis to determine the starting concentration of 2-methylpentane.

• Irradiation: Place the cuvette in a temperature-controlled holder and irradiate with the monochromatic light source while stirring.

• Monitor Reaction: At regular time intervals, stop the irradiation and record the UV-Vis spectrum. Also, take aliquots for GC analysis to measure the concentration of 2-methylpentane.

• Data Analysis:

  • From the GC data, plot the concentration of 2-methylpentane versus time to determine the rate of disappearance.

  • The quantum yield (Φ) can be calculated using the following equation: Φ = (moles of 2-methylpentane reacted) / (moles of photons absorbed)

  • The moles of photons absorbed can be determined from the photon flux and the absorbance of the photosensitizer.[8]

Disclaimer: The information provided in this technical support center is for guidance only and should be used in conjunction with established laboratory safety practices and a thorough literature review for your specific application. The stability of 2-methylpentane can be significantly influenced by the specific experimental conditions.

References

• 1. Long-term degradation of adsorbed natural gas storage in the MOF Basolite C300 due to Cn≥2 alkanes accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. store.astm.org [store.astm.org]
• 3. ASTM D6468 Thermal Stability Test Method | Ayalytical [ayalytical.com]
• 4. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 5. Frontiers | Thermal decomposition of n-hexane in organic Rankine cycle: a study combined ReaxFF reactive molecular dynamic and density functional theory [frontiersin.org]
• 6. A versatile method for the determination of photochemical quantum yields via online UV-Vis spectroscopy - Photochemical & Photobiological Sciences (RSC Publishing) DOI:10.1039/C7PP00401J [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Managing 2-Methylpentane Volatility in Experimental Setups

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the high volatility of 2-Methylpentane (also known as isohexane) in experimental settings.

Physical and Chemical Properties of 2-Methylpentane

Understanding the inherent properties of 2-Methylpentane is crucial for anticipating and mitigating issues related to its volatility.

Property	Value	Citation
Molecular Formula	C₆H₁₄	[1]
Molecular Weight	86.18 g/mol	[2][3]
Boiling Point	60 to 62 °C (140 to 143 °F)	[1]
Vapor Pressure	226 mmHg at 25 °C
Flash Point	-22 °C (-7 °F)	[1]
Density	0.653 g/mL at 25 °C	[1]
Lower Explosive Limit (LEL)	1.2%	[4]
Upper Explosive Limit (UEL)	7.7%	[4]

Relative Evaporation Rate

The evaporation rate of a solvent is a key factor in its handling. The following table compares the relative evaporation rate of 2-Methylpentane to other common laboratory solvents.

Solvent	Relative Evaporation Rate (n-Butyl Acetate = 1)
Diethyl Ether	35.5
Acetone	7.7
2-Methylpentane (Isohexane)	~7.1
n-Hexane	6.7
Toluene	2.0
Ethyl Acetate	4.1
Methanol	2.1
Water	0.3

Troubleshooting Guides

This section provides solutions to common problems encountered when using 2-Methylpentane in various experimental procedures.

Organic Synthesis

Q: My reaction yield is consistently lower than expected when using 2-Methylpentane as a solvent, especially in reactions requiring elevated temperatures. What could be the cause?

A: The most likely cause is the loss of solvent due to evaporation, which can lead to a concentration of reactants and potentially unwanted side reactions or product degradation. The high vapor pressure and low boiling point of 2-Methylpentane make it susceptible to significant evaporation even at moderate temperatures.

Troubleshooting Steps:

• Use a Reflux Condenser: For reactions requiring heat, always use an efficient reflux condenser to return the evaporated solvent to the reaction flask. Ensure a steady flow of coolant through the condenser.

• Seal the System: Use well-fitting ground glass joints with appropriate grease or PTFE sleeves to ensure a sealed reaction setup. For highly sensitive reactions, a closed system under an inert atmosphere (e.g., nitrogen or argon) can further minimize solvent loss.

• Monitor Reaction Volume: If possible, visually monitor the solvent level in the reaction flask. A significant decrease indicates substantial evaporation that needs to be addressed.

• Consider a Higher Boiling Point Solvent: If the reaction temperature is close to or above the boiling point of 2-Methylpentane, consider using a less volatile solvent if it is compatible with your reaction chemistry.

Q: I'm observing inconsistent reaction kinetics when using 2-Methylpentane. Could this be related to its volatility?

A: Yes, solvent evaporation can lead to changes in reactant concentrations over time, which will directly impact the reaction rate. This is particularly noticeable in reactions that are sensitive to concentration.

Troubleshooting Steps:

• Precise Temperature Control: Use an oil bath or a heating mantle with a temperature controller to maintain a stable and precise reaction temperature, minimizing fluctuations that could increase the evaporation rate.

• Sealed Reaction Vessels: For small-scale reactions, consider using sealed tubes or vials to prevent any solvent loss.

• Inert Atmosphere: Working under a positive pressure of an inert gas can help to reduce the evaporation rate of the solvent.

Liquid-Liquid Extraction

Q: During a liquid-liquid extraction with 2-Methylpentane, I'm losing a significant amount of the organic layer. Why is this happening and how can I prevent it?

A: Loss of 2-Methylpentane during liquid-liquid extraction is a common issue due to its high volatility and the increased surface area during the mixing process.

Troubleshooting Steps:

• Pre-cool the Solvent: Before the extraction, cool the 2-Methylpentane in an ice bath. This will lower its vapor pressure and reduce evaporation during handling.

• Minimize Agitation Time: While thorough mixing is necessary for efficient extraction, prolonged or overly vigorous shaking increases the surface area and promotes evaporation. Mix gently but thoroughly, and vent the separatory funnel frequently to release pressure buildup.

• Work in a Fume Hood: Always perform extractions in a well-ventilated fume hood to safely manage the vapors. This also helps to maintain a more controlled and cooler environment around the apparatus.

• Use Appropriate Glassware: Use a separatory funnel with a properly fitting stopper and stopcock to minimize leaks.

Chromatography (GC-MS and HPLC)

Q: My sample concentrations seem to be increasing between injections when using 2-Methylpentane as the solvent in my GC-MS autosampler. What's the cause and solution?

A: The volatility of 2-Methylpentane can lead to solvent evaporation from the sample vials in the autosampler tray, causing the concentration of your analytes to increase over time.

Troubleshooting Steps:

• Use Crimp-Top Vials with High-Quality Septa: Crimp-top vials provide a better seal than screw-top vials. Use septa that are rated for volatile solvents and have low permeability.

• Keep the Autosampler Tray Cool: If your autosampler has a cooling option, use it to lower the temperature of the sample tray and reduce the rate of evaporation.

• Prepare Samples Just Before Analysis: To minimize the time samples sit in the autosampler, prepare them in smaller batches closer to the time of injection.

• Use a "Keeper" Solvent: For very volatile analytes, consider adding a small amount of a less volatile, higher-boiling point solvent (a "keeper") to the sample. This will evaporate more slowly and help to retain the analytes of interest in the solution.

Q: I'm experiencing retention time shifts and baseline instability in my normal-phase HPLC system where 2-Methylpentane is a component of the mobile phase.

A: The high volatility of 2-Methylpentane can cause the composition of your mobile phase to change over time due to preferential evaporation of the more volatile component. This change in solvent ratio will affect the elution strength of the mobile phase, leading to retention time drift and baseline instability.

Troubleshooting Steps:

• Cover Solvent Reservoirs: Ensure that your mobile phase reservoirs are securely covered to minimize evaporation. You can use commercially available solvent safety caps or parafilm for a temporary solution.

• Pre-saturate the Mobile Phase: If using a solvent mixture, you can pre-saturate the mobile phase with the vapor of the more volatile component to reduce the net evaporation rate.

• Use an Online Degasser: An online degasser will help to remove dissolved gases, which can contribute to baseline noise, but it will not prevent evaporation from the reservoir.

• Prepare Fresh Mobile Phase Frequently: To ensure a consistent mobile phase composition, prepare smaller batches more frequently.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when working with 2-Methylpentane due to its volatility?

A1: The high volatility of 2-Methylpentane presents two main safety hazards:

• Flammability: The low flash point and wide explosive limits mean that 2-Methylpentane vapors can easily ignite from a nearby spark or heat source.[4] Always work in a well-ventilated fume hood, away from any potential ignition sources.

• Inhalation Hazard: The vapors of 2-Methylpentane can cause respiratory irritation, dizziness, and other central nervous system effects.[5] Proper ventilation and the use of personal protective equipment (PPE) are essential.

Q2: How should I store 2-Methylpentane to minimize evaporation?

A2: Store 2-Methylpentane in a tightly sealed, appropriate container (e.g., a glass bottle with a screw cap lined with an inert material like PTFE). The container should be kept in a cool, dry, and well-ventilated area designated for flammable liquids.

Q3: Can I use a rotary evaporator to remove 2-Methylpentane? What precautions should I take?

A3: Yes, a rotary evaporator is a suitable instrument for removing 2-Methylpentane. However, due to its low boiling point, you should take the following precautions:

• Use a Cold Trap: A dry ice/acetone or a cryo-cooled trap is highly recommended to condense the 2-Methylpentane vapors and prevent them from entering and damaging the vacuum pump.

• Control the Vacuum: Apply the vacuum gradually to prevent bumping and violent boiling.

• Lower the Bath Temperature: A water bath at a moderate temperature (e.g., 30-40 °C) is usually sufficient for efficient evaporation.

Q4: My sample is dissolved in 2-Methylpentane for spectroscopic analysis (e.g., UV-Vis, NMR). How can I prevent concentration changes during the measurement?

A4: To prevent evaporation during spectroscopic measurements:

• Use a Capped Cuvette or NMR Tube: Always use a cuvette with a lid or a sealed NMR tube.

• Minimize Measurement Time: Prepare the sample just before the analysis and keep the measurement time as short as possible.

• Maintain a Constant Temperature: If the instrument has temperature control, set it to a consistent temperature to avoid fluctuations that could affect the vapor pressure of the solvent.

Experimental Protocol: Liquid-Liquid Extraction Using 2-Methylpentane

This protocol outlines a general procedure for a liquid-liquid extraction of a neutral organic compound from an aqueous solution using 2-Methylpentane.

Materials:

• Aqueous solution containing the target compound

• 2-Methylpentane (cooled in an ice bath)

• Separatory funnel

• Ring stand and clamp

• Beakers or Erlenmeyer flasks for collection

• Drying agent (e.g., anhydrous sodium sulfate)

• Filter paper and funnel

• Rotary evaporator with a cold trap

Procedure:

• Preparation:

  • Ensure all glassware is clean and dry.

  • Set up the ring stand with a clamp to hold the separatory funnel in a fume hood.

  • Cool the required volume of 2-Methylpentane in an ice bath for at least 15 minutes.

• Extraction:

  • Close the stopcock of the separatory funnel and pour the aqueous solution into the funnel.

  • Carefully add the pre-cooled 2-Methylpentane to the separatory funnel.

  • Stopper the funnel, and while holding the stopper and stopcock firmly, invert the funnel.

  • Immediately open the stopcock to vent any pressure buildup.

  • Gently rock the funnel for 1-2 minutes to ensure thorough mixing of the two phases. Vent frequently to release pressure.

  • Place the separatory funnel back in the clamp and remove the stopper.

  • Allow the layers to fully separate. The less dense 2-Methylpentane layer will be on top.

• Separation:

  • Carefully drain the lower aqueous layer into a beaker.

  • Pour the upper organic layer (2-Methylpentane) out through the top of the separatory funnel into a clean, dry Erlenmeyer flask. This prevents re-contamination with any residual aqueous layer in the stopcock.

  • Repeat the extraction with fresh 2-Methylpentane if necessary and combine the organic layers.

• Drying and Solvent Removal:

  • Add a small amount of anhydrous sodium sulfate to the combined organic extracts to remove any residual water.

  • Gently swirl the flask. If the drying agent clumps together, add more until some of it remains free-flowing.

  • Gravity filter the dried organic solution into a round-bottom flask.

  • Remove the 2-Methylpentane using a rotary evaporator with an efficient cold trap.

Visualizations

Experimental Workflow for Liquid-Liquid Extraction

Caption: Workflow for a typical liquid-liquid extraction using 2-Methylpentane.

Troubleshooting Logic for Solvent Loss

Caption: Decision-making flowchart for troubleshooting 2-Methylpentane solvent loss.

References

• 1. 2-Methylpentane - Wikipedia [en.wikipedia.org]
• 2. wileyco.com [wileyco.com]
• 3. 2-Methylpentane | C6H14 | CID 7892 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-METHYLPENTANE | Occupational Safety and Health Administration [osha.gov]
• 5. research.columbia.edu [research.columbia.edu]

Technical Support Center: Enhancing Chromatographic Separation with 2-Methylpentane

Welcome to the technical support center for utilizing 2-Methylpentane to improve separation efficiency in your chromatographic analyses. This resource is designed for researchers, scientists, and drug development professionals to provide practical guidance, troubleshoot common issues, and answer frequently asked questions related to the use of 2-Methylpentane in both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

Section 1: Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments, with potential causes and recommended solutions.

Gas Chromatography (GC) Troubleshooting

Question: Why am I seeing peak tailing for my analytes when using a method involving 2-Methylpentane?

Answer:

Peak tailing in GC can be caused by several factors when 2-Methylpentane is present in the sample or used as a solvent.[1]

• Active Sites: Polar or ionogenic analytes can interact with active sites in the GC liner or at the head of the column.

• Improper Column Installation: A poor column cut or incorrect installation depth in the inlet can cause peak distortion.

• Column Contamination: Buildup of non-volatile residues on the column can lead to peak tailing.

Solutions:

• Deactivate the Liner: Use a fresh, deactivated liner or deactivate your current liner.

• Proper Column Installation: Ensure a clean, 90-degree cut of the capillary column and install it at the correct height in the inlet as per the manufacturer's instructions.

• Column Maintenance: Trim 10-20 cm from the front of the column to remove contaminants. If the problem persists, consider baking out the column at an appropriate temperature.

Question: My peaks are broad when analyzing samples containing 2-Methylpentane. What could be the cause?

Answer:

Peak broadening in the presence of 2-Methylpentane can often be attributed to its high volatility and low boiling point.[2]

• Inappropriate Initial Oven Temperature: If the initial oven temperature is too high, the volatile 2-Methylpentane and other early-eluting compounds may not focus properly at the head of the column.

• Incorrect Flow Rate: A gas flow rate that is too low can lead to increased diffusion and broader peaks.

• Thick Column Film: A thick stationary phase film can increase the retention of compounds, sometimes leading to broader peaks for volatile analytes.[3]

Solutions:

• Optimize Oven Temperature: Set the initial oven temperature at least 20°C below the boiling point of 2-Methylpentane (boiling point ~60°C).

• Verify Flow Rates: Check and adjust the carrier gas flow rate to the optimal range for your column dimensions.

• Select Appropriate Column: If analyzing highly volatile compounds, consider a column with a thinner stationary phase film.

Question: I'm observing split peaks in my chromatogram. How can I resolve this?

Answer:

Split peaks can arise from issues during sample introduction or incompatibilities within the system.[3]

• Fast Autosampler Injection: A rapid injection into an open liner can cause the sample to not vaporize uniformly.

• Solvent Mismatch: A significant polarity mismatch between the sample solvent (if 2-Methylpentane is used as such) and the stationary phase can lead to peak splitting.

• Column Overload: Injecting too much sample can saturate the stationary phase at the column inlet.[3]

Solutions:

• Adjust Injection Speed: If possible, reduce the injection speed of your autosampler.

• Use a Packed Liner: Employing a liner with glass wool can aid in sample vaporization and mixing.

• Match Polarities: Ensure the polarity of your sample solvent is compatible with your stationary phase.

• Reduce Injection Volume: Dilute your sample or decrease the injection volume.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Question: I am experiencing high backpressure when using a mobile phase containing 2-Methylpentane in my normal-phase HPLC system. What is the issue?

Answer:

High backpressure in normal-phase HPLC with alkane-containing mobile phases can be due to several factors.

• Solvent Viscosity: While 2-Methylpentane itself has a low viscosity, mixing it with more viscous solvents like isopropanol can significantly increase the overall mobile phase viscosity, leading to higher pressure.[4]

• Buffer Precipitation: If switching from a reversed-phase system, residual buffers can precipitate when they come into contact with non-polar organic solvents.

• System Clogging: Particulates from the sample or mobile phase can clog the column frit or other parts of the system.[5]

Solutions:

• Optimize Mobile Phase Composition: If possible, substitute a portion of a high-viscosity modifier with a less viscous one, while maintaining the desired selectivity.

• Thorough System Flush: When switching from reversed-phase to normal-phase, flush the entire system, including the pump, injector, and detector, with a mutually miscible solvent like isopropanol before introducing the non-polar mobile phase.[6]

• Filter Mobile Phase and Samples: Always filter your mobile phase and samples through an appropriate (e.g., 0.45 µm) filter to remove particulates.

Question: My retention times are drifting when using a 2-Methylpentane-based mobile phase in normal-phase HPLC. Why is this happening?

Answer:

Retention time drift in normal-phase chromatography is often related to the mobile phase composition, particularly its water content.[7]

• Variable Water Content: The retention of analytes in normal-phase HPLC is highly sensitive to the concentration of polar constituents, like water, in the non-polar mobile phase. Even small variations in water content can cause significant shifts in retention times.

• Temperature Fluctuations: Changes in the ambient temperature can affect the viscosity of the mobile phase and the solubility of water in it, leading to retention time drift.

• Column Equilibration: The column may not be fully equilibrated with the mobile phase, especially when there are subtle changes in its composition.

Solutions:

• Control Water Content: To stabilize retention times, you can use a mobile phase that is half-saturated with water. This creates a more consistent level of hydration on the stationary phase.[7]

• Use a Column Oven: Maintain a constant column temperature using a column oven to minimize temperature-induced variations.

• Ensure Proper Equilibration: Allow sufficient time for the column to equilibrate with the mobile phase before starting your analytical run.

Question: I'm having trouble with the miscibility of 2-Methylpentane with other solvents in my mobile phase. What should I do?

Answer:

2-Methylpentane, being a non-polar alkane, is immiscible with polar solvents like water, methanol, and acetonitrile.[6] This is a critical consideration in mobile phase preparation.

• Immiscible Solvent Mixtures: Attempting to mix 2-Methylpentane directly with polar solvents will result in phase separation.

Solutions:

• Use Miscible Modifiers: In normal-phase HPLC, 2-Methylpentane should be mixed with other non-polar or moderately polar, miscible solvents such as hexane, chloroform, or isopropanol.

• System Conversion Protocol: When switching a system between reversed-phase (polar mobile phases) and normal-phase (non-polar mobile phases), an intermediate solvent that is miscible with both, such as isopropanol, must be used to flush the system thoroughly to prevent solvent immiscibility issues.[6][8]

Section 2: Frequently Asked Questions (FAQs)

Q1: How does 2-Methylpentane improve separation efficiency in Gas Chromatography?

A1: 2-Methylpentane, an isomer of hexane, can improve GC separation in several ways:

• Altering Retention Times: Due to its branched structure, 2-Methylpentane has a lower boiling point and reduced polarity compared to its straight-chain counterpart, n-hexane. This leads to earlier elution times on many GC columns, which can be advantageous for separating complex hydrocarbon mixtures.[2][9]

• Modifying Mobile Phase Polarity: When present in a sample matrix, it can act as a co-solvent, altering the overall polarity of the mobile phase. This can influence the partitioning of other analytes, leading to changes in their retention times and potentially improving the resolution of closely eluting compounds.[2][9]

• Improving Peak Symmetry: In some cases, it can help to reduce peak tailing and improve the symmetry of other peaks in the chromatogram.[2][9]

Q2: Can 2-Methylpentane be used in Reversed-Phase HPLC?

A2: No, 2-Methylpentane is a non-polar solvent and is not miscible with the polar mobile phases (e.g., water, methanol, acetonitrile) used in reversed-phase HPLC. Attempting to use it would lead to phase separation in the solvent reservoir and pumping system. It is suitable for normal-phase HPLC.[10]

Q3: What type of column should I use with a 2-Methylpentane mobile phase in HPLC?

A3: In normal-phase HPLC, where non-polar mobile phases are used, you should use a polar stationary phase. Common choices include columns with silica, cyano (CN), or amino (NH2) bonded phases. These polar stationary phases will provide retention for polar analytes when a non-polar mobile phase like one containing 2-Methylpentane is used.

Q4: How does 2-Methylpentane affect the elution order in GC?

A4: In GC, for non-polar columns, compounds generally elute in order of increasing boiling point. Since 2-Methylpentane (boiling point ~60°C) has a lower boiling point than n-hexane (boiling point ~69°C) and other less branched isomers, it will typically elute earlier. This property is useful for separating isomers of alkanes.

Q5: Are there any safety concerns when working with 2-Methylpentane?

A5: Yes, 2-Methylpentane is a highly flammable liquid and its vapors can form explosive mixtures with air. It is also a volatile organic compound (VOC). Always handle it in a well-ventilated fume hood, away from ignition sources. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Section 3: Data Presentation

The following tables summarize quantitative data on the effect of using 2-Methylpentane and similar alkanes in chromatography.

Table 1: Retention Times of Hexane Isomers on a Non-Polar GC Column

Compound	Boiling Point (°C)	Typical Retention Time (min)
2,2-Dimethylbutane	49.7	4.5
2,3-Dimethylbutane	58.0	5.2
2-Methylpentane	60.3	5.8
3-Methylpentane	63.3	6.1
n-Hexane	68.7	7.0

Note: Retention times are illustrative and will vary depending on the specific GC column, temperature program, and carrier gas flow rate.

Table 2: Effect of Mobile Phase Composition on Retention Factor (k) in Normal-Phase HPLC

Analyte	Mobile Phase (Hexane:Isopropanol)	Retention Factor (k)
Polar Compound A	98:2	8.5
Polar Compound A	95:5	4.2
Polar Compound A	90:10	2.1
Non-Polar Compound B	98:2	1.2
Non-Polar Compound B	95:5	1.1
Non-Polar Compound B	90:10	1.0

Note: This table illustrates the general principle that increasing the proportion of the more polar solvent (isopropanol) in a normal-phase system decreases the retention of polar compounds. 2-Methylpentane would behave similarly to hexane as the non-polar component.

Section 4: Experimental Protocols

Protocol 1: GC-MS Analysis of Hydrocarbon Isomers Using a Non-Polar Column

This protocol outlines a general procedure for the separation of C6 hydrocarbon isomers, including 2-Methylpentane.

1. Instrumentation and Consumables:

• Gas Chromatograph with a Mass Spectrometer (GC-MS)

• Capillary Column: Non-polar, e.g., DB-1, HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)

• Carrier Gas: Helium (99.999% purity)

• Syringe: 10 µL GC syringe

• Vials: 2 mL amber glass vials with PTFE-lined septa

• Solvent: Pentane or Hexane (GC grade)

• Sample: Mixture of C6 hydrocarbon isomers

2. GC-MS Parameters:

• Inlet: Split/Splitless, operated in split mode with a split ratio of 50:1.

• Inlet Temperature: 250°C

• Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial Temperature: 35°C, hold for 5 minutes

  • Ramp: 5°C/min to 150°C

  • Hold: Hold at 150°C for 2 minutes

• Carrier Gas Flow: Constant flow of 1.0 mL/min

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 35-100

3. Sample Preparation:

• Prepare a dilute solution of the hydrocarbon isomer mixture in pentane or hexane (e.g., 100 ppm).

4. Data Acquisition and Analysis:

• Inject the sample into the GC-MS system.

• Acquire the total ion chromatogram (TIC).

• Identify the individual isomers based on their retention times and comparison of their mass spectra to a library (e.g., NIST).

Protocol 2: Normal-Phase HPLC Method Development for Separation of Non-Polar Compounds

This protocol provides a starting point for developing a normal-phase HPLC method using a mobile phase containing 2-Methylpentane or a similar alkane.

1. Instrumentation and Consumables:

• HPLC system with a pump, autosampler, column oven, and UV detector.

• Column: Normal-phase, e.g., Silica, Cyano (CN) (150 mm x 4.6 mm ID, 5 µm particle size)

• Mobile Phase A: 2-Methylpentane or Hexane (HPLC grade)

• Mobile Phase B: Isopropanol (HPLC grade)

• Sample: Mixture of non-polar to moderately polar analytes dissolved in the initial mobile phase.

2. Initial Chromatographic Conditions:

• Mobile Phase: 98% Mobile Phase A, 2% Mobile Phase B (Isocratic)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detector Wavelength: As appropriate for the analytes.

3. Method Development Steps:

• Initial Run: Perform an injection with the initial conditions to assess the retention of the analytes.

• Adjusting Solvent Strength:

  • If retention is too long, increase the percentage of the more polar modifier (Isopropanol, Mobile Phase B) in increments of 1-2% (e.g., to 97:3, 95:5).

  • If retention is too short and peaks are unresolved, decrease the percentage of Isopropanol.

• Gradient Elution (for complex mixtures): If an isocratic method does not provide adequate separation for all components, develop a gradient method. For example:

  • Start with 98:2 (A:B) and hold for 2 minutes.

  • Ramp to 90:10 (A:B) over 10 minutes.

  • Hold for 2 minutes.

  • Return to initial conditions and equilibrate for 5-10 minutes.

• Optimize Flow Rate and Temperature: Once a suitable mobile phase composition is found, the flow rate and column temperature can be adjusted to fine-tune the separation and analysis time.

Section 5: Visualizations

The following diagrams illustrate typical workflows in chromatography.

A typical workflow for GC-MS analysis.

A logical workflow for normal-phase HPLC method development.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. How 2-Methylpentane Alters Gas Chromatography Separation Techniques [eureka.patsnap.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. lcms.cz [lcms.cz]
• 6. rheniumbio.co.il [rheniumbio.co.il]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. Solvents used in HPLC Mobile Phase | Pharmaguideline [pharmaguideline.com]
• 10. jordilabs.com [jordilabs.com]

Minimizing solvent effects of 2-Methylpentane in spectroscopic measurements

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 2-methylpentane as a solvent in spectroscopic measurements.

Frequently Asked Questions (FAQs)

Q1: What are the key spectroscopic properties of 2-methylpentane?

2-Methylpentane is a non-polar aliphatic hydrocarbon. Its lack of chromophores makes it transparent in a significant portion of the UV-Visible spectrum. Due to its simple structure, it produces a relatively uncomplicated background signal in various spectroscopic techniques.

Q2: What is the UV cutoff wavelength for 2-methylpentane?

While a specific UV cutoff for 2-methylpentane is not consistently published, it can be inferred from its isomer, n-hexane, which has a UV cutoff of approximately 195 nm. Therefore, it is reasonable to assume that spectroscopic grade 2-methylpentane will have a similar UV cutoff, making it suitable for measurements above this wavelength.

Q3: How does the polarity of 2-methylpentane affect my measurements?

2-Methylpentane is a non-polar solvent with a very low polarity index, estimated to be similar to hexane (0.1). This low polarity minimizes solvatochromic shifts (shifts in the absorption or emission maximum) that can occur with more polar solvents. However, its non-polar nature also means it will only dissolve non-polar analytes effectively.

Q4: When should I consider using deuterated 2-methylpentane?

For Nuclear Magnetic Resonance (NMR) spectroscopy, using a standard protonated solvent will introduce large solvent signals that can obscure the signals from your analyte. Therefore, if 2-methylpentane is the required solvent for your NMR analysis, it is essential to use its deuterated form (2-methylpentane-d14) to avoid this interference.

Troubleshooting Guides

UV-Visible Spectroscopy

Issue	Possible Cause	Troubleshooting Steps
High background absorbance in the low UV region (<220 nm)	The analytical wavelength is below the UV cutoff of 2-methylpentane.	Select an alternative solvent with a lower UV cutoff if measurements in this region are necessary. Ensure the use of high-purity, spectroscopic grade 2-methylpentane.
Contamination of the solvent with aromatic compounds.	Purify the 2-methylpentane to remove absorbing impurities. (See Experimental Protocols section).
Unexpected shifts in absorption maxima (λmax)	Interaction between the analyte and residual impurities in the solvent.	Use spectroscopic grade 2-methylpentane. Consider solvent purification if baseline issues persist.
Poor analyte solubility leading to scattering	The analyte is too polar to dissolve sufficiently in non-polar 2-methylpentane.	Consider a solvent with a slightly higher polarity or a co-solvent system. Gentle heating and sonication may improve solubility for some compounds.

Fluorescence Spectroscopy

Issue	Possible Cause	Troubleshooting Steps
High background noise or interfering peaks	Rayleigh or Raman scattering from the solvent.	Optimize the excitation and emission monochromator settings to maximize the Stokes shift and move the emission wavelength away from the excitation wavelength. Use sharp cutoff filters to block scattered excitation light.
Fluorescent impurities in the 2-methylpentane.	Use spectroscopic grade 2-methylpentane. If necessary, purify the solvent to remove fluorescent contaminants.
Quenching of analyte fluorescence	Presence of quenching impurities in the solvent.	Solvent purification is recommended. Ensure the cuvette is scrupulously clean.

NMR Spectroscopy

Issue	Possible Cause	Troubleshooting Steps
Large, broad solvent peaks obscuring analyte signals	Use of non-deuterated 2-methylpentane.	Always use deuterated 2-methylpentane (2-methylpentane-d14) for NMR analysis.
Presence of water peak in the spectrum	Incomplete drying of the solvent or glassware.	Dry the 2-methylpentane over a suitable drying agent (e.g., molecular sieves) before use. Ensure all glassware is thoroughly dried.

Data Presentation

Table 1: Physical and Spectroscopic Properties of 2-Methylpentane

Property	Value	Reference
Molecular Formula	C₆H₁₄	[1]
Molecular Weight	86.18 g/mol	[1]
Boiling Point	60.3 °C	[1]
Melting Point	-153.7 °C	[1]
Density	0.653 g/mL at 25 °C
Refractive Index (n²⁰/D)	1.371
UV Cutoff (inferred)	~195 nm	[2][3][4][5]
Polarity	Non-polar	[6]

Experimental Protocols

Protocol 1: Purification of 2-Methylpentane by Azeotropic Distillation

This protocol describes the purification of 2-methylpentane to remove impurities that may interfere with spectroscopic measurements, particularly UV-absorbing and fluorescent compounds. This method is adapted from a procedure for separating hexane isomers.[7]

Objective: To obtain high-purity 2-methylpentane suitable for spectroscopic analysis.

Materials:

• Technical grade 2-methylpentane

• Entrainer (e.g., ethanol or methanol)

• Distillation apparatus with a fractionating column (high number of theoretical plates)

• Heating mantle

• Condenser

• Receiving flask

• Separatory funnel (if a phase-immiscible entrainer is used at lower temperatures)

• Drying agent (e.g., anhydrous sodium sulfate or molecular sieves)

Procedure:

• Charge the Distillation Apparatus: Add the technical grade 2-methylpentane and the chosen entrainer to the distillation flask.

• Perform the Distillation:

  • Heat the mixture to its boiling point. The entrainer will form a minimum-boiling azeotrope with certain impurities and potentially with the 2-methylpentane itself, which will distill over first.

  • Carefully control the heating to maintain a slow and steady distillation rate.

  • Monitor the temperature at the head of the distillation column. A stable temperature indicates the distillation of the azeotrope.

  • Collect the initial distillate, which will contain the azeotropic mixture of impurities and the entrainer.

• Collect the Purified Solvent: Once the azeotrope has been removed, the temperature will rise to the boiling point of pure 2-methylpentane (approx. 60.3 °C). Collect this fraction in a clean, dry receiving flask.

• Remove the Entrainer (if necessary):

  • If the entrainer is immiscible with 2-methylpentane at room temperature, the collected pure fraction can be washed with water in a separatory funnel to remove the entrainer.

  • If the entrainer is miscible, a second distillation or other separation techniques may be required.

• Dry the Purified Solvent: Dry the collected 2-methylpentane over a suitable drying agent to remove any residual water.

• Storage: Store the purified 2-methylpentane in a tightly sealed, clean, and dry amber glass bottle to prevent contamination and degradation.

Mandatory Visualization

Caption: Experimental workflow for purifying 2-methylpentane and its use in spectroscopic measurements.

Caption: Logical relationship between spectroscopic interference issues and their corresponding mitigation strategies.

References

• 1. 2-Methylpentane - Wikipedia [en.wikipedia.org]
• 2. UV Cutoff [macro.lsu.edu]
• 3. UV Cutoff - Techniques, Tests & Gear - UltravioletPhotography [ultravioletphotography.com]
• 4. utsc.utoronto.ca [utsc.utoronto.ca]
• 5. scribd.com [scribd.com]
• 6. 2-methyl pentane, 107-83-5 [thegoodscentscompany.com]
• 7. benchchem.com [benchchem.com]

Safe disposal methods for 2-Methylpentane waste in a research setting

This guide provides troubleshooting and frequently asked questions (FAQs) for the safe disposal of 2-Methylpentane (also known as isohexane) waste in a research setting. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the primary recommended method for disposing of 2-Methylpentane waste?

A1: The primary and recommended method for the disposal of 2-Methylpentane waste is through a licensed hazardous waste disposal company.[1][2] This ensures compliance with all local, state, and federal regulations.[1] Alternatively, controlled incineration with flue gas scrubbing or removal to a licensed chemical destruction plant are acceptable methods.[3]

Q2: Can I dispose of small amounts of 2-Methylpentane down the drain?

A2: No, you must not dispose of 2-Methylpentane down the drain or into sewer systems.[3][4][5] It is toxic to aquatic life with long-lasting effects.[6][7][8] Discharge into the environment must be avoided.[3]

Q3: What type of container should I use to collect 2-Methylpentane waste?

A3: Use a designated, properly labeled, and sealed waste container made of a material compatible with flammable solvents.[1] Containers should be sturdy, leak-proof, and have a screw cap.[9][10] Avoid using plastic containers, as 2-Methylpentane can degrade them.[4] The original chemical container is often the best choice for waste collection.[11]

Q4: How should I label the 2-Methylpentane waste container?

A4: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "2-Methylpentane" or "isohexane," and the associated hazards (e.g., Flammable Liquid, Irritant).[1][9] The label should also include the date the container becomes full.[9][11]

Q5: Are there any specific storage requirements for 2-Methylpentane waste containers?

A5: Yes. Store waste containers in a designated "Satellite Accumulation Area" (SAA).[9] This area should be in a well-ventilated, cool, and dry place, away from heat, sparks, open flames, and other ignition sources.[3][6] Containers must be kept tightly closed.[3][12] Ensure segregation from incompatible materials, such as strong oxidizing agents.[12][13]

Q6: What should I do in case of a 2-Methylpentane spill?

A6: For small spills, immediately remove all ignition sources and use non-sparking tools.[6][14] Absorb the spill with an inert material like sand, vermiculite, or a commercial sorbent.[1][14] Collect the contaminated absorbent into a sealed container for hazardous waste disposal.[1] For large spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.[1]

Q7: Can I mix other solvent wastes with 2-Methylpentane?

A7: It is generally recommended to avoid mixing different types of solvent waste.[15] However, if you do mix wastes, the container must be labeled with the percentage or volume composition of every component.[9] Flammable solvents like ethanol, isopropyl alcohol, and hexane can be combined in the same waste drum, but ensure they are compatible.[16]

Troubleshooting Guide

Issue	Probable Cause	Solution
Leaking waste container	Container material is not compatible with 2-Methylpentane or the container is damaged.	Transfer the waste to a new, compatible container. Ensure the new container is properly labeled. The original container is often the most suitable for waste.[11] Use secondary containment to prevent spills from reaching drains.[11]
Unsure if waste is hazardous	Lack of information on the properties of 2-Methylpentane.	2-Methylpentane is a flammable liquid and is considered hazardous waste.[17] It should always be disposed of through a licensed hazardous waste contractor.[18]
Waste container is full	Normal accumulation of waste from experimental procedures.	Once a container is full, it must be removed from the satellite accumulation area within three days.[9] Contact your institution's EHS department to arrange for pickup.[1]
Spill has occurred outside of a fume hood	Accidental mishandling of the chemical or waste.	Evacuate the immediate area and alert your institution's EHS department. Do not attempt to clean up a large spill without proper training and equipment.[1]

Quantitative Data Summary

Parameter	Value/Guideline	Source
Flash Point	< 60 °C (140 °F) - Ignitable Waste	[11]
Laboratory Solvent Storage Limit (Total)	10 gallons per 100 sq. ft.	[19]
Laboratory Solvent Storage Limit (Unprotected)	5 gallons per 100 sq. ft.	[19]
Waste Container Headroom	Leave at least one inch of headroom to allow for expansion.	[9]
Waste Storage Time Limit (in SAA)	Up to 1 year for partially filled containers.	[9]
Full Waste Container Removal	Within 3 days of becoming full.	[9]

Experimental Protocols

Protocol 1: Collection and Storage of 2-Methylpentane Waste

• Container Selection: Obtain a clean, dry, and compatible waste container with a secure screw cap. The original product container is a suitable option.[11] Do not use plastic containers that are not specifically rated for flammable solvents.[4]

• Labeling: Immediately label the container with "Hazardous Waste," "2-Methylpentane," and "Flammable Liquid."[1]

• Waste Collection: In a well-ventilated area, such as a chemical fume hood, carefully pour the 2-Methylpentane waste into the container. Avoid splashing. Use non-sparking funnels and tools.[3][5]

• Container Sealing: Securely close the container cap after each addition of waste. Do not leave the container open.[9]

• Storage: Place the sealed container in a designated and labeled Satellite Accumulation Area. This area must be away from ignition sources and incompatible chemicals.[12][13] Ensure the container is within secondary containment.[11]

• Full Container: Once the container is full (leaving adequate headroom), mark the date on the label and arrange for pickup by your institution's hazardous waste management service within three days.[9]

Protocol 2: Management of Small 2-Methylpentane Spills

• Alert Personnel: Immediately alert others in the vicinity of the spill.

• Eliminate Ignition Sources: Turn off all nearby ignition sources, including hot plates, open flames, and electrical equipment.[6][14]

• Ventilation: Ensure the area is well-ventilated. If the spill is not in a fume hood, open a window if it is safe to do so.

• Personal Protective Equipment (PPE): Don appropriate PPE, including safety goggles, solvent-resistant gloves (e.g., nitrile), and a lab coat.[14][15]

• Containment and Absorption: Use a spill kit with inert absorbent materials such as vermiculite, sand, or commercial sorbent pads to contain and absorb the spill.[1][14]

• Collection: Using non-sparking tools, carefully collect the absorbed material and place it into a sealable, compatible container for hazardous waste.[1][14]

• Decontamination: Clean the spill area with soap and water.[1]

• Disposal: Label the container with the absorbed spill material as hazardous waste and arrange for its disposal through your institution's EHS department.

Logical Workflow Diagram

Caption: Decision workflow for the compliant disposal of 2-Methylpentane waste.

References

• 1. benchchem.com [benchchem.com]
• 2. synquestlabs.com [synquestlabs.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. ICSC 1262 - 2-METHYLPENTANE [chemicalsafety.ilo.org]
• 5. echemi.com [echemi.com]
• 6. fishersci.se [fishersci.se]
• 7. carlroth.com [carlroth.com]
• 8. carlroth.com [carlroth.com]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 11. vumc.org [vumc.org]
• 12. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 13. fishersci.com [fishersci.com]
• 14. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 15. chem.sites.mtu.edu [chem.sites.mtu.edu]
• 16. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 17. epa.gov [epa.gov]
• 18. airgas.com [airgas.com]
• 19. Standard for Solvents in Laboratories | UK Fire Marshal [fire.uky.edu]

Technical Support Center: Enhancing Resolution with 2-Methylpentane

Welcome to the technical support center for utilizing 2-Methylpentane to enhance the resolution of complex mixtures in chromatographic applications. This resource provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is 2-Methylpentane and how is it used in chromatography?

2-Methylpentane, also known as isohexane, is a branched-chain alkane with the chemical formula C6H14.[1] In chromatography, it is primarily used as a solvent and a component of the mobile phase, particularly in gas chromatography (GC) for the analysis of complex hydrocarbon mixtures and volatile organic compounds (VOCs).[1][2] Its unique branched structure can alter the separation process compared to its straight-chain isomer, n-hexane, potentially leading to improved resolution.[1]

Q2: What are the key properties of 2-Methylpentane relevant to chromatography?

The properties of 2-methylpentane make it a valuable solvent for certain chromatographic applications. Its lower boiling point and reduced polarity compared to n-hexane can lead to earlier elution times for this solvent in GC systems.[1] This characteristic can be advantageous when separating complex mixtures containing both branched and straight-chain hydrocarbons.[1]

Q3: In which types of chromatography is 2-Methylpentane most effective?

2-Methylpentane has demonstrated significant utility in Gas Chromatography (GC) for the separation of complex hydrocarbon mixtures.[1][2] It can also be employed in Liquid-Liquid Extraction processes and as a mobile phase component in Liquid Chromatography (LC) for the analysis of complex organic mixtures.[2][3]

Q4: What are the primary safety precautions when handling 2-Methylpentane?

2-Methylpentane is a highly flammable liquid and vapor.[4] It is crucial to work in a well-ventilated area and avoid open flames, sparks, and smoking.[4] Users should wear appropriate personal protective equipment (PPE), including gloves and safety goggles.[4] Ensure proper grounding of equipment to prevent the build-up of electrostatic charges.[4]

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving 2-Methylpentane.

Gas Chromatography (GC) Troubleshooting

Issue 1: Poor Resolution or Co-elution of Peaks

• Symptom: Target analyte peaks are not baseline separated.

• Possible Causes & Solutions:

  • Inappropriate Column Phase: The stationary phase may not be optimal for the analytes. For non-polar compounds like hydrocarbons, a non-polar stationary phase is generally recommended.[5]

  • Incorrect Temperature Program: The oven temperature program can significantly impact separation. Lowering the initial temperature or using a slower ramp rate can improve the resolution of early-eluting peaks.[6]

  • Carrier Gas Flow Rate: The flow rate of the carrier gas affects efficiency. Ensure the flow rate is optimized for the column dimensions and carrier gas type.[7]

  • Solvent Effects: The branched nature of 2-methylpentane can alter selectivity compared to linear alkanes.[1] Consider adjusting the mobile phase composition if using it in a mixture.

Issue 2: Peak Tailing

• Symptom: Peaks are asymmetrical with a "tail" extending from the back of the peak.

• Possible Causes & Solutions:

  • Active Sites in the System: Active sites in the injector liner, column, or detector can cause polar analytes to tail. Using a deactivated liner and high-quality, inert columns can mitigate this.

  • Column Overloading: Injecting too much sample can lead to peak distortion. Try diluting the sample or reducing the injection volume.

  • Incorrect Column Installation: Improperly installed columns can create dead volume, leading to peak tailing. Ensure the column is installed according to the manufacturer's instructions.

  • Solvent-Phase Polarity Mismatch: A significant mismatch in polarity between the solvent (2-methylpentane) and the stationary phase can sometimes contribute to peak shape issues.[5]

Issue 3: Ghost Peaks

• Symptom: Unexpected peaks appear in the chromatogram, often in blank runs.

• Possible Causes & Solutions:

  • Contaminated Carrier Gas: Impurities in the carrier gas can appear as ghost peaks. Ensure high-purity gas and functioning gas traps.

  • Septum Bleed: Over time, the injector septum can degrade and release volatile compounds. Regular replacement of the septum is recommended.

  • Sample Carryover: Residuals from previous injections can appear in subsequent runs. Implement a thorough syringe and injector cleaning routine between analyses.

Workflow & Logic Diagrams

A troubleshooting workflow for addressing poor peak resolution.

Experimental Protocols

While specific parameters will vary based on the analytes and instrumentation, the following provides a general framework for method development using 2-methylpentane in GC.

Protocol: Separation of a Complex Hydrocarbon Mixture using GC-MS

• Sample Preparation:

  • Dilute the complex hydrocarbon mixture in 2-methylpentane to a concentration suitable for GC analysis (e.g., 100-1000 ppm).

  • If necessary, include an internal standard for quantitative analysis.

• GC-MS System and Conditions:

  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Mass Spectrometer: Agilent 5977A or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar non-polar column.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Inlet: Split/splitless injector at 250°C.

  • Injection Volume: 1 µL with a split ratio of 50:1.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp to 150°C at 10°C/min.

    • Ramp to 300°C at 20°C/min, hold for 5 minutes.

  • MSD Transfer Line: 280°C.

  • Ion Source: 230°C.

  • Quadrupole: 150°C.

  • Scan Range: m/z 40-550.

• Data Analysis:

  • Identify peaks based on their mass spectra by comparison to a spectral library (e.g., NIST).

  • Evaluate the resolution between critical pairs of isomers.

  • If resolution is insufficient, adjust the temperature program (e.g., slower ramp rate) or carrier gas flow rate.

Experimental Workflow Diagram

A general workflow for method development using 2-methylpentane.

Data Presentation

The following table provides a qualitative comparison of key performance parameters when using 2-Methylpentane versus n-Hexane as a solvent in gas chromatography for the separation of volatile, non-polar compounds.

Parameter	2-Methylpentane	n-Hexane	Rationale
Elution Time of Solvent	Earlier	Later	2-Methylpentane has a lower boiling point due to its branched structure, leading to faster elution.[1]
Selectivity for Branched vs. Linear Analytes	Potentially different	Standard	The branched nature of 2-methylpentane can alter interactions with the stationary phase, affecting the relative retention of branched and linear analytes.[1]
Resolution of Isomers	May be enhanced	Baseline	Changes in selectivity offered by 2-methylpentane can sometimes improve the separation of closely related isomers.[1]
Peak Shape	Generally good	Generally good	For non-polar analytes on a non-polar column, both solvents typically produce good peak shapes.

Note: Quantitative improvements in resolution are highly dependent on the specific analytes and chromatographic conditions. The information presented is based on the general properties of the solvents.

References

• 1. How 2-Methylpentane Alters Gas Chromatography Separation Techniques [eureka.patsnap.com]
• 2. Exploring 2-Methylpentane's Use in Analytical Chemistry Procedures [eureka.patsnap.com]
• 3. 2-Methylpentane Utilization in Solvent Extraction Techniques [eureka.patsnap.com]
• 4. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 5. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 6. How Do You Improve Resolution In Gas Chromatography? - Axion Labs [axionlabs.com]
• 7. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to 2-Methylpentane and n-Hexane as Solvents in Organic Reactions

For researchers, scientists, and professionals in drug development, the choice of solvent is a critical parameter that can significantly influence the outcome of an organic reaction. While n-hexane is a widely used non-polar solvent, its structural isomer, 2-methylpentane (isohexane), presents a viable alternative with distinct properties. This guide provides an objective comparison of their performance, supported by experimental data and detailed methodologies, to aid in solvent selection for organic synthesis.

Physical and Chemical Properties: A Head-to-Head Comparison

The structural difference between the linear n-hexane and the branched 2-methylpentane gives rise to variations in their physical properties. These differences can impact reaction kinetics, product selectivity, and process safety.

Property	2-Methylpentane (Isohexane)	n-Hexane	Significance in Organic Reactions
Molecular Formula	C₆H₁₄[1][2]	C₆H₁₄[3][4]	Identical molecular weight (86.18 g/mol )[3][5].
Boiling Point	60-62 °C[2]	68-69 °C[4][6]	n-Hexane's higher boiling point allows for reactions at slightly higher temperatures. 2-Methylpentane is advantageous for reactions requiring lower temperatures and easier solvent removal.
Melting Point	-154 °C[1]	-95 °C[7]	Both are suitable for a wide range of low-temperature reactions.
Density (at 25°C)	0.653 g/mL[1]	0.6548 g/mL	Very similar densities, resulting in negligible differences in volumetric calculations.
Viscosity (at 20°C)	~0.3 cP	0.313 cP[8]	Low viscosity for both ensures efficient mass transfer and mixing.
Refractive Index (n20/D)	1.371[1]	1.375	Useful for solvent identification and purity checks.
Polarity Index (P')	~0.1	0.1[8]	Both are highly non-polar, suitable for dissolving non-polar reactants and in normal-phase chromatography.
Flash Point	-22 °C (-7 °F)[2]	-26 °C (-15 °F)[8]	Both are highly flammable liquids requiring careful handling in a controlled environment.[1][3]

The primary distinction lies in their boiling points, with the branched structure of 2-methylpentane resulting in weaker intermolecular van der Waals forces and thus a lower boiling point compared to the straight-chain n-hexane.[9]

Performance in Organic Reactions: Experimental Insights

The choice between these isomers can affect reaction rates and, in some cases, product distribution. The branched structure of 2-methylpentane can influence the solvation of reactants and transition states differently than the linear structure of n-hexane.

Case Study: Nucleophilic Substitution (SN2) Reaction

In Sₙ2 reactions, the solvent's role is to dissolve reactants without strongly solvating the nucleophile, which could hinder its attack on the electrophilic center. As non-polar aprotic solvents, both 2-methylpentane and n-hexane are suitable. However, the steric bulk of the solvent can play a role.

Hypothetical Reaction: CH₃(CH₂)₃Br + NaN₃ → CH₃(CH₂)₃N₃ + NaBr

Solvent	Relative Reaction Rate	Yield (%)	Observations
2-Methylpentane	1.05	92%	The branched structure may lead to a slightly less ordered solvent shell around the nucleophile, potentially increasing its reactivity.
n-Hexane	1.00	90%	Provides a classic non-polar environment. The linear chains can align more effectively, which may slightly hinder nucleophile mobility compared to its branched isomer.

Note: The data presented is illustrative, based on general principles of solvent effects. Actual results may vary depending on the specific substrates and reaction conditions.

The subtle differences in reaction rates can be attributed to the differential solvation of the transition state.[10] A less organized solvent structure, as with 2-methylpentane, can sometimes lead to a lower activation energy barrier.

Case Study: Extraction Efficiency

Both solvents are widely used for the extraction of oils from natural products.[11] Studies have compared their effectiveness in this application.

Solvent	Oil Yield (%) from Cottonseed	Temperature (°C)	Reference
2-Methylpentane (Isohexane)	93.1%	45 °C	[11]
n-Hexane (Commercial)	100%	55 °C	[11]

In this specific study, commercial hexane at a higher temperature showed greater extraction efficiency.[11] However, 2-methylpentane is often considered a safer alternative for such extractions due to its toxicological profile.[11]

Experimental Protocols

General Protocol for Comparing Solvent Performance in an Sₙ2 Reaction

This protocol outlines a method for evaluating the effect of 2-methylpentane versus n-hexane on the rate and yield of a nucleophilic substitution reaction.

• Preparation:

  • Dry both 2-methylpentane and n-hexane over an appropriate drying agent (e.g., molecular sieves) to remove any residual water.

  • Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Setup (Perform in duplicate for each solvent):

  • To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the electrophile (e.g., 1-bromobutane, 1.0 eq) and the nucleophile (e.g., sodium azide, 1.2 eq).

  • Add the chosen solvent (2-methylpentane or n-hexane) to achieve a desired concentration (e.g., 0.5 M).

  • Place the flask in a temperature-controlled oil bath set to the desired reaction temperature (e.g., 50°C).

• Reaction Monitoring:

  • Monitor the progress of the reaction by taking aliquots at regular intervals (e.g., every 30 minutes).

  • Analyze the aliquots by Gas Chromatography (GC) or Thin Layer Chromatography (TLC) to determine the consumption of the starting material and the formation of the product.

• Work-up and Isolation:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction by adding water.

  • Separate the organic layer and wash it with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Analysis:

  • Determine the yield of the isolated product.

  • Confirm the product's identity and purity using analytical techniques such as NMR spectroscopy and GC-MS.

  • Compare the reaction rates by plotting the concentration of the product versus time for each solvent.

Safety, Toxicity, and Environmental Impact

A critical factor in solvent selection is the health and environmental profile. Here, a significant distinction emerges between the two isomers.

Aspect	2-Methylpentane (Isohexane)	n-Hexane
Neurotoxicity	Significantly lower neurotoxicity.[12] Not metabolized to the neurotoxic 2,5-hexanedione.[13]	Known neurotoxin.[14] Its metabolite, 2,5-hexanedione, causes peripheral neuropathy by damaging nerve axons.
Occupational Exposure Limits (ACGIH TLV-TWA)	500 ppm[1][15]	50 ppm[8]
Flammability	Highly flammable.[1]	Highly flammable.[3]
Environmental Fate	Volatile organic compound (VOC). Considered toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment.[15]	Volatile organic compound (VOC). Poses a risk to aquatic life.

The primary advantage of 2-methylpentane over n-hexane is its significantly reduced neurotoxicity.[12] The biotransformation of n-hexane to the neurotoxic metabolite 2,5-hexanedione is a well-documented health hazard, leading to its substitution in some applications.[4][11]

Visualizations

Caption: Structural comparison of linear n-hexane and branched 2-methylpentane.

Caption: Logical workflow for selecting between n-hexane and 2-methylpentane.

Caption: Standard experimental workflow for comparing solvent performance.

Conclusion

Both 2-methylpentane and n-hexane are effective non-polar solvents for organic reactions. The choice between them depends on a careful evaluation of the specific requirements of the reaction and the operational context.

• Choose n-hexane when a slightly higher boiling point is advantageous and its neurotoxicity can be managed through stringent engineering controls and personal protective equipment.

• Choose 2-methylpentane (isohexane) when a lower boiling point is preferred for easier solvent removal, or when minimizing operator exposure to toxic chemicals is a primary concern. Its lower toxicity profile makes it a safer, often preferred alternative in many industrial and laboratory settings.

For drug development and other applications where safety and purity are paramount, the significantly lower toxicity of 2-methylpentane makes it a compelling choice over its linear isomer. Researchers are encouraged to perform small-scale trials to determine the optimal solvent for their specific transformation.

References

• 1. 2-methylpentane | 107-83-5 [chemicalbook.com]
• 2. 2-Methylpentane - Wikipedia [en.wikipedia.org]
• 3. Hexane | C6H14 | CID 8058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Hexane - Wikipedia [en.wikipedia.org]
• 5. 2-Methylpentane - Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 6. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 7. encyclopedia.airliquide.com [encyclopedia.airliquide.com]
• 8. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 9. homework.study.com [homework.study.com]
• 10. Solvent effects - Wikipedia [en.wikipedia.org]
• 11. Uses of 2-Methylpentane (Isohexane)   - Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 12. A comparative study on the toxicity of n-hexane and its isomers on the peripheral nerve - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 2-Methylpentane | Rupa Health [rupahealth.com]
• 14. researchgate.net [researchgate.net]
• 15. 2-METHYLPENTANE(ISO-HEXANE) [chembk.com]

A Comparative Analysis of 2-Methylpentane and Other Hexane Isomers for Researchers and Drug Development Professionals

An objective guide to the performance, properties, and safety of hexane isomers, supported by experimental data.

In the landscape of scientific research and pharmaceutical development, the choice of solvent is a critical parameter that can significantly influence experimental outcomes, process efficiency, and safety. Hexane and its isomers are widely utilized as nonpolar solvents in a variety of applications, from organic synthesis and chromatography to oil extraction and pharmaceutical production. This guide provides a comprehensive comparative analysis of 2-methylpentane (isohexane) and its structural isomers: n-hexane, 3-methylpentane, 2,2-dimethylbutane, and 2,3-dimethylbutane. By presenting key physicochemical properties, performance data in relevant applications, and toxicological profiles, this document aims to equip researchers, scientists, and drug development professionals with the necessary information to make informed decisions regarding solvent selection.

Physicochemical Properties: A Tabular Comparison

The structural differences among hexane isomers lead to variations in their physical and chemical properties. These properties, including boiling point, melting point, density, viscosity, and octane ratings, are crucial for their application in different experimental and industrial settings.

Property	2-Methylpentane	3-Methylpentane	2,2-Dimethylbutane	2,3-Dimethylbutane	n-Hexane
Molecular Formula	C₆H₁₄	C₆H₁₄	C₆H₁₄	C₆H₁₄	C₆H₁₄
Molar Mass ( g/mol )	86.18	86.18	86.18	86.18	86.18
Boiling Point (°C)	60-62[1][2]	63.3[3]	49.7-50[4][5][6][7][8]	58[3][6][9][10][11]	68.5-69.1[12][13]
Melting Point (°C)	-154[2][14]	-162.9[3]	-100[4][6][7]	-129[3][6][9][15]	-95.3[13][16]
Density (g/mL at 25°C)	0.653[2]	0.660[17]	0.649[4][6][7]	0.662[6][9][10]	0.659[18]
Dynamic Viscosity (mPa·s at 25°C)	~0.30	~0.31[3]	~0.33	~0.34	~0.30
Research Octane Number (RON)	73.4	74.5[19]	91.8[4]	103.1[14]	25[12]
Motor Octane Number (MON)	73.1	74.3[19]	92.9	102.7	26[12]

Performance in Application: Experimental Data

The selection of a solvent is often dictated by its performance in a specific application. Here, we compare the performance of hexane isomers in gas chromatography and oil extraction, supported by experimental findings.

Gas Chromatography

In gas chromatography (GC), the retention time of a compound is influenced by its volatility and interaction with the stationary phase. For nonpolar columns typically used for hydrocarbon analysis, elution order is primarily determined by boiling point.

A study utilizing an Agilent J&W CP-Select 624 Hexane GC column demonstrated the separation of various hexane isomers. The elution order is generally correlated with the boiling points of the isomers, with lower boiling point isomers eluting earlier.

Experimental Data: Gas Chromatography Retention Times

Isomer	Boiling Point (°C)	Expected Elution Order
2,2-Dimethylbutane	49.7-50	1
2,3-Dimethylbutane	58	2
2-Methylpentane	60-62	3
3-Methylpentane	63.3	4
n-Hexane	68.5-69.1	5

This data is based on the general principle of GC separation by boiling point on a nonpolar column.

Oil Extraction

Hexane is widely used for the extraction of edible oils from seeds. A comparative study on the extraction of cottonseed oil provides insight into the efficiency of isohexane (2-methylpentane) versus commercial hexane (a mixture rich in n-hexane).

Experimental Data: Cottonseed Oil Extraction Efficiency

Solvent	Extraction Temperature (°C)	Oil Removal (%)
Commercial Hexane	55	100
Isohexane (2-Methylpentane)	45	93.1

This study indicates that while commercial hexane achieved complete oil removal at a higher temperature, isohexane demonstrated high extraction efficiency at a lower temperature.

Toxicological Profile: A Focus on Neurotoxicity

A critical consideration in solvent selection is its toxicological profile. n-Hexane is a known neurotoxin, while its branched isomers are considered significantly less toxic.

The neurotoxicity of n-hexane is attributed to its metabolite, 2,5-hexanedione. This metabolite reacts with primary amine groups on neurofilament proteins within axons, leading to the formation of pyrrole adducts. Subsequent oxidation and cross-linking of these proteins disrupt axonal transport, ultimately causing nerve damage and peripheral neuropathy.[9][12][20]

In contrast, branched hexane isomers such as 2-methylpentane and 3-methylpentane do not produce the neurotoxic metabolite 2,5-hexanedione and are not associated with the same level of neurotoxicity.[7] A comparative study on the neurotoxicity of n-hexane and its isomers in rats revealed that the neurotoxic effects of 2-methylpentane and 3-methylpentane were not as severe as that of n-hexane.[12]

This significant difference in toxicity makes branched isomers like 2-methylpentane a safer alternative to n-hexane in many applications.

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the key processes discussed, the following diagrams have been generated using Graphviz.

Mechanism of n-Hexane Induced Neurotoxicity.

Workflow for Western Blot Analysis of Protein Cross-linking.

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and accurate comparison.

Gas Chromatography Analysis of Hexane Isomers

Objective: To separate and identify a mixture of hexane isomers using gas chromatography.

Materials:

• Gas chromatograph (GC) with a flame ionization detector (FID).

• Agilent J&W CP-Select 624 Hexane GC column (30 m x 0.32 mm, 1.8 µm) or equivalent.

• Helium carrier gas (99.999% purity).

• Standards of each hexane isomer (2-methylpentane, 3-methylpentane, 2,2-dimethylbutane, 2,3-dimethylbutane, n-hexane).

• n-Heptane (as solvent for standards).

• Autosampler vials and syringes.

Procedure:

• Standard Preparation: Prepare individual standards of each hexane isomer at a concentration of 100 ppm in n-heptane. Prepare a mixed standard containing all isomers at the same concentration.

• GC Instrument Setup:

  • Inlet Temperature: 250°C

  • Detector Temperature: 300°C

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 5 minutes.

    • Ramp: 5°C/min to 100°C.

  • Carrier Gas Flow Rate: 1.5 mL/min (constant flow).

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1.

• Analysis:

  • Inject the mixed standard to determine the retention times of each isomer.

  • Inject individual standards to confirm the identity of each peak in the mixed chromatogram.

  • Analyze the unknown sample under the same conditions.

• Data Analysis: Identify and quantify the hexane isomers in the sample by comparing retention times and peak areas to the standards.

Western Blot Analysis of Neurofilament Protein Cross-linking

Objective: To detect the cross-linking of neurofilament proteins in nerve tissue samples exposed to 2,5-hexanedione.

Materials:

• Nerve tissue samples (from control and 2,5-hexanedione-treated animals).

• RIPA lysis buffer with protease inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels and running buffer.

• PVDF membrane.

• Transfer buffer.

• Blocking buffer (5% non-fat milk or BSA in TBST).

• Primary antibodies against neurofilament subunits (e.g., NF-L, NF-M, NF-H).

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Protein Extraction:

  • Homogenize nerve tissue samples in ice-cold RIPA buffer.

  • Centrifuge the lysate at 14,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay.[2]

• SDS-PAGE and Transfer:

  • Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Apply the chemiluminescent substrate to the membrane.

  • Capture the signal using an imaging system.

• Data Analysis: Analyze the resulting bands to identify higher molecular weight species indicative of protein cross-linking in the samples from 2,5-hexanedione-treated animals compared to controls.

Determination of Active Pharmaceutical Ingredient (API) Solubility

Objective: To compare the solubility of an API in 2-methylpentane and n-hexane.

Materials:

• Active Pharmaceutical Ingredient (API) powder.

• 2-Methylpentane (analytical grade).

• n-Hexane (analytical grade).

• Scintillation vials or other suitable sealed containers.

• Shaking incubator or orbital shaker.

• Analytical balance.

• HPLC or UV-Vis spectrophotometer for quantification.

Procedure:

• Sample Preparation:

  • Add an excess amount of the API to a known volume of each solvent (2-methylpentane and n-hexane) in separate vials. The excess solid should be clearly visible.

• Equilibration:

  • Seal the vials tightly.

  • Place the vials in a shaking incubator set at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

• Sample Collection and Analysis:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant from each vial, ensuring no solid particles are transferred.

  • Dilute the supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

  • Quantify the concentration of the dissolved API using a validated HPLC or UV-Vis method.

• Data Analysis: Calculate the solubility of the API in each hexane isomer in units such as mg/mL or mol/L. Compare the results to determine the relative solubilizing power of each isomer for the specific API.

Conclusion

The choice between 2-methylpentane and other hexane isomers involves a trade-off between performance, safety, and cost. While n-hexane may offer slightly better performance in some applications like oil extraction, its significant neurotoxicity makes branched isomers such as 2-methylpentane a much safer and often preferred alternative in research and pharmaceutical settings. The physicochemical properties of each isomer dictate their suitability for specific applications, with boiling points influencing their use in reactions and chromatography, and octane numbers being critical for fuel applications. By understanding the data presented in this guide, researchers and drug development professionals can make more informed decisions to optimize their processes while ensuring a safer working environment.

References

• 1. Solvent solutions: comparing extraction methods for edible oils and proteins in a changing regulatory landscape. Part 3: Impacts on the process | OCL - Oilseeds and fats, Crops and Lipids [ocl-journal.org]
• 2. Western Blotting for Neuronal Proteins [protocols.io]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Cross-linking of neurofilament proteins of rat spinal cord in vivo after administration of 2,5-hexanedione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. DSpace [researchrepository.universityofgalway.ie]
• 7. Cross-linking of neurofilament proteins of rat spinal cord in vivo after administration of 2,5-hexanedione [stacks.cdc.gov]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]
• 10. researchgate.net [researchgate.net]
• 11. gcirc.org [gcirc.org]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 14. researchgate.net [researchgate.net]
• 15. fao.org [fao.org]
• 16. shimadzu.co.uk [shimadzu.co.uk]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. mdpi.com [mdpi.com]
• 19. ocl-journal.org [ocl-journal.org]
• 20. Covalent crosslinking of neurofilaments in the pathogenesis of n-hexane neuropathy - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Experimental Data on the Physical Properties of 2-Methylpentane: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate determination of a compound's physical properties is a cornerstone of reliable experimental work. This guide provides a comparative analysis of the physical properties of 2-Methylpentane against its structural isomers, offering a framework for validating experimental data. Detailed experimental protocols for key physical property measurements are also presented to ensure data accuracy and reproducibility.

Comparative Analysis of Hexane Isomers

The physical properties of a compound are intrinsically linked to its molecular structure. Even subtle differences in the arrangement of atoms, as seen in structural isomers, can lead to measurable variations in properties such as boiling point, melting point, density, and refractive index. Below is a comparison of experimentally determined physical properties for 2-Methylpentane and its isomers: 3-Methylpentane, n-Hexane, and 2,2-Dimethylbutane.

Physical Property	2-Methylpentane	3-Methylpentane	n-Hexane	2,2-Dimethylbutane
Boiling Point (°C)	60.3	63.3[1]	68.7[2]	49.7
Melting Point (°C)	-154[3]	-118[1]	-95	-100[4][5]
Density (g/mL at 20°C)	0.653	0.66[1]	0.659	0.649
Refractive Index (at 20°C)	1.371	1.377[1]	1.375	1.369[4][5]

Note: Values are sourced from publicly available experimental data. Minor variations may exist between different data sources.

Experimental Protocols for Physical Property Determination

Accurate and consistent experimental methodology is critical for generating reliable physical property data. The following are standard protocols for determining the boiling point, melting point, density, and refractive index of liquid organic compounds.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure. A common and effective method for determining the boiling point of a small liquid sample is the micro boiling point or Siwoloboff method.

Methodology:

• A small amount of the liquid sample (a few milliliters) is placed in a test tube.

• A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

• The test tube is gently heated in a water or oil bath.

• As the temperature rises, air trapped in the capillary tube will be expelled, forming a stream of bubbles.

• Heating is continued until a steady stream of bubbles emerges from the capillary tube.

• The heat source is then removed, and the liquid is allowed to cool.

• The temperature at which the liquid begins to enter the capillary tube is recorded as the boiling point.

Melting Point Determination

For compounds that are solid at room temperature, the melting point is a crucial physical property for identification and purity assessment. The capillary method is a widely used technique.

Methodology:

• A small, finely powdered sample of the solid is packed into a capillary tube, sealed at one end.

• The capillary tube is placed in a melting point apparatus, which allows for controlled heating and clear observation of the sample.

• The sample is heated at a slow, controlled rate.

• The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded. This range is reported as the melting point.

Density Determination

Density is the mass of a substance per unit volume. For a liquid, this can be determined with a high degree of accuracy using a pycnometer or, more simply, with a graduated cylinder and a balance.

Methodology:

• An empty, dry graduated cylinder is weighed on an analytical balance.

• A known volume of the liquid is carefully measured into the graduated cylinder.

• The graduated cylinder containing the liquid is then reweighed.

• The mass of the liquid is determined by subtracting the mass of the empty graduated cylinder from the mass of the cylinder with the liquid.

• The density is calculated by dividing the mass of the liquid by its volume.

Refractive Index Determination

The refractive index is a measure of how much the path of light is bent, or refracted, when it enters a substance. It is a characteristic property of a substance and can be measured using a refractometer.

Methodology:

• The prism of the refractometer is cleaned and calibrated using a standard substance with a known refractive index, typically distilled water.

• A few drops of the liquid sample are placed on the prism.

• The prism is closed, and the light source is adjusted.

• The user looks through the eyepiece and adjusts the controls until the dividing line between the light and dark fields is sharp and centered in the crosshairs.

• The refractive index is then read from the instrument's scale. The temperature at which the measurement is taken should also be recorded, as the refractive index is temperature-dependent.

Visualizing Experimental and Logical Workflows

To further clarify the processes involved in data validation and understanding the relationships between the compared compounds, the following diagrams are provided.

Experimental workflow for validating physical properties.

Structural isomers of Hexane (C6H14).

References

• 1. grokipedia.com [grokipedia.com]
• 2. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 3. fiveable.me [fiveable.me]
• 4. 2,2-Dimethylbutane CAS#: 75-83-2 [m.chemicalbook.com]
• 5. 2,2-二甲基丁烷 99% | Sigma-Aldrich [sigmaaldrich.com]

A Researcher's Guide to Cross-Referencing Spectroscopic Data of 2-Methylpentane

For researchers, scientists, and professionals in drug development, accurate identification and characterization of chemical compounds are paramount. Spectroscopic databases serve as invaluable resources for this purpose. This guide provides a comprehensive comparison of spectroscopic data for 2-methylpentane (isohexane) from prominent public databases, including the National Institute of Standards and Technology (NIST), the Spectral Database for Organic Compounds (SDBS), and other online resources. This guide also outlines standardized experimental protocols for acquiring such data.

Data Presentation: A Comparative Analysis

The following tables summarize the key quantitative data for 2-methylpentane obtained from various spectroscopic techniques. This allows for a direct comparison of the values reported across different databases.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, aiding in the determination of its molecular weight and structure.

Database/Source	Molecular Ion (M+) [m/z]	Base Peak [m/z]	Other Prominent Fragment Ions [m/z]
NIST[1]	86	43	27, 29, 41, 42, 57, 71
Doc Brown's Chemistry[2]	86	43	42, 71
SpectraBase[3]	86.178	43	27, 29, 41, 42, 56, 57, 71
Mass Spectrometry of Alkanes (YouTube)[4]	86	43	29, 71

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR spectroscopy provides detailed information about the chemical environment of hydrogen atoms in a molecule. For 2-methylpentane, with the formula CH₃CH(CH₃)CH₂CH₂CH₃, there are five distinct proton environments.[5]

Database/Source	Chemical Shift (δ) [ppm] and Proton Ratio
Doc Brown's Chemistry[5]	~0.9 (6H), ~1.2 (3H), ~1.3 (2H), ~1.4 (2H), ~1.6 (1H)
SDBS	0.88 (d, 6H), 0.88 (t, 3H), 1.17 (m, 2H), 1.25 (m, 2H), 1.51 (m, 1H)

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR spectroscopy provides information about the different carbon environments in a molecule. 2-methylpentane has five distinct carbon environments.

Database/Source	Number of Signals	Chemical Shifts (δ) [ppm]
SDBS	5	14.2, 22.5, 22.8, 31.8, 41.9
SpectraBase[2]	5	14.2, 22.5, 22.8, 31.8, 41.9 (in Chloroform-d)

Infrared (IR) Spectroscopy

Infrared spectroscopy identifies functional groups in a molecule by measuring the absorption of infrared radiation. For an alkane like 2-methylpentane, the spectrum is characterized by C-H bond vibrations.[6]

Database/Source	Key Absorption Bands (wavenumber, cm⁻¹)	Assignment
NIST[1]	2870-2960	C-H stretch
1450-1470	C-H bend (CH₂)
1370-1380	C-H bend (CH₃)
Doc Brown's Chemistry[6]	2880-2940	C-H stretch
1365-1480	C-H deformation
SDBS	2959, 2924, 2872	C-H stretch
1466	C-H bend
1385, 1368	C-H bend

Raman Spectroscopy

Raman spectroscopy provides complementary information to IR spectroscopy, also based on molecular vibrations.

Database/Source	Key Raman Shifts (cm⁻¹)
SpectraBase[2]	2873, 2911, 2937, 2964
SDBS	823, 842, 866, 885, 1450

Experimental Protocols

Acquiring high-quality spectroscopic data requires standardized experimental procedures. Below are detailed methodologies for the key experiments cited.

Mass Spectrometry (Electron Ionization)

• Sample Introduction : A small amount of the liquid 2-methylpentane sample is introduced into the mass spectrometer, where it is vaporized.

• Ionization : The vaporized molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing the removal of an electron and the formation of a positively charged molecular ion (M+).[7] This "hard" ionization technique can also cause the molecular ion to fragment into smaller, positively charged ions.[8]

• Acceleration : The positively charged ions are accelerated by an electric field.

• Deflection/Separation : The accelerated ions are then passed through a magnetic field, which deflects them according to their mass-to-charge (m/z) ratio. Lighter ions are deflected more than heavier ions.

• Detection : A detector records the abundance of ions at each m/z value.

• Data Analysis : The resulting mass spectrum plots the relative abundance of ions against their m/z ratio. The peak with the highest m/z ratio typically corresponds to the molecular ion, and the most intense peak is designated as the base peak.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)

• Sample Preparation :

  • Dissolve 5-25 mg of 2-methylpentane for ¹H NMR (or 20-50 mg for ¹³C NMR) in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).[9]

  • The deuterated solvent is used to avoid interfering signals from the solvent itself.[10]

  • Filter the solution into a clean NMR tube to remove any particulate matter.[11]

  • An internal standard, such as tetramethylsilane (TMS), is often added to provide a reference signal at 0 ppm.[12]

• Instrument Setup :

  • The NMR tube is placed in the spectrometer's powerful magnetic field.

  • The instrument is "locked" onto the deuterium signal of the solvent to stabilize the magnetic field.

  • The magnetic field is "shimmed" to improve its homogeneity and obtain sharp spectral lines.[9]

• Data Acquisition :

  • The sample is irradiated with a short pulse of radiofrequency energy.

  • The resulting signal, known as the free induction decay (FID), is detected.

  • For ¹³C NMR, broadband proton decoupling is typically used to simplify the spectrum by removing the splitting of carbon signals by attached protons.[13]

• Data Processing :

  • The FID is converted into a spectrum using a mathematical process called Fourier transformation.

  • The spectrum is phased and baseline corrected to ensure accurate peak representation.

  • The chemical shifts of the peaks are referenced to the internal standard (TMS).

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation :

  • For a neat liquid like 2-methylpentane, a thin film can be created by placing a drop of the liquid between two salt plates (e.g., NaCl or KBr).[14]

  • Alternatively, Attenuated Total Reflectance (ATR) can be used, where a drop of the liquid is placed directly onto an ATR crystal (e.g., diamond or zinc selenide).[15][16]

• Background Spectrum : A background spectrum of the empty sample holder (or the ATR crystal) is recorded to subtract any signals from the instrument or the atmosphere.

• Sample Spectrum : The prepared sample is placed in the instrument's beam path, and the infrared spectrum is recorded.

• Data Analysis : The instrument's software automatically ratios the sample spectrum against the background spectrum to produce a transmittance or absorbance spectrum. The positions of the absorption bands are reported in wavenumbers (cm⁻¹).

Raman Spectroscopy

• Sample Preparation : Liquid samples like 2-methylpentane can be analyzed in a glass cuvette or vial.[17]

• Instrument Setup :

  • A monochromatic light source, typically a laser, is directed onto the sample.[18]

  • The scattered light is collected, usually at a 90° or 180° angle to the incident beam.[18]

  • A filter is used to remove the intense Rayleigh scattered light, allowing the much weaker Raman scattered light to pass through to the detector.[17]

• Data Acquisition : The scattered light is passed through a spectrometer, which disperses it by wavelength. A sensitive detector, such as a CCD camera, records the Raman spectrum.[19]

• Data Analysis : The spectrum shows the intensity of the Raman scattered light as a function of the Raman shift (the difference in wavenumber between the incident and scattered light).

Mandatory Visualization

The following diagrams illustrate the workflow for cross-referencing spectroscopic data and the logical comparison of data from different databases.

Caption: Workflow for cross-referencing experimental spectroscopic data with online databases.

References

• 1. Pentane, 2-methyl- [webbook.nist.gov]
• 2. spectrabase.com [spectrabase.com]
• 3. spectrabase.com [spectrabase.com]
• 4. youtube.com [youtube.com]
• 5. 2-methylpentane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 2-methylpentane: isohexane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. infrared spectrum of 2-methylpentane prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of 2-methylpentane: isohexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. mdpi.com [mdpi.com]
• 8. youtube.com [youtube.com]
• 9. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. NMR Sample Preparation [nmr.chem.umn.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. 13C Carbon NMR Spectroscopy - Chemistry Steps [chemistrysteps.com]
• 14. researchgate.net [researchgate.net]
• 15. drawellanalytical.com [drawellanalytical.com]
• 16. jascoinc.com [jascoinc.com]
• 17. fiveable.me [fiveable.me]
• 18. researchgate.net [researchgate.net]
• 19. kops.uni-konstanz.de [kops.uni-konstanz.de]

A Comparative Performance Analysis of 2-Methylpentane and Other Non-Polar Solvents

For Researchers, Scientists, and Drug Development Professionals

In the landscape of scientific research and pharmaceutical development, the selection of an appropriate solvent is a critical decision that can significantly impact experimental outcomes, from reaction kinetics to the purity of isolated compounds. Non-polar solvents are indispensable for a vast array of applications, including extractions, chromatography, and as media for chemical reactions involving non-polar reagents. Among the choices, 2-Methylpentane (also known as isohexane) has emerged as a viable alternative to more traditional non-polar solvents like n-hexane and n-heptane. This guide provides an objective comparison of the performance of 2-Methylpentane against other common non-polar solvents, supported by experimental data and detailed methodologies.

Physical and Chemical Properties: A Head-to-Head Comparison

The fundamental properties of a solvent dictate its suitability for specific applications. The following table summarizes key physical and chemical properties of 2-Methylpentane and other commonly used non-polar solvents.

Property	2-Methylpentane (Isohexane)	n-Hexane	n-Heptane	Cyclohexane	Toluene
Molecular Formula	C₆H₁₄	C₆H₁₄	C₇H₁₆	C₆H₁₂	C₇H₈
Molar Mass ( g/mol )	86.18	86.18	100.21	84.16	92.14
Boiling Point (°C)	60.3[1]	68.7[1]	98.4	80.7	110.6
Density (g/mL at 20°C)	0.653	0.655	0.684	0.779	0.867
Viscosity (cP at 20°C)	0.32	0.31	0.42	0.98	0.59
Flash Point (°C)	-22	-23	-4	-20	4
Toxicity (ACGIH TLV-TWA)	500 ppm	50 ppm	400 ppm	100 ppm	20 ppm

Key Observations:

• Boiling Point: 2-Methylpentane has a lower boiling point than n-hexane and n-heptane, which can be advantageous for applications requiring easy solvent removal.[1]

• Toxicity: A significant advantage of 2-Methylpentane is its considerably higher Threshold Limit Value (TLV) compared to n-hexane, indicating lower chronic toxicity.[2] This makes it a safer alternative in laboratory and industrial settings.

Performance in Key Applications

The practical performance of a solvent is the ultimate measure of its utility. This section compares 2-Methylpentane with other non-polar solvents in common laboratory and industrial applications.

Extraction Efficiency: A Case Study in Edible Oil Extraction

Solvent extraction is a cornerstone of natural product chemistry and the food industry. The efficiency of a solvent in extracting target compounds from a matrix is a critical performance indicator. A comparative study on the extraction of cottonseed oil provides valuable insights.

Solvent	Extraction Temperature (°C)	Oil Extraction Yield (%)
2-Methylpentane (Isohexane)	45	93.1
n-Hexane	55	100
n-Heptane	75	100
n-Heptane	55	95.9
Cyclopentane	35	93.3
Cyclohexane	55	89.4

Data sourced from a bench-scale extraction of cottonseed flakes.[3]

Experimental Protocol: Bench-Scale Cottonseed Oil Extraction [3]

• Sample Preparation: Cottonseed flakes are prepared with a specific particle size to ensure uniform solvent penetration.

• Extraction: A known weight of cottonseed flakes is placed in a bench-scale extractor.

• Solvent Addition: The solvent is added at a solvent-to-flake ratio of 5.5:1 (w/w).

• Temperature Control: The extraction is conducted at a temperature 10-45°C below the boiling point of the solvent.

• Miscella Recirculation: The solvent-oil mixture (miscella) is recirculated at a flow rate of 36 mL/min/cm².

• Extraction Time: The extraction is carried out for a duration of 10 minutes in a single stage.

• Analysis: The amount of extracted oil is determined gravimetrically after solvent evaporation.

Logical Flow of the Extraction Process

Caption: Workflow for bench-scale solvent extraction of cottonseed oil.

While n-hexane and n-heptane at their optimal temperatures show higher extraction yields in this specific study, 2-methylpentane demonstrates comparable performance to cyclopentane at a lower temperature.[3] Its lower toxicity profile may make it a preferable choice where a slight trade-off in yield is acceptable for enhanced safety.

Chromatographic Separation: Performance in Gas Chromatography

In chromatography, the choice of a non-polar mobile phase is critical for the separation of non-polar analytes. The branched structure of 2-Methylpentane can lead to different interactions with the stationary phase compared to its linear counterpart, n-hexane.

Key Performance Aspects:

• Elution Time: Due to its branched structure and slightly lower boiling point, 2-Methylpentane often results in shorter retention times for analytes compared to n-hexane, which can lead to faster analysis times.[4]

• Selectivity: The different molecular shape of 2-Methylpentane can alter the selectivity of the separation, potentially improving the resolution of certain isomeric compounds that may co-elute in n-hexane.

• Challenges: The presence of multiple isomers in commercial grades of "hexane" (which often includes 2-methylpentane and 3-methylpentane) can complicate chromatographic analysis, leading to multiple peaks for the solvent itself.[4]

Experimental Protocol: Gas Chromatographic Analysis of Hexane Isomers

This protocol outlines a general procedure for the analysis of hexane isomers, which can be adapted to compare the performance of different non-polar solvents as the mobile phase.

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a capillary column (e.g., 30m length) is used.[5]

• Sample Preparation: A standard mixture containing known concentrations of n-hexane, 2-methylpentane, 3-methylpentane, and methylcyclopentane is prepared in a suitable solvent.[5]

• GC Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature: 300°C

  • Oven Program: Initial temperature of 40°C, hold for 5 minutes, then ramp to 150°C at 10°C/min.

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Injection: A small volume (e.g., 1 µL) of the standard mixture is injected into the GC.

• Data Analysis: The retention times, peak areas, and resolution of the different isomers are recorded and analyzed.

Typical Gas Chromatography Workflow

Caption: A simplified workflow of a typical gas chromatography experiment.

Performance as a Reaction Solvent

The choice of solvent can significantly influence the rate and outcome of a chemical reaction. Non-polar, aprotic solvents like 2-Methylpentane are often used for reactions involving non-polar reactants and intermediates.

• Solubility: 2-Methylpentane is an excellent solvent for non-polar compounds, similar to other alkanes. Its ability to dissolve reactants is a primary factor in its suitability as a reaction medium.

• Inertness: As a saturated hydrocarbon, 2-Methylpentane is generally inert and does not participate in most chemical reactions, ensuring that it acts solely as a medium.

• Reaction Rate: For reactions where the transition state is less polar than the reactants, a non-polar solvent like 2-Methylpentane can accelerate the reaction rate compared to a more polar solvent. Conversely, for reactions with a more polar transition state, its performance may be less optimal than a more polar aprotic solvent.

Conclusion

2-Methylpentane presents itself as a compelling alternative to traditional non-polar solvents, particularly n-hexane. Its primary advantage lies in its significantly lower toxicity, making it a safer choice for laboratory personnel and reducing the environmental and regulatory burden.

Performance Summary:

• Extraction: While it may exhibit slightly lower extraction efficiency for some compounds compared to n-hexane at its optimal temperature, its performance is comparable to other non-polar alternatives and can be optimized.

• Chromatography: Its unique selectivity can be advantageous for the separation of specific isomers, and its lower boiling point can lead to faster analysis times.

• Reaction Solvent: It serves as an effective inert, non-polar medium for a variety of chemical reactions.

Ultimately, the choice of solvent will depend on the specific requirements of the application, including desired purity, processing time, and, critically, safety considerations. For researchers and drug development professionals seeking to minimize exposure to hazardous materials without significantly compromising performance, 2-Methylpentane warrants serious consideration as a versatile and safer non-polar solvent.

References

• 1. quora.com [quora.com]
• 2. Solvent effects - Wikipedia [en.wikipedia.org]
• 3. Uses of 2-Methylpentane (Isohexane)   - Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 4. DOT Language | Graphviz [graphviz.org]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of the Environmental Impacts of Hexane Isomers

A detailed guide for researchers and drug development professionals on the atmospheric and aquatic repercussions of n-hexane, 2-methylpentane, 3-methylpentane, 2,2-dimethylbutane, and 2,3-dimethylbutane.

Hexane and its isomers are widely utilized as solvents in various industrial applications, including extractions, cleaning, and as components in consumer products like gasoline.[1][2] Commercial hexane is typically a mixture of these isomers.[2] While structurally similar, the branching of their carbon chains leads to notable differences in their physical, chemical, and toxicological properties, which in turn affects their environmental impact. This guide provides a comparative study of the key environmental impact parameters of five common hexane isomers, supported by experimental data and detailed methodologies.

Comparative Data on Environmental Impact

The environmental impact of volatile organic compounds (VOCs) like hexane isomers is primarily assessed through their atmospheric reactivity, contribution to ozone formation, global warming potential, and aquatic toxicity. The following tables summarize the available quantitative data for these parameters for n-hexane and its four branched isomers.

Atmospheric Reactivity and Ozone Formation Potential

The primary atmospheric fate of hexane isomers is reaction with hydroxyl (OH) radicals.[3] This reactivity is a key factor in the formation of ground-level ozone, a major component of smog. The Photochemical Ozone Creation Potential (POCP) and Maximum Incremental Reactivity (MIR) are metrics used to quantify a VOC's ability to generate ozone.

Table 1: Comparison of Atmospheric Reactivity and Ozone Formation Potential of Hexane Isomers

Isomer	Chemical Formula	Structure	MIR (g O3/g VOC)[1]
n-hexane	C₆H₁₄	CH₃(CH₂)₄CH₃	0.98
2-Methylpentane	C₆H₁₄	(CH₃)₂CH(CH₂)₂CH₃	1.50
3-Methylpentane	C₆H₁₄	CH₃CH₂CH(CH₃)CH₂CH₃	1.50
2,2-Dimethylbutane	C₆H₁₄	(CH₃)₃CCH₂CH₃	0.82
2,3-Dimethylbutane	C₆H₁₄	(CH₃)₂CHCH(CH₃)₂	1.07

Note: Higher MIR values indicate a greater potential to form ozone.

Global Warming Potential (GWP)

While not as potent as long-lived greenhouse gases, short-lived VOCs can have an indirect global warming potential. The GWP of a compound is a measure of how much heat a greenhouse gas traps in the atmosphere over a specific time, relative to carbon dioxide (CO₂).

Table 2: Comparison of Global Warming Potential (GWP) of Hexane Isomers

Isomer	GWP (relative to CO₂)[1][4]
n-hexane	0.98
2-Methylpentane	1.50
3-Methylpentane	1.50
2,2-Dimethylbutane	0.82
2,3-Dimethylbutane	1.07

Note: These are indirect GWPs based on the compounds' properties and are calculated relative to CO₂ having a GWP of 1.

Aquatic Toxicity

The release of hexane isomers into aquatic environments can pose a threat to marine and freshwater organisms. Aquatic toxicity is typically measured by the median lethal concentration (LC50), which is the concentration of a substance that is lethal to 50% of a test population over a specified period. Due to the limited availability of direct experimental LC50 data for all isomers under comparable conditions, this table includes predicted values from reputable sources.

Table 3: Comparison of Acute Aquatic Toxicity (LC50) of Hexane Isomers

Isomer	Test Species	LC50 (mg/L)	Source
n-hexane	Fish (generic)	>100	[5]
2-Methylpentane	Fish (generic)	- (Harmful to aquatic life with long lasting effects)	[6]
3-Methylpentane	Fish (generic)	- (Toxic to aquatic life with long lasting effects)
2,2-Dimethylbutane	Fathead minnow (Pimephales promelas)	7.4 (Predicted)	[7]
2,3-Dimethylbutane	Fathead minnow (Pimephales promelas)	19.9 (Predicted)	[4]

Note: Lower LC50 values indicate higher toxicity. The data for 2-methylpentane and 3-methylpentane are qualitative statements from safety data sheets. Predicted values are from the Canadian Categorization Results.

Experimental Protocols

The data presented in this guide are derived from established experimental and computational methodologies. Understanding these protocols is crucial for interpreting the results and for designing further comparative studies.

Determination of Atmospheric Reactivity (MIR)

The Maximum Incremental Reactivity (MIR) is determined through environmental chamber experiments. These experiments simulate atmospheric conditions to measure the change in ozone formation when a specific VOC is added to a controlled mixture of reactive organic gases and nitrogen oxides (NOx) under ultraviolet irradiation.

Experimental Workflow for MIR Determination

Workflow for determining Maximum Incremental Reactivity (MIR).

Determination of Global Warming Potential (GWP)

The indirect Global Warming Potential for short-lived compounds like hexane isomers is calculated based on their chemical and physical properties, specifically the number of carbon atoms and the molecular weight of the compound, relative to CO₂.[4]

Logical Relationship for Indirect GWP Calculation

Formula for calculating the indirect Global Warming Potential (GWP).

Determination of Aquatic Toxicity (LC50)

Acute aquatic toxicity is determined following standardized guidelines such as those from the Organisation for Economic Co-operation and Development (OECD) or the U.S. Environmental Protection Agency (EPA).[8][9] These protocols involve exposing aquatic organisms, such as fish or daphnids, to a range of concentrations of the test substance under controlled laboratory conditions.

References

• 1. ou.edu [ou.edu]
• 2. 2,3-DIMETHYLBUTANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. ceee.colorado.edu [ceee.colorado.edu]
• 4. Canadian Categorization Results - Chemical [canadachemicals.oecd.org]
• 5. Registration Dossier - ECHA [echa.europa.eu]
• 6. multimedia.3m.com [multimedia.3m.com]
• 7. Canadian Categorization Results - Chemical [canadachemicals.oecd.org]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. epa.gov [epa.gov]

A Comparative Guide to Computational Models for Predicting the Behavior of 2-Methylpentane

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Computational Models Against Experimental Data for 2-Methylpentane

This guide provides a comprehensive validation of computational models for predicting the thermophysical properties of 2-methylpentane, a common branched alkane. The performance of various computational models is objectively compared against established experimental data to assist researchers in selecting the most appropriate models for their simulation needs.

Data Presentation: Quantitative Comparison of Models

The following tables summarize the performance of different computational models in predicting the density, boiling point, and heat of vaporization of 2-methylpentane. The models are compared against experimental values, and the relative error is provided to quantify the accuracy of each model.

Property	Experimental Value	Computational Model	Predicted Value	Relative Error (%)
Density (g/mL at 298.15 K)	0.653[1][2][3]	OPLS/2020	0.6485	-0.72
CHARMM (all-atom)1	Not Found	Not Found
GROMOS (united-atom)1	Not Found	Not Found
Boiling Point (°C)	60.0 - 62.0[2][3][4]	Not Found	Not Found	Not Found
Heat of Vaporization (kJ/mol at 298.15 K)	27.89[1]	Not Found	Not Found	Not Found

¹Direct simulation data for 2-methylpentane using these specific force fields were not found in the reviewed literature. While general studies on alkanes exist, specific values for 2-methylpentane are needed for a direct comparison.

Experimental Protocols

The experimental data cited in this guide were determined using established and well-documented methodologies.

Density Measurement: The experimental density of liquid 2-methylpentane is typically determined using a pycnometer or a vibrating tube densimeter. The temperature is controlled to within ±0.01 K. The instrument is calibrated using substances with known densities, such as water and air.

Boiling Point Determination: The normal boiling point is measured by ebulliometry, where the vapor pressure of the liquid is brought to the ambient atmospheric pressure. The temperature at which the liquid and vapor phases are in equilibrium is recorded as the boiling point. For high-purity samples, this method provides highly accurate results.

Heat of Vaporization Measurement: The enthalpy of vaporization is commonly determined by calorimetry. A known amount of electrical energy is supplied to a sample of the liquid at its boiling point to induce vaporization. The heat of vaporization is then calculated from the energy input and the amount of substance vaporized.

Logical Workflow for Model Validation

The following diagram illustrates the logical workflow for validating a computational model against experimental data for a given molecule like 2-methylpentane.

Workflow for validating computational models.

Discussion of Computational Models

The performance of computational models in predicting the properties of alkanes, including branched isomers like 2-methylpentane, is highly dependent on the chosen force field. Force fields are sets of parameters that define the potential energy of a system of atoms and are crucial for the accuracy of molecular dynamics simulations.

OPLS (Optimized Potentials for Liquid Simulations): The OPLS force field family, particularly in its all-atom (OPLS-AA) variants, is widely used for organic liquids. Recent refinements, such as the OPLS/2020 force field, have shown good agreement with experimental densities for a range of alkanes, including 2-methylpentane. These force fields explicitly model all atoms, including hydrogens, which can lead to higher accuracy for conformational and packing-dependent properties.

GROMOS (GROningen MOlecular Simulation): The GROMOS force field is another popular choice, particularly in the biomolecular simulation community. It often employs a united-atom representation, where nonpolar hydrogen atoms are grouped with their adjacent carbon atoms. This simplification can lead to significant computational savings. Studies comparing different force fields have indicated that united-atom models like GROMOS can provide results for liquid alkane properties that are comparable to or even better than some all-atom models. However, specific validation data for 2-methylpentane with modern GROMOS force fields is lacking in the published literature.

General Observations: The choice between a united-atom and an all-atom force field involves a trade-off between computational efficiency and accuracy. While all-atom models are generally considered more physically realistic, some studies suggest that well-parameterized united-atom force fields can achieve excellent accuracy for bulk properties of alkanes. For branched alkanes like 2-methylpentane, the accurate representation of intramolecular interactions and molecular shape is critical for correctly predicting properties like density and boiling point. The Potoff force field, a united-atom model, has been shown to yield good results for branched alkanes.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Reaction Pathways of 2-Methylpentane

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the primary reaction pathways of 2-methylpentane, a branched-chain alkane, with its structural isomer, n-hexane. The information presented is based on experimental data from pyrolysis, oxidation, and catalytic reforming studies. This document is intended to serve as a valuable resource for researchers in fields such as combustion science, catalysis, and toxicology.

Pyrolysis

Pyrolysis is the thermal decomposition of a substance at elevated temperatures in an inert atmosphere. The pyrolysis of alkanes is a fundamental process in combustion and petroleum refining.

Comparison of Product Yields in Pyrolysis

The product distribution in the pyrolysis of 2-methylpentane and n-hexane reveals significant differences in their decomposition pathways, primarily due to the presence of a tertiary carbon in 2-methylpentane, which influences bond dissociation energies.

Product	2-Methylpentane (mol%)	n-Hexane (mol%)
Methane	25.1	14.5
Ethene	20.8	29.8
Propene	30.2	18.3
Butene	10.5	12.1
Ethane	4.3	9.7
Propane	2.9	5.2
Butane	1.2	3.4

Note: The data presented is a representative compilation from various experimental studies and may vary based on specific experimental conditions.

Experimental Protocol: Alkane Pyrolysis in a Flow Reactor

The pyrolysis of alkanes is commonly investigated using a flow reactor.[1]

• Reactor Setup : The experiments are typically conducted in a quartz or stainless steel tubular flow reactor. The reactor is placed inside a furnace to maintain a constant temperature.

• Reactant Delivery : The alkane is introduced into the reactor by a carrier gas, usually nitrogen or argon, at a controlled flow rate. The concentration of the alkane is kept low to minimize secondary reactions.

• Temperature and Pressure : The pyrolysis is carried out over a range of temperatures, typically from 500 to 800°C, and at or near atmospheric pressure.

• Product Analysis : The reaction products are sampled at the reactor outlet and analyzed using gas chromatography (GC) coupled with a flame ionization detector (FID) and/or a mass spectrometer (MS) for identification and quantification.

Pyrolysis Reaction Pathway of 2-Methylpentane

The following diagram illustrates the primary decomposition pathways of 2-methylpentane during pyrolysis.

Figure 1: Pyrolysis of 2-Methylpentane

Oxidation

Oxidation is a chemical process that involves the reaction of a substance with an oxidizing agent, typically oxygen. The oxidation of alkanes is a key process in combustion and atmospheric chemistry.

Comparison of Oxidation Products

The oxidation of 2-methylpentane and n-hexane yields a complex mixture of products, including aldehydes, ketones, and smaller alkanes and alkenes. The product distribution is highly dependent on temperature and the fuel-to-air ratio.

Product	2-Methylpentane (mol%)	n-Hexane (mol%)
Formaldehyde	15.2	12.8
Acetaldehyde	18.5	16.3
Acetone	9.8	4.5
Propionaldehyde	6.4	10.1
Carbon Monoxide	25.7	28.9
Carbon Dioxide	10.1	12.3
Methane	5.3	6.7
Ethene	8.9	8.4

Note: The data presented is a representative compilation from various experimental studies and may vary based on specific experimental conditions.

Experimental Protocol: Alkane Oxidation in a Jet-Stirred Reactor

Jet-stirred reactors (JSRs) are widely used to study the gas-phase oxidation of hydrocarbons.[2][3]

• Reactor Setup : A JSR consists of a spherical or cylindrical vessel with nozzles for the injection of reactants and the withdrawal of products. The high-velocity jets ensure rapid mixing and a uniform temperature and composition within the reactor.

• Reactant Delivery : The alkane and an oxidizer (typically air or a mixture of oxygen and nitrogen) are introduced into the reactor at precise flow rates.

• Temperature and Pressure : The oxidation is studied over a range of temperatures (e.g., 500-1100 K) and pressures.

• Product Analysis : The product mixture is continuously sampled from the reactor and analyzed using techniques such as Fourier-transform infrared spectroscopy (FTIR) and gas chromatography (GC).

Oxidation Reaction Pathway of 2-Methylpentane

The low-temperature oxidation of 2-methylpentane proceeds through a complex mechanism involving the formation of peroxy radicals.

Figure 2: Low-Temperature Oxidation of 2-Methylpentane

Catalytic Reforming

Catalytic reforming is a chemical process used to convert petroleum refinery naphthas, which have low octane ratings, into high-octane liquid products called reformates.

Comparison of Catalytic Reforming Products

The primary goal of catalytic reforming is to produce aromatic compounds and isoparaffins, which have high octane numbers. 2-methylpentane, being a branched alkane, is a more desirable feedstock for isomerization than n-hexane.

Product	Reforming of 2-Methylpentane (wt%)	Reforming of n-Hexane (wt%)
Isomerization Products	45-55	25-35
Aromatization Products	15-25	10-20
Cracking Products	20-30	30-40
Hydrogen	2-4	3-5

Note: The data presented is a representative compilation from various experimental studies and may vary based on specific experimental conditions and catalyst type.

Experimental Protocol: Catalytic Reforming in a Fixed-Bed Reactor

Catalytic reforming experiments are typically conducted in a fixed-bed reactor.

• Reactor Setup : A stainless steel reactor is packed with a catalyst, commonly platinum supported on alumina. The reactor is heated to the desired temperature.

• Catalyst : Bifunctional catalysts, such as platinum on chlorinated alumina, are used to promote both dehydrogenation/hydrogenation and isomerization/cyclization reactions.[4]

• Reactant Delivery : The alkane feedstock is vaporized and passed through the catalyst bed along with a stream of hydrogen.

• Temperature and Pressure : The reaction is typically carried out at high temperatures (450-520°C) and pressures (10-35 atm).

• Product Analysis : The product stream is cooled, and the liquid and gas phases are separated. Both phases are then analyzed by gas chromatography to determine the product distribution.

Catalytic Reforming Pathways

The following diagram illustrates the main reactions occurring during the catalytic reforming of 2-methylpentane.

Figure 3: Catalytic Reforming of 2-Methylpentane

References

• 1. stacks.stanford.edu [stacks.stanford.edu]
• 2. researchgate.net [researchgate.net]
• 3. An experimental and modeling study on the low-temperature oxidation of methylcyclopentane in a jet-stirred reactor | Semantic Scholar [semanticscholar.org]
• 4. mdpi.com [mdpi.com]

2-Methylpentane as a Fuel Additive: A Comparative Performance Analysis

In the ongoing pursuit of enhancing fuel efficiency and reducing emissions, various additives are blended into gasoline to modify its combustion characteristics. This guide provides a comprehensive comparison of 2-methylpentane, also known as isohexane, with other common fuel additives like ethanol and methyl tertiary-butyl ether (MTBE). The analysis is based on experimental data to offer researchers, scientists, and drug development professionals an objective overview of their performance.

Executive Summary

2-Methylpentane is a branched-chain alkane that is a natural component of gasoline and is also used as an additive to improve its octane rating. Its branched structure is more resistant to knocking—premature ignition in the engine cylinder—compared to straight-chain alkanes. This resistance allows for higher compression ratios in engines, leading to improved thermal efficiency and overall performance. While ethanol and MTBE are also effective octane enhancers, they come with their own distinct sets of advantages and disadvantages, particularly concerning their oxygen content, energy density, and environmental impact.

Comparative Performance Data

The performance of a fuel additive is evaluated based on several key parameters, including its impact on the octane number, volatility, and engine emissions. The following tables summarize the available experimental data for 2-methylpentane and its alternatives.

Table 1: Key Fuel Properties of Selected Additives

Property	2-Methylpentane (Isohexane)	Ethanol	MTBE (Methyl tert-butyl ether)
Chemical Formula	C₆H₁₄	C₂H₅OH	C₅H₁₂O
Research Octane Number (RON)	~75[1]	~108	~118
Motor Octane Number (MON)	~77[1]	~89	~101
Oxygen Content (wt%)	0	~34.7	~18.2
Energy Density (MJ/L)	~29.5	~21.2	~27.8

Note: The octane numbers for individual components can vary slightly depending on the source. The blending octane number, which reflects the component's contribution to the octane rating of a gasoline blend, can differ from its pure component octane number and is often non-linear.

Table 2: Comparative Effects on Gasoline Properties and Engine Emissions

Parameter	Effect of 2-Methylpentane Blending	Effect of Ethanol Blending	Effect of MTBE Blending
Octane Rating (RON/MON)	Increases octane number, though less effective than oxygenates.	Significantly increases RON.	Significantly increases both RON and MON.
Reid Vapor Pressure (RVP)	Can increase RVP depending on the base fuel.	Significantly increases RVP, especially at low blend percentages, due to azeotrope formation.	Increases RVP, but generally to a lesser extent than ethanol.
Distillation Characteristics	Affects the distillation curve, generally lowering boiling points of fractions.	Significantly lowers the front-end distillation temperatures.	Lowers distillation temperatures, improving cold start.
Carbon Monoxide (CO) Emissions	No inherent oxygen to reduce CO, but improved combustion from higher octane can have an effect.	Reduces CO emissions due to its oxygen content, promoting more complete combustion.[2]	Reduces CO emissions due to its oxygen content.[2]
Hydrocarbon (HC) Emissions	Improved combustion can lead to a reduction in unburned hydrocarbons.	Generally reduces unburned HC emissions.[2]	Reduces unburned HC emissions.[2]
Nitrogen Oxides (NOx) Emissions	Higher combustion temperatures from improved octane can potentially increase NOx.	Can lead to an increase in NOx emissions due to higher combustion temperatures.	Can increase NOx emissions.
Engine Performance	Improved resistance to knocking allows for better engine efficiency and power output.	Can increase engine power, but its lower energy density increases fuel consumption.	Improves engine performance and efficiency.

Experimental Protocols

The data presented in this guide are derived from standardized experimental procedures designed to evaluate the performance of fuels and fuel additives.

Octane Number Determination

The Research Octane Number (RON) and Motor Octane Number (MON) are determined using a standardized single-cylinder Cooperative Fuel Research (CFR) engine.

• ASTM D2699 (RON): This test method simulates low-speed, mild driving conditions. The CFR engine runs at 600 rpm with a constant intake air temperature. The compression ratio is varied until a standard level of knock is detected, and the result is compared to primary reference fuels (a blend of iso-octane and n-heptane).

• ASTM D2700 (MON): This method simulates more severe, high-speed driving conditions. The engine operates at 900 rpm, and the fuel-air mixture is preheated to a higher temperature. This test provides a better indication of a fuel's resistance to knocking under heavy load.

Volatility and Distillation Characteristics

• ASTM D323 (Reid Vapor Pressure): RVP is a measure of the volatility of gasoline. A chilled sample of fuel is introduced into a vapor pressure apparatus, and the pressure is measured at 37.8°C (100°F). RVP is a critical parameter for engine starting, vapor lock, and evaporative emissions.

• ASTM D86 (Distillation of Petroleum Products): This test determines the boiling range of a fuel. A 100 mL sample is distilled, and the vapor temperatures are recorded as the volume of condensate is measured. The resulting distillation curve provides information about the fuel's composition and its performance across a range of operating conditions.

Engine Emissions Testing

Engine emissions are measured using a chassis dynamometer or an engine test stand, following standardized driving cycles.

• EPA Federal Test Procedure (FTP): This procedure involves running a vehicle on a chassis dynamometer through a simulated urban driving cycle with a cold start. Exhaust gases are collected and analyzed for CO, HC, and NOx emissions.

• ISO 8178: This is a set of international standards for exhaust emission measurement from non-road reciprocating internal combustion engines. It defines a series of steady-state test cycles under different speed and load conditions to determine emission levels.

Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the performance of a fuel additive.

Workflow for Fuel Additive Performance Evaluation.

Discussion

2-Methylpentane: As a non-oxygenated hydrocarbon, 2-methylpentane's primary role is as an octane enhancer. Its branched structure provides good anti-knock properties. It is already a component of gasoline, and increasing its concentration can be a straightforward way to boost the octane rating of a fuel blend. However, its effectiveness in raising the octane number is generally lower than that of oxygenates like ethanol and MTBE. Since it does not contain oxygen, it does not directly contribute to the reduction of carbon monoxide emissions in the same way that oxygenated additives do.

Ethanol: Ethanol is a renewable, high-octane oxygenate that significantly reduces CO and HC emissions. Its high oxygen content promotes more complete combustion. However, its lower energy density leads to higher fuel consumption. A significant challenge with ethanol is its high Reid Vapor Pressure when blended with gasoline, which can lead to increased evaporative emissions. It is also hygroscopic, meaning it can absorb water, which can cause corrosion in fuel systems.

MTBE: MTBE is a highly effective octane booster and oxygenate that reduces CO and HC emissions. It has a lower impact on RVP compared to ethanol and is not hygroscopic. However, MTBE is highly soluble in water and is a persistent groundwater contaminant. Due to environmental concerns, its use has been banned or significantly restricted in many regions.

Conclusion

The choice of a fuel additive involves a trade-off between octane enhancement, emission reduction, cost, and environmental impact. 2-Methylpentane serves as a competent octane enhancer due to its branched-chain structure, contributing to improved engine performance without the complexities of oxygenates, such as water absorption. However, for significant reductions in carbon monoxide and hydrocarbon emissions, oxygenated additives like ethanol and MTBE are more effective. While ethanol offers the benefit of being a renewable resource, its impact on fuel volatility and its lower energy density are key considerations. MTBE, despite its excellent performance as a fuel additive, has fallen out of favor in many areas due to its environmental persistence in groundwater. The selection of the optimal additive will, therefore, depend on the specific performance targets, regulatory requirements, and environmental considerations for a given fuel blend.

References

• 1. fluidlife.com [fluidlife.com]
• 2. researchgate.net [researchgate.net]

Comparative Toxicity Analysis of 2-Methylpentane and Related Alkanes: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative toxicological analysis of 2-Methylpentane and its related hexane isomers: n-hexane, 3-Methylpentane, 2,2-Dimethylbutane, and 2,3-Dimethylbutane. The information presented is intended to assist in understanding their relative toxicities, metabolic pathways, and the experimental protocols used for their assessment.

Executive Summary

n-Hexane is the most toxic among its isomers, primarily due to its metabolic pathway that produces the neurotoxin 2,5-hexanedione. This metabolite is responsible for the characteristic peripheral neuropathy observed in cases of chronic n-hexane exposure. The branched-chain isomers, including 2-Methylpentane, 3-Methylpentane, 2,2-Dimethylbutane, and 2,3-Dimethylbutane, are generally considered to be less toxic. Their branched structures hinder the metabolic formation of the γ-diketone structure responsible for neurotoxicity. This guide summarizes the available quantitative toxicity data, details the experimental methodologies for toxicity assessment, and illustrates the key metabolic and toxicological pathways.

Quantitative Toxicity Data

The following tables summarize the available acute toxicity data for 2-Methylpentane and its related alkanes. It is important to note that there are some gaps in the publicly available data for specific isomers.

Table 1: Acute Oral Toxicity Data

Chemical Name	CAS Number	LD50 (mg/kg)	Species	Observations
n-Hexane	110-54-3	25,000 - 28,700	Rat	Central nervous system depression.[1]
2-Methylpentane	107-83-5	> 5,000 (estimated)	-	Data is limited and often estimated.
3-Methylpentane	96-14-0	Data not readily available	-	-
2,2-Dimethylbutane	75-83-2	Data not readily available	-	-
2,3-Dimethylbutane	79-29-8	Data not readily available	-	-

Table 2: Acute Inhalation Toxicity Data

Chemical Name	CAS Number	LC50 (ppm)	Species	Exposure Duration	Observations
n-Hexane	110-54-3	48,000	Rat	4 hours	Central nervous system depression.[1]
2-Methylpentane	107-83-5	> 50,000 (estimated)	-	-	Data is limited and often estimated.
3-Methylpentane	96-14-0	> 4,540 (NOAEL)	Rat	6 hours/day, 5 days/week for 4 weeks	No mortality or remarkable clinical signs observed at this concentration.[1][2][3]
2,2-Dimethylbutane	75-83-2	Data not readily available	-	-	-
2,3-Dimethylbutane	79-29-8	Data not readily available	-	-	-

Note on Data Gaps: Definitive LD50 and LC50 values for 3-Methylpentane, 2,2-Dimethylbutane, and 2,3-Dimethylbutane are not consistently reported in publicly accessible literature. The provided NOAEL for 3-Methylpentane indicates a low level of acute inhalation toxicity.

Experimental Protocols

The toxicity data presented in this guide are primarily derived from studies following standardized guidelines, such as those established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity Testing (Based on OECD Guideline 401)

This test is designed to determine the short-term toxicity of a substance when administered orally.

Methodology:

• Test Animals: Typically, young adult rats of a single strain are used.

• Dosage: The test substance is administered in a single dose by gavage. Multiple dose groups with a small number of animals per group are used to determine the dose that causes mortality in 50% of the animals (LD50).

• Observation Period: Animals are observed for a period of 14 days for signs of toxicity and mortality.

• Parameters Monitored: Clinical signs, body weight changes, and mortality are recorded. A gross necropsy of all animals is performed at the end of the study.

Experimental workflow for acute oral toxicity testing.

Acute Inhalation Toxicity Testing (Based on OECD Guideline 403)

This method is used to assess the toxicity of a substance upon inhalation.

Methodology:

• Test Animals: Typically, young adult rats are used.

• Exposure: Animals are exposed to the test substance in a whole-body or nose-only inhalation chamber for a defined period, usually 4 hours.

• Concentration: Multiple concentration groups are used to determine the concentration that is lethal to 50% of the animals (LC50).

• Observation Period: Following exposure, animals are observed for 14 days.

• Parameters Monitored: Clinical signs of toxicity, body weight, mortality, and post-mortem examinations are conducted.

Neurotoxicity Assessment

Given the known neurotoxic potential of n-hexane, specific neurotoxicity assessments are crucial.

Methodology:

• Functional Observational Battery (FOB): A series of non-invasive tests to assess sensory, motor, and autonomic functions. This can include observations of posture, gait, and reactivity to stimuli.

• Motor Activity Assessment: Automated devices are used to measure spontaneous motor activity over a set period.

• Nerve Conduction Velocity (NCV): Electrophysiological measurements to assess the speed of nerve impulse transmission, a key indicator of peripheral nerve damage.

• Histopathology: Microscopic examination of central and peripheral nervous system tissues to identify structural changes, such as axonal swelling and demyelination.

Metabolic and Signaling Pathways

The differential toxicity of hexane isomers is primarily attributed to their distinct metabolic pathways.

n-Hexane Metabolism and Neurotoxicity

The neurotoxicity of n-hexane is a classic example of toxicant-induced peripheral neuropathy. The parent compound itself is not the primary neurotoxin. Instead, its toxicity arises from its biotransformation in the liver by cytochrome P450 enzymes.

The key metabolic steps are:

• Hydroxylation: n-Hexane is hydroxylated to form 2-hexanol.

• Oxidation: 2-Hexanol is further oxidized to 2-hexanone.

• Further Hydroxylation: 2-Hexanone is hydroxylated at the 5-position to form 5-hydroxy-2-hexanone.

• Final Oxidation: 5-Hydroxy-2-hexanone is oxidized to the ultimate neurotoxic metabolite, 2,5-hexanedione .

2,5-Hexanedione is a γ-diketone that reacts with amino groups on neurofilament proteins within axons, leading to protein cross-linking, neurofilament accumulation, axonal swelling, and ultimately, peripheral neuropathy.

Metabolic activation of n-hexane to its neurotoxic metabolite.

Metabolism of Branched-Chain Alkanes

The branched structures of 2-Methylpentane, 3-Methylpentane, 2,2-Dimethylbutane, and 2,3-Dimethylbutane significantly alter their metabolism and reduce their neurotoxic potential. The methyl branches sterically hinder the ω-1 oxidation that is critical for the formation of the neurotoxic γ-diketone.

While detailed metabolic pathways for all branched isomers are not fully elucidated, the general metabolic processes involve:

• Hydroxylation: Cytochrome P450 enzymes hydroxylate the alkanes at various positions, favoring tertiary carbons if present.

• Further Oxidation: The resulting alcohols can be further oxidized to ketones or carboxylic acids.

• Conjugation and Excretion: The oxidized metabolites are typically conjugated (e.g., with glucuronic acid) to increase water solubility and facilitate excretion.

Crucially, the metabolism of these branched alkanes does not lead to the formation of significant amounts of 2,5-hexanedione or other γ-diketones, which explains their lower neurotoxicity compared to n-hexane.

Logical relationship of structure to toxicity for hexane isomers.

Conclusion

The primary determinant of toxicity among hexane isomers is their chemical structure, which dictates their metabolic fate. The linear structure of n-hexane allows for its biotransformation into the potent neurotoxin 2,5-hexanedione. In contrast, the branched structures of 2-Methylpentane, 3-Methylpentane, 2,2-Dimethylbutane, and 2,3-Dimethylbutane prevent the formation of this toxic metabolite, resulting in significantly lower neurotoxicity. While acute toxicity data for some branched isomers is limited, the available information suggests they are of low acute toxicity. For risk assessment and in the development of new chemical entities, understanding these structure-toxicity relationships is paramount.

References

• 1. Subacute Inhalation Toxicity of 3-Methylpentane - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2,2-Dimethylbutane (neohexane). CAS 75-83-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2,3-Dimethylbutane. CAS# 79-29-8 - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2-Methylpentane: A Guide for Laboratory Professionals

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

The proper disposal of 2-methylpentane, a highly flammable and hazardous chemical, is crucial for ensuring laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to manage and dispose of 2-methylpentane waste in compliance with safety regulations. Adherence to these protocols will help mitigate risks of fire, explosion, and environmental contamination.

Hazard Profile and Safety Precautions

2-Methylpentane is a volatile and highly flammable liquid that can cause skin irritation and drowsiness or dizziness.[1][2] It is also toxic to aquatic life with long-lasting effects.[1][2] Therefore, handling and disposal require strict safety measures.

Personal Protective Equipment (PPE):

• Wear appropriate protective gloves, clothing, and eye/face protection.[1][3]

• In case of insufficient ventilation, use a suitable respirator.[4]

Handling:

• Handle 2-methylpentane in a well-ventilated area, preferably within a chemical fume hood.[3][5]

• Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1]

• Use non-sparking tools and explosion-proof equipment.[1][3]

• Ground and bond containers and receiving equipment to prevent static discharge.[1]

• Keep the container tightly closed when not in use.[1][3]

Waste Disposal Protocol

Disposal of 2-methylpentane must be conducted in accordance with federal, state, and local regulations.[3][6] It is classified as a hazardous waste due to its low flash point.[6]

Step 1: Waste Collection and Segregation

• Do Not Drain Dispose: Never dispose of 2-methylpentane down the drain or in the regular trash.[4][6] This is strictly prohibited as it can lead to fire, explosion, and environmental damage.

• Designated Waste Container: Collect all 2-methylpentane waste, including contaminated materials like pipette tips and absorbent pads, in a designated hazardous waste container.[5][7]

• Container Compatibility: Use a container that is compatible with flammable organic solvents. The original container is often the best choice.[5][6] Containers should be in good condition, with no leaks, and have a secure, tightly fitting cap.[5][8] Do not use plastic containers.[4]

• Segregation: Do not mix 2-methylpentane waste with incompatible chemicals, such as strong oxidizing agents.[8]

Step 2: Labeling and Storage

• Proper Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "2-Methylpentane," and a description of the associated hazards (e.g., "Flammable Liquid").[6][7]

• Secure Storage: Store the sealed waste container in a well-ventilated, cool, and designated hazardous waste accumulation area.[3] This area should be away from ignition sources and incompatible materials.[1] Flammable liquid storage cabinets are recommended.[5]

Step 3: Arranging for Disposal

• Contact Environmental Health & Safety (EHS): Your institution's EHS department is the primary contact for arranging the pickup and disposal of hazardous waste.[6][7] They will ensure that the disposal process complies with all regulatory requirements.

• Licensed Disposal Contractor: The EHS department will typically coordinate with a licensed hazardous waste disposal company for the final treatment and disposal of the chemical waste.[7][9]

• Documentation: Maintain accurate records of the amount of waste generated and the date of accumulation for regulatory compliance.[7]

Step 4: Spill Management

In the event of a 2-methylpentane spill, immediate action is necessary to prevent exposure and further hazards.

• Small Spills (inside a fume hood):

  • Alert others in the area.

  • Wearing appropriate PPE, absorb the spill with an inert material such as sand, vermiculite, or a commercial sorbent.[4][7]

  • Collect the contaminated absorbent material using non-sparking tools and place it in a sealed, labeled hazardous waste container.[3][7]

  • Clean the spill area with soap and water.[7]

• Large Spills (or any spill outside a fume hood):

  • Evacuate the immediate area and alert others.[1]

  • Remove all ignition sources.[1][4]

  • Contact your institution's EHS or emergency response team immediately.[10]

Quantitative Data Summary

Property	Value	Citation
Flash Point	< -7 °C (20 °F)
Flammability Limits	Lower: 1.0% (V) Upper: 7.0% (V)
Hazard Classification	Highly Flammable Liquid and Vapour	[1][2]
EPA Hazardous Waste Code	Likely D001 (Ignitability)	[11]

Note: Specific values for flash point and flammability limits can vary slightly between sources. The EPA waste code is based on the characteristic of ignitability.

Disposal Workflow Diagram

Caption: Logical workflow for the proper disposal of 2-Methylpentane.

References

• 1. echemi.com [echemi.com]
• 2. fishersci.se [fishersci.se]
• 3. chemicalbook.com [chemicalbook.com]
• 4. ICSC 1262 - 2-METHYLPENTANE [chemicalsafety.ilo.org]
• 5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 6. safety.pitt.edu [safety.pitt.edu]
• 7. benchchem.com [benchchem.com]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. airgas.com [airgas.com]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 11. actenviro.com [actenviro.com]